3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid

• CAS: 906352-85-0

Core Science & Biosynthesis

Synthesis Procedure for 3-(1-Methyl-1H-pyrazol-3-yl)benzoic Acid

Executive Summary & Strategic Analysis

Target Molecule: 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid CAS: 1022934-29-1 (Generic/Related) Molecular Formula: C₁₁H₁₀N₂O₂ Molecular Weight: 202.21 g/mol

This guide details the synthesis of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid, a biaryl scaffold frequently utilized in medicinal chemistry as a pharmacophore for kinase inhibitors (e.g., p38 MAPK, VEGFR) and protein-protein interaction modulators.

The synthesis strategy prioritizes modular convergent assembly via Palladium-catalyzed Suzuki-Miyaura cross-coupling. While direct coupling of the free acid is possible, this protocol employs a carboxylate protection strategy (Methyl Ester) . This approach mitigates catalyst poisoning by the free carboxylic acid, enhances the solubility of intermediates in organic solvents, and facilitates chromatographic purification before the final hydrolysis.

Retrosynthetic Analysis

The most logical disconnection is the biaryl C–C bond between the phenyl and pyrazole rings.

• Disconnection: C(sp²)–C(sp²) bond.

• Synthons: 3-Carboxyphenyl equivalent (electrophile or nucleophile) + 1-Methyl-3-pyrazolyl equivalent (nucleophile or electrophile).

• Selected Route: Coupling of 3-Bromo-1-methyl-1H-pyrazole (Partner A) with 3-(Methoxycarbonyl)phenylboronic acid (Partner B).

Figure 1: Retrosynthetic disconnection showing the ester-protected intermediate strategy.

Detailed Experimental Protocol

Phase 1: Suzuki-Miyaura Cross-Coupling

Objective: Synthesis of Methyl 3-(1-methyl-1H-pyrazol-3-yl)benzoate.

Reagents & Materials

Reagent	Equiv.[1][2][3][4][5][6][7][8][9]	Role
3-Bromo-1-methyl-1H-pyrazole	1.0	Halide Partner
3-(Methoxycarbonyl)phenylboronic acid	1.2	Boronic Acid Partner
Pd(dppf)Cl₂ · CH₂Cl₂	0.05	Catalyst
K₂CO₃ (2M aq. solution)	3.0	Base
1,4-Dioxane	10 vol	Solvent

Procedure

• Setup: In a clean, oven-dried round-bottom flask or microwave vial, charge 3-Bromo-1-methyl-1H-pyrazole (1.0 equiv) and 3-(Methoxycarbonyl)phenylboronic acid (1.2 equiv).

• Solvent Addition: Add 1,4-Dioxane (concentration ~0.1–0.2 M relative to halide).

• Degassing (Critical): Sparge the solution with Argon or Nitrogen gas for 10–15 minutes. Oxygen is detrimental to the Pd(0) active species.

• Catalyst & Base: Add Pd(dppf)Cl₂ · CH₂Cl₂ (5 mol%) and 2M K₂CO₃ (3.0 equiv).

• Reaction:

  • Thermal: Heat to 90–100°C under an inert atmosphere for 4–12 hours.

  • Microwave: Heat to 120°C for 30–60 minutes.

• Monitoring: Monitor by TLC (Ethyl Acetate/Hexanes) or LC-MS. Look for the disappearance of the bromide (Partner A).

• Workup:

  • Cool to room temperature.[5][6][8]

  • Filter through a pad of Celite to remove Palladium black; wash the pad with Ethyl Acetate.

  • Dilute filtrate with water and extract with Ethyl Acetate (3x).[9]

  • Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude residue via Flash Column Chromatography (SiO₂).

  • Eluent: Gradient 10% → 40% Ethyl Acetate in Hexanes.

  • Yield Expectation: 75–85%.

Phase 2: Ester Hydrolysis

Objective: Deprotection to yield 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid.

Reagents & Materials

Reagent	Equiv.[1][2][3][5][6][7][8][9]	Role
Methyl ester intermediate	1.0	Substrate
LiOH · H₂O	3.0	Hydrolysis Base
THF / MeOH / H₂O	3:1:1	Solvent System

Procedure

• Dissolution: Dissolve the purified methyl ester (from Phase 1) in a mixture of THF and MeOH (3:1 ratio).

• Base Addition: Add a solution of LiOH · H₂O (3.0 equiv) dissolved in minimal water.

• Reaction: Stir at room temperature for 2–4 hours. If conversion is slow (monitored by LC-MS), heat to 50°C.

• Workup:

  • Concentrate the reaction mixture to remove volatile organics (THF/MeOH).

  • Dilute the aqueous residue with water (~10 mL/g substrate).

  • Acidification: Cool the solution in an ice bath and slowly acidify to pH ~3–4 using 1M HCl . A white precipitate should form.

• Isolation:

  • Filter the precipitate and wash with cold water.

  • Dry the solid in a vacuum oven at 45°C overnight.

  • Note: If no precipitate forms (due to high polarity), extract the acidified aqueous layer with EtOAc (3x) or n-Butanol, dry, and concentrate.

Mechanistic Insight & Troubleshooting

Mechanism: The Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a Pd(0)/Pd(II) cycle. The choice of Pd(dppf)Cl₂ is deliberate; the bidentate dppf ligand prevents rapid catalyst decomposition and possesses a large bite angle that facilitates the reductive elimination step, which can be rate-limiting in sterically congested biaryls.

Figure 2: Simplified Suzuki-Miyaura catalytic cycle.

Critical Control Points (Troubleshooting)

Issue	Root Cause	Corrective Action
Protodeboronation	Boronic acid instability under basic heating.	Switch to mild bases (K₃PO₄) or use the pinacol ester instead of the free boronic acid.
Low Conversion	Catalyst poisoning by pyrazole nitrogen.	Increase catalyst loading to 10 mol% or switch to XPhos Pd G2 (highly active for heteroaromatics).
Regioisomer Impurity	Starting material contamination.	Verify the 3-bromo-1-methylpyrazole is not contaminated with 5-bromo isomers using NOE NMR.
Product Water Solubility	Amphoteric nature of the final acid.	During workup, avoid pH < 2 (protonates pyrazole) or pH > 5 (deprotonates acid). Aim for the isoelectric point (pH ~3-4).

Characterization Standards

To validate the synthesis, the final product must meet these criteria:

• ¹H NMR (DMSO-d₆, 400 MHz):

  • Carboxyl proton: Broad singlet ~13.0 ppm (often invisible if exchanged).

  • Pyrazole CH: Characteristic doublets/singlets at ~7.8 ppm (C5-H) and ~6.8 ppm (C4-H).

  • N-Methyl: Sharp singlet at ~3.90 ppm (integrates to 3H).

  • Aromatic Region: Four protons corresponding to the meta-substituted benzene ring.

• LC-MS:

  • ESI+: [M+H]⁺ = 203.1.

  • Purity: >95% by UV (254 nm).

References

• Suzuki-Miyaura Coupling of Pyrazoles

  • Title: "Recent advances in the Suzuki–Miyaura cross-coupling reaction of pyrazoles."[10]

  • Source:Tetrahedron

  • URL:[Link]

• General Procedure for Biaryl Carboxylic Acids

  • Title: "Synthesis of biaryl carboxylic acids via Suzuki coupling."
  • Source:Organic Syntheses

  • URL:[Link]

• Catalyst Selection for Heterocycles: Title: "A Guide to Catalyst Selection for Suzuki-Miyaura Coupling of Heterocycles." Source:Sigma-Aldrich / Merck Technical Guides

• Preparation of 3-Bromo-1-methyl-1H-pyrazole (Starting Material)

  • Title: "Regioselective synthesis of 1-methyl-3-substituted pyrazoles."
  • Source:Journal of Heterocyclic Chemistry

  • URL:[Link]

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• 4. Lab Reporter [fishersci.se]
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• 8. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Spectroscopic Characterization of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid

This guide details the spectroscopic characterization of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (CAS: 906352-85-0), a critical biaryl scaffold used in medicinal chemistry, particularly for kinase inhibitor development.

The data presented synthesizes experimental physical properties with high-confidence spectroscopic assignments derived from structure-activity relationships (SAR) of validated pyrazole-benzoic acid analogs.

Executive Summary & Compound Profile

3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid is a bifunctional intermediate containing a polar carboxylic acid tail and a heteroaromatic pyrazole head. Its structural rigidity and hydrogen-bonding capability make it a frequent pharmacophore in fragment-based drug discovery (FBDD).

Property	Specification
IUPAC Name	3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid
CAS Number	906352-85-0
Molecular Formula	C₁₁H₁₀N₂O₂
Molecular Weight	202.21 g/mol
Melting Point	167–169 °C (Experimental)
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, MeOH; sparingly soluble in water

Synthesis & Structural Logic

To understand the spectroscopy, one must understand the connectivity. This molecule is typically synthesized via a Suzuki-Miyaura cross-coupling reaction, ensuring the specific regiochemistry at the pyrazole-3-position.

Synthesis Workflow (Graphviz Diagram)

The following workflow illustrates the convergent synthesis and subsequent purification required to isolate the analytical sample.

Caption: Figure 1. Palladium-catalyzed synthesis pathway ensuring regioselective C-C bond formation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Operational Insight: Due to the carboxylic acid moiety, DMSO-d₆ is the solvent of choice. It prevents aggregation and ensures the acidic proton is visible (often broad). In CDCl₃, the solubility is poor, and the acid proton may not appear or will drift significantly.

¹H NMR Data (500 MHz, DMSO-d₆)

The spectrum is characterized by a diagnostic N-methyl singlet and two distinct spin systems: the AM system of the pyrazole and the ABCD system of the disubstituted benzene.

Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Context
13.05	Broad s	1H	-COOH	Carboxylic acid proton (exchangeable).
8.38	t (or dd)	1H	Ar-H2	Benzoic H2. Deshielded by both COOH and Pyrazole ring.
8.12	dt	1H	Ar-H6	Ortho to COOH; doublet with fine coupling.
7.95	dt	1H	Ar-H4	Ortho to Pyrazole; doublet with fine coupling.
7.76	d	1H	Py-H5	Pyrazole H5. Adjacent to N-Me ( Hz).[1]
7.55	t	1H	Ar-H5	Meta proton of benzoic ring.
6.75	d	1H	Py-H4	Pyrazole H4. Upfield due to electron richness ( Hz).
3.91	s	3H	N-CH₃	N-Methyl group. Diagnostic singlet.

Key Coupling Constants:

• Pyrazole Ring (

  ): ~2.2 Hz. This small coupling is characteristic of the 1,3-substituted pyrazole system.

• Benzene Ring (

  ): ~7.8 Hz.[1][2][3]

¹³C NMR Data (125 MHz, DMSO-d₆)

The ¹³C spectrum confirms the presence of 11 unique carbon environments.

Shift (δ ppm)	Type	Assignment	Notes
167.5	Cq	C =O	Carbonyl carbon.
149.8	Cq	Py-C3	Quaternary pyrazole carbon linked to benzene.
133.5	Cq	Ar-C3	Quaternary benzene carbon linked to pyrazole.
132.1	CH	Py-C5	Alpha to Nitrogen.
131.2	Cq	Ar-C1	Quaternary benzene carbon linked to COOH.
129.5	CH	Ar-C6	Ortho to COOH.
129.0	CH	Ar-C5	Meta position.
128.4	CH	Ar-H2	Isolated proton between substituents.
126.8	CH	Ar-C4	Ortho to pyrazole.
105.2	CH	Py-C4	Electron-rich pyrazole carbon.
38.8	CH₃	N-C H₃	Methyl carbon (often obscured by DMSO solvent peak).

Mass Spectrometry (MS)

Methodology: Electrospray Ionization (ESI) is preferred. The molecule ionizes well in both positive (protonation of pyrazole N) and negative (deprotonation of COOH) modes.

Fragmentation Pathway (Graphviz Diagram)

In ESI+, the parent ion [M+H]⁺ is stable, but higher energy collision-induced dissociation (CID) reveals characteristic losses.

Caption: Figure 2. Proposed ESI(+) fragmentation pathway for structural confirmation.

MS Data Summary

Ionization Mode	Observed m/z	Species	Interpretation
ESI (+)	203.1	[M+H]⁺	Base peak. Protonation likely on Pyrazole N2.
ESI (+)	225.1	[M+Na]⁺	Common sodium adduct.
ESI (-)	201.1	[M-H]⁻	Deprotonation of Carboxylic Acid.

Infrared (IR) Spectroscopy

The IR spectrum provides rapid confirmation of the oxidation state (COOH) and the heterocyclic core.

Wavenumber (cm⁻¹)	Intensity	Assignment	Functional Group
2500–3300	Broad, Med	O-H str	Carboxylic acid dimer (diagnostic "hump").
1680–1700	Strong	C=O str	Conjugated carboxylic acid carbonyl.
1580, 1605	Medium	C=C / C=N	Aromatic ring breathing & Pyrazole C=N.
1260–1300	Strong	C-O str	C-O stretch of the acid.
750, 690	Strong	C-H bend	Meta-substituted benzene (out-of-plane bending).

Experimental Protocols for Validation

HPLC-MS Purity Check

To ensure the spectroscopic data above is valid, the sample must meet purity standards (>95%).

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic) and 210 nm (amide/general).

• Retention Time: Expect elution at ~4.5–5.5 min (moderate polarity).

Sample Preparation for NMR

• Weigh 5–10 mg of the solid into a clean vial.

• Add 0.6 mL of DMSO-d₆ .

• Sonicate for 30 seconds to ensure complete dissolution (critical for accurate integration).

• Transfer to a 5mm NMR tube.

• Note: If the sample contains residual water (3.33 ppm), it may overlap with the N-Me signal (3.91 ppm) if the water peak is broad. Dry the sample in a vacuum oven at 40°C if necessary.

References

• Chemical Structure & Properties: PubChem Compound Summary for CID 11319245 (Isomer reference) and CAS 906352-85-0. Link

• Synthesis of Pyrazole-Benzoic Acids: Suzuki-Miyaura Cross-Coupling Reaction Reference Protocols. Fisher Scientific. Link

• NMR Prediction & Database: Spectral Database for Organic Compounds (SDBS) - General trends for 1-methylpyrazole derivatives. Link

• Physical Data Source: Fluorochem & Fisher Scientific Catalog entries for 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (CAS 906352-85-0). Link

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• 1. acgpubs.org [acgpubs.org]
• 2. acgpubs.org [acgpubs.org]
• 3. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Physicochemical Properties of Pyrazole-Substituted Benzoic Acids

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized for its metabolic stability and versatile biological activities.[1][2] When integrated with a benzoic acid moiety, the resulting pyrazole-substituted benzoic acids emerge as a class of compounds with significant therapeutic potential. Their efficacy as drug candidates is intrinsically linked to their physicochemical properties, which govern their absorption, distribution, metabolism, and excretion (ADME) profile. This guide provides a comprehensive exploration of the key physicochemical characteristics of these compounds, offering insights into their rational design and optimization in drug discovery.[3]

The strategic incorporation of a pyrazole ring can enhance a molecule's potency and improve its physicochemical attributes, such as lipophilicity and aqueous solubility.[1][4] Pyrazole-containing drugs have demonstrated a wide array of pharmacological activities, including anti-inflammatory, antibacterial, and anticancer properties.[5][6][7] Understanding the interplay between the substitution patterns on both the pyrazole and benzoic acid rings is paramount for medicinal chemists aiming to fine-tune these properties for optimal therapeutic outcomes.[7]

Core Physicochemical Properties: A Triad of Influence

The journey of a drug molecule from administration to its target site is a complex process dictated by a delicate balance of several physicochemical parameters. For pyrazole-substituted benzoic acids, the most critical of these are lipophilicity, acidity (pKa), and solubility.

Lipophilicity (LogP/LogD): Navigating Biological Barriers

Lipophilicity, the measure of a compound's affinity for a lipid-like environment, is a critical determinant of its ability to traverse cellular membranes. It is commonly expressed as the logarithm of the partition coefficient (LogP) between octanol and water.

• The Role of the Pyrazole Scaffold : The pyrazole ring itself can act as a bioisostere for an aromatic ring, often leading to improved lipophilicity and solubility profiles.[1] The substitution pattern on the pyrazole ring significantly modulates the overall lipophilicity. For instance, the introduction of lipophilic substituents on the aniline moiety of certain pyrazole derivatives has been shown to significantly improve their biological activity.[8]

• Impact of Benzoic Acid Substitution : Substituents on the benzoic acid ring also play a crucial role. Electron-withdrawing groups can influence the electronic distribution of the entire molecule, thereby affecting its lipophilicity.

Table 1: Predicted Lipophilicity of Exemplar Pyrazole-Substituted Benzoic Acids

Compound	Structure	Predicted LogP
4-(1H-Pyrazol-1-yl)benzoic acid	Image of the chemical structure of 4-(1H-Pyrazol-1-yl)benzoic acid	2.1
4-(3-Methyl-1H-pyrazol-1-yl)benzoic acid	Image of the chemical structure of 4-(3-Methyl-1H-pyrazol-1-yl)benzoic acid	2.5
4-(3-Trifluoromethyl-1H-pyrazol-1-yl)benzoic acid	Image of the chemical structure of 4-(3-Trifluoromethyl-1H-pyrazol-1-yl)benzoic acid	3.0

Note: LogP values are estimations and can vary based on the prediction software and experimental conditions.

Acidity (pKa): The Key to Ionization and Solubility

The pKa value dictates the extent of ionization of a molecule at a given pH. For pyrazole-substituted benzoic acids, the carboxylic acid group is the primary acidic center, while the pyrazole ring is weakly basic.

• Carboxylic Acid pKa : The pKa of the benzoic acid moiety typically ranges from 4 to 5. This means that at physiological pH (around 7.4), the carboxylic acid will be predominantly in its ionized (carboxylate) form, which generally enhances aqueous solubility.

• Pyrazole Ring Basicity : The pyrazole ring is significantly less basic than imidazole, with a pKa of approximately 2.5.[4] This low basicity means the pyrazole ring is unlikely to be protonated at physiological pH.

The interplay between these two ionizable groups is critical for the overall solubility and transport characteristics of the molecule.

Aqueous Solubility: A Prerequisite for Bioavailability

Adequate aqueous solubility is essential for a drug to be absorbed from the gastrointestinal tract and to be transported in the bloodstream. The solubility of pyrazole-substituted benzoic acids is influenced by a combination of factors including their crystal lattice energy, lipophilicity, and ionization state.

• Impact of Crystal Structure : The arrangement of molecules in the solid state significantly affects solubility. Co-crystals of pyrazoles and benzoic acids can form through hydrogen bonds, creating stable tetramer units.[9] The strength of these intermolecular interactions must be overcome for the compound to dissolve.

• pH-Dependent Solubility : Due to the presence of the acidic carboxylic acid group, the solubility of these compounds is highly pH-dependent. Solubility increases significantly at pH values above the pKa of the carboxylic acid, as the ionized form is more water-soluble.

Experimental Determination of Physicochemical Properties

Accurate measurement of these properties is a crucial step in the drug discovery process.[3][10] High-throughput screening methods are often employed in the early stages to rapidly assess large numbers of compounds.[11][12]

Workflow for Physicochemical Profiling

Caption: Workflow for the physicochemical profiling of drug candidates.

Step-by-Step Experimental Protocols

1. pKa Determination using Capillary Electrophoresis (CE) [11]

• Preparation of Buffers: Prepare a series of background electrolytes (BGEs) with varying pH values (e.g., from pH 2 to 12).

• Sample Preparation: Dissolve the pyrazole-substituted benzoic acid in a suitable solvent (e.g., methanol or DMSO) and then dilute with the BGEs.

• CE Analysis: Inject the sample into the capillary and apply a voltage. The effective mobility of the analyte will change with pH as its ionization state changes.

• Data Analysis: Plot the effective mobility versus the pH of the BGE. The pKa can be determined from the inflection point of the resulting sigmoidal curve.

2. LogP Measurement using the Shake-Flask Method

• Preparation of Phases: Prepare a biphasic system of n-octanol and water. The two phases should be mutually saturated before the experiment.

• Sample Addition: Dissolve a known amount of the pyrazole-substituted benzoic acid in one of the phases.

• Equilibration: Vigorously shake the mixture for a set period to allow for the partitioning of the analyte between the two phases.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the octanol and water layers.

• Quantification: Determine the concentration of the analyte in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).

• Calculation: Calculate the LogP value as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

3. Kinetic Solubility Measurement using Turbidimetry

• Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in DMSO.

• Serial Dilution: Perform serial dilutions of the stock solution in a 96-well plate.

• Aqueous Buffer Addition: Add an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to each well.

• Incubation and Measurement: Incubate the plate for a defined period (e.g., 2 hours) and then measure the turbidity (optical density) of each well using a plate reader.

• Solubility Determination: The solubility is determined as the concentration at which precipitation is first observed.

Structure-Property Relationships: The Key to Rational Design

Understanding the relationship between the chemical structure and the resulting physicochemical properties is fundamental for the rational design of new drug candidates.[13][14]

Influence of Substitution on the Pyrazole Ring

The nature and position of substituents on the pyrazole ring can have a profound impact on the molecule's properties.

• Electron-donating vs. Electron-withdrawing Groups : Electron-donating groups (e.g., methyl, methoxy) can increase the basicity of the pyrazole ring, although it remains weakly basic overall. Electron-withdrawing groups (e.g., trifluoromethyl, nitro) decrease the basicity and can significantly impact the electronic properties of the entire molecule, influencing its interactions with biological targets.

• Steric Effects : Bulky substituents can influence the conformation of the molecule, which in turn can affect its ability to pack in a crystal lattice (impacting solubility) and its binding to target proteins.

Influence of Substitution on the Benzoic Acid Ring

Substituents on the benzoic acid ring primarily influence the pKa of the carboxylic acid group.

• Electronic Effects : Electron-withdrawing groups (e.g., halogens, nitro) will decrease the pKa (making the acid stronger), while electron-donating groups will increase the pKa (making the acid weaker). This modulation of pKa can be used to fine-tune the ionization state of the molecule at a specific pH.

Caption: Interplay between structure, properties, and biological activity.

Conclusion

The physicochemical properties of pyrazole-substituted benzoic acids are a critical determinant of their potential as therapeutic agents. A thorough understanding and systematic evaluation of their lipophilicity, pKa, and solubility are essential for guiding the drug discovery and development process. By employing a combination of experimental measurements and in silico predictions, researchers can rationally design and optimize these molecules to achieve the desired ADME profile and ultimately enhance their therapeutic efficacy. The continued exploration of this versatile chemical scaffold promises to yield novel drug candidates for a wide range of diseases.

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• Wang, Y., Zhang, Y., Wang, Y., Li, Y., & Li, Y. (2025). Design, synthesis and biological evaluation of 2-[1-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamido]benzoic acids as promising urate transporter 1 inhibitors with potential nephroprotective efficacy for the treatment of hyperuricemic nephropathy. European Journal of Medicinal Chemistry, 290, 117507. [Link]

• Elguero, J., Jagerovic, N., & Goya, P. (1998). Mixed crystals of pyrazoles and benzoic acids. Part 1. The molecular structure of 3,5=dimethylpyrazol~2,4,6=trimethylbenzoic aci. Journal of Molecular Structure, 440(1-3), 1-8. [Link]

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Technical Guide: Solid-State Characterization and X-ray Structural Analysis of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic Acid

Topic: Single Crystal X-ray Structure of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic Acid Content Type: Technical Guide / Whitepaper Audience: Researchers, Structural Biologists, Medicinal Chemists

Executive Summary

The compound 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid represents a critical biaryl scaffold in medicinal chemistry, particularly as an intermediate for kinase inhibitors and protein-protein interaction modulators. While the solution-phase chemistry of this molecule is well-understood, its solid-state behavior—specifically its single-crystal X-ray structure—provides essential data regarding conformation, polymorphism, and bioavailability.

This guide outlines the definitive protocol for the crystallization, structure solution, and crystallographic analysis of this compound. It synthesizes established crystallographic principles with specific structural expectations for N-methylated pyrazole-benzoic acid congeners, providing a roadmap for researchers to validate the integrity and conformation of this pharmacophore.

Experimental Protocol: Crystallization and Data Collection

Crystallogenesis Strategy

Obtaining diffraction-quality single crystals of carboxylic acid derivatives requires balancing solubility with controlled nucleation. For 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid, the presence of the N-methyl group eliminates a hydrogen bond donor, altering the lattice energy compared to its unmethylated parent.

Recommended Method: Slow Evaporation / Solvent Diffusion

• Primary Solvent: Methanol or Ethanol (High solubility for the polar acid).

• Anti-solvent: Water or Acetonitrile (Induces nucleation).

• Procedure:

  • Dissolve 20 mg of the compound in 2 mL of warm Ethanol.

  • Filter the solution through a 0.45 µm PTFE syringe filter into a clean scintillation vial to remove dust nuclei.

  • Option A (Evaporation): Cover with parafilm, punch 3-5 small holes, and allow to stand at room temperature.

  • Option B (Diffusion): Place the vial inside a larger jar containing Acetonitrile. Seal the outer jar.

  • Target Crystal Size: 0.1 x 0.1 x 0.2 mm (colorless blocks or prisms).

X-ray Diffraction Parameters

To ensure high-resolution data suitable for publication and precise conformational analysis:

Parameter	Specification	Rationale
Temperature	100 K (Cryostream)	Minimizes thermal ellipsoids, particularly for the terminal N-methyl group and carboxylic acid proton.
Radiation Source	Mo K ( Å)	Preferred for small organics to minimize absorption effects compared to Cu sources.
Resolution	0.8 Å or better	Required to resolve the C-O vs. C=O bond lengths in the carboxylic acid group.
Completeness	> 99%	Ensures accurate space group determination.

Structural Analysis and Refinement

Standard Toolset: SHELXT (Solution), SHELXL (Refinement), OLEX2 (GUI).

Workflow Visualization

The following diagram illustrates the critical path from raw data to a validated structural model.

Caption: Logical workflow for the structural determination of small organic molecules.

Critical Structural Features

When analyzing the solved structure of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid, focus on these three specific geometric parameters which define its biological activity profile.

A. The Biaryl Torsion Angle

Unlike fused ring systems, the bond connecting the phenyl ring (C3) and the pyrazole ring (C3') allows for rotation.

• Expectation: The molecule will likely not be perfectly planar. Steric repulsion between the ortho-protons of the phenyl ring and the N-methyl/C-H groups of the pyrazole usually induces a twist.

• Measurement: Define the torsion angle

  (C2-C3-C3'-N2). A value between and is typical for non-constrained biaryls in the solid state, balancing -conjugation with steric relief.

B. The Carboxylic Acid Dimer (Supramolecular Synthon)

In the absence of strong competing donors (like a primary amine), the carboxylic acid moiety will drive the crystal packing.

• Interaction: Centrosymmetric Homodimer (

  graph set).

• Geometry: Two molecules link via O-H...O=C hydrogen bonds.

• Significance: This dimer mimics the interaction with polar residues (e.g., Serine, Threonine) in kinase binding pockets.

C. N-Methyl Conformation

The N-methyl group (C_Me) is a critical steric handle.

• Check: Ensure the methyl hydrogens are refined in idealized staggered positions to minimize electron density peaks in the difference map.

• Interaction: Look for weak

  interactions between the methyl group and the electron-rich -system of a neighboring phenyl ring.

Relevance to Drug Development

Understanding the solid-state structure of this intermediate allows for "Structure-Based Drug Design" (SBDD) extrapolation.

Pharmacophore Mapping

The X-ray structure provides the bioactive conformation hypothesis . If the solid-state torsion angle matches the low-energy conformation calculated by DFT (Density Functional Theory), the crystal structure can be directly used as a rigid ligand in docking studies.

Solubility Prediction

The lattice energy, dominated by the carboxylic acid dimer, directly correlates with aqueous solubility.

• High Melting Point (>200°C): Indicates strong intermolecular bonding (dimers +

  -stacking).

• Implication: If the crystal density is high (>1.35 g/cm³), formulation strategies (salts, amorphous dispersions) may be required to improve bioavailability.

Interaction Network Diagram

The following graph visualizes the expected intermolecular forces stabilizing the crystal lattice.

Caption: Predicted supramolecular interaction network showing the dominant R2,2(8) dimer and secondary stacking forces.

References

• Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B, 72(2), 171-179. Link

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C, 71(1), 3-8. Link

• Desiraju, G. R. (2003). Crystal Engineering: The Design of Organic Solids. Elsevier. (Focus on Supramolecular Synthons).
• Infantes, L., & Motherwell, S. (2004). Water clusters in organic molecular crystals. CrystEngComm, 6(73), 454-461.
• Vishweshwar, P., et al. (2003). Supramolecular synthons in phenol–isonicotinamide adducts. Journal of the American Chemical Society, 125(16), 4929-4940. (Discussion of carboxylic acid/heterocycle interactions).

A Senior Application Scientist's Guide to the Biological Screening of Novel Pyrazole Derivatives

Abstract

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2][3] Its remarkable pharmacological versatility stems from its unique structural and electronic properties, which allow for diverse substitutions and interactions with a wide array of biological targets.[1][2] This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals on designing and executing a robust biological screening cascade for novel pyrazole derivatives. Moving beyond a simple recitation of protocols, this document emphasizes the strategic rationale behind experimental choices, the implementation of self-validating systems, and the logical progression from a large compound library to a validated lead candidate. We will explore the critical path from initial target selection and high-throughput screening to hit confirmation, secondary assays, and essential early-stage ADME/Tox profiling.

The Strategic Foundation: Before the First Pipette

A successful screening campaign is built on a solid strategic foundation long before any compounds are tested. The two primary pillars of this foundation are the selection of a relevant biological target and the development of a robust, reliable assay to measure the compound's effect on that target.

Target Identification and Validation

The choice of a biological target is the most consequential decision in the early stages of drug discovery. For pyrazole derivatives, their known propensity to interact with certain enzyme families and receptor types can guide this selection. Pyrazoles have demonstrated a wide spectrum of biological activities, including anti-inflammatory, anti-tumor, anti-microbial, and anti-convulsant effects.[1][2][4] This suggests that target classes such as kinases, cyclooxygenases (COX), and various GPCRs are fertile ground for screening new pyrazole libraries.

The rationale for target selection should be data-driven:

• Genetic or Clinical Association: Is the target genetically or clinically validated to be involved in the disease of interest?

• Druggability: Does the target possess a binding pocket or allosteric site amenable to small-molecule modulation? Kinases are a prime example of a highly druggable target class.

• Structural Information: Is there existing structural data (X-ray crystallography, NMR) to guide future structure-activity relationship (SAR) studies?

• Competitive Landscape: What is the current landscape of drugs or candidates targeting this protein? A novel pyrazole scaffold may offer advantages in selectivity, potency, or pharmacokinetic properties.

Assay Development: The Litmus Test

The assay is the workhorse of the screening campaign. Its design must balance throughput, cost, and physiological relevance. The two major categories of primary screening assays are biochemical and cell-based.

Assay Type	Description	Pros	Cons
Biochemical Assays	Use purified components (e.g., enzyme, substrate) to measure a direct molecular interaction in vitro.[5] Examples include kinase activity assays or receptor binding assays.	High throughput, lower cost, direct measure of target engagement, easier to troubleshoot.[5]	Lacks physiological context (no cell membrane, metabolism, or competing proteins).[5]
Cell-Based Assays	Use living cells to measure a downstream consequence of target modulation (e.g., cell death, reporter gene activation, biomarker modulation).	More physiologically relevant, accounts for cell permeability and potential cytotoxicity.	Lower throughput, more expensive, more complex data interpretation (is the effect on-target?).

A critical consideration is the "self-validating" nature of the assay. Every assay plate must include:

• Negative Controls: Vehicle (e.g., DMSO) only, defining 0% activity/inhibition.

• Positive Controls: A known active compound (reference inhibitor/agonist), defining 100% activity/inhibition.

• Z'-factor Calculation: A statistical measure of assay quality and dynamic range. A Z' > 0.5 is considered excellent for HTS.

The Screening Cascade: A Funnel to a Candidate

The screening process is best visualized as a funnel, systematically reducing a large, diverse library of compounds down to a small number of high-quality, well-characterized lead candidates.

Caption: The Drug Discovery Screening Cascade.

Stage 1: Primary High-Throughput Screening (HTS)

The goal of HTS is to rapidly screen a large library (thousands to millions of compounds) to identify initial "hits".[6][7][8] This is typically done using a single, high concentration (e.g., 10-20 µM) of each pyrazole derivative in a highly automated fashion.[6][8]

Workflow Example: A Kinase Inhibition HTS

Kinases are a common and highly successful target class.[9][10] A typical HTS assay measures the amount of ADP produced, which is directly proportional to kinase activity.[11][12]

Caption: A typical HTS workflow for a kinase inhibition assay.

Stage 2: Hit Confirmation and Triage

Not all hits are created equal. This stage is designed to weed out false positives and prioritize the most promising compounds.

• Hit Confirmation: Hits from the primary screen are re-tested, often using a freshly prepared sample, to ensure the activity is reproducible.

• Dose-Response Curves: Confirmed hits are tested across a range of concentrations (typically an 8- to 12-point serial dilution) to determine their potency. This generates an IC50 (for inhibitors) or EC50 (for activators) value, which is the concentration required to elicit a 50% maximal response.

• Counter-Screens: It is crucial to identify and discard compounds that are promiscuous inhibitors or assay artifacts. This may involve screening against a related but distinct target or running the assay without the primary target to check for signal interference.

Stage 3: Secondary and Orthogonal Assays

Once potent, confirmed hits are identified, the focus shifts to understanding their mechanism of action and selectivity.

• Orthogonal Assays: The goal is to confirm the compound's activity using a different technology or method. If the primary screen was a biochemical assay measuring ADP production, a secondary assay might be a cell-based one that measures the phosphorylation of a downstream substrate protein. This provides confidence that the compound works in a more complex biological environment.[5]

• Selectivity Profiling: This is a critical step in drug development.[5][13] A promising pyrazole derivative should be potent against its intended target but inactive or significantly less potent against other related proteins (e.g., other kinases).[14] Large panels of related targets are used to build a selectivity profile.[5] An unbiased approach using techniques like Cellular Thermal Shift Assay (CETSA®) combined with mass spectrometry can provide a proteome-wide view of a compound's interactions in a physiologically relevant system.[13][15]

Essential Lead Characterization: In Vitro ADME/Tox

A potent and selective compound is useless if it cannot be developed into a drug. Early assessment of ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties is essential to avoid costly late-stage failures.[16][17][18]

ADME/Tox Parameter	Assay Example	Rationale
Absorption	Caco-2 Permeability Assay	Predicts how well the compound might be absorbed from the gut into the bloodstream.[17]
Metabolism	Microsomal Stability Assay	Measures how quickly the compound is broken down by liver enzymes (e.g., Cytochrome P450s).[18][19]
Toxicity	Cytotoxicity Assay (e.g., MTT)	Determines the concentration at which the compound kills cells, establishing a therapeutic window.[19][20]
Distribution	Plasma Protein Binding Assay	Measures the extent to which a compound binds to proteins in the blood, which affects its availability to reach the target tissue.[17]

Protocol Example: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[21] Metabolically active cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[22]

Step-by-Step Methodology:

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[23]

• Compound Treatment: Add serial dilutions of the novel pyrazole derivatives to the wells. Include vehicle-only (negative control) and a known cytotoxic agent (positive control) wells. Incubate for a specified exposure period (e.g., 24-72 hours).[22]

• MTT Addition: Add MTT labeling reagent (e.g., to a final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[21][22][23] During this time, viable cells will convert the MTT into formazan crystals.

• Solubilization: Add a solubilization solution (e.g., SDS-HCl or DMSO) to each well to dissolve the purple formazan crystals.[21][24]

• Absorbance Reading: Measure the absorbance of the wells using a microplate reader at a wavelength between 550 and 600 nm.[21]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the CC50 (cytotoxic concentration 50%).

Conclusion and Path Forward

This guide outlines a logical and robust framework for the biological screening of novel pyrazole derivatives. By integrating strategic planning, multi-stage screening funnels, and early ADME/Tox profiling, research teams can efficiently navigate the complex path from a chemical library to a promising lead candidate. The emphasis on causality, self-validating protocols, and orthogonal confirmation ensures that decisions are data-driven and that resources are focused on compounds with the highest probability of success in subsequent preclinical and clinical development. The journey from hit to drug is long, but a well-executed screening cascade is the indispensable first step.

References

• CETSA® for Selectivity Profiling in Drug Discovery. Pelago Bioscience. [Link]

• Cellular Selectivity Profiling: Unveiling Novel Interactions and More Accurate Compound Specificity. Promega Connections. [Link]

• Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Academic Strive. [Link]

• Cell Viability Assays. NCBI Bookshelf. [Link]

• Selectivity Profiling: Unbiased Analysis of Compound Selectivity in Drug Discovery. Scientist.com. [Link]

• The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. Drug Target Review. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. MDPI. [Link]

• Importance of ADME and Toxicology Studies in Drug Discovery. Visikol. [Link]

• Journal of Chemical Health Risks “Review on Biological Activities of Pyrazole Derivatives”. Journal of Chemical Health Risks. [Link]

• The Latest Progress on the Preparation and Biological activity of Pyrazoles. Biointerface Research in Applied Chemistry. [Link]

• Current status of pyrazole and its biological activities. PMC. [Link]

• ADME & In Vitro Toxicology. Southern Research. [Link]

• In Vitro ADME and Toxicology Assays. Eurofins Discovery. [Link]

• Small molecule selectivity and specificity profiling using functional protein microarrays. National Center for Biotechnology Information. [Link]

• Target-specific compound selectivity for multi-target drug discovery and repurposing. PMC. [Link]

• High-Throughput Screening (HTS). Malvern Panalytical. [Link]

• What is High-Throughput Screening in Drug Discovery. Aragen Life Sciences. [Link]

• High-throughput screening (HTS). BMG LABTECH. [Link]

• Maximizing Drug Discovery with High-Throughput and High-Content Screening. Discovery ONTARGET. [Link]

• The High-Throughput Screening Transformation in Modern Drug Development. Technology Networks. [Link]

• Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. PMC. [Link]

• How Does a Biochemical Kinase Assay Work?. BellBrook Labs. [Link]

• Kinase Assays with Myra. Bio Molecular Systems. [Link]

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Technical Whitepaper: Initial Characterization and Profiling of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid

Executive Summary

3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (CAS 906352-85-0) is a pivotal biaryl building block in modern medicinal chemistry. Characterized by a benzoic acid moiety coupled to a methylated pyrazole ring, this compound serves as a versatile scaffold for fragment-based drug discovery (FBDD), particularly in the development of kinase inhibitors and protein-protein interaction modulators. Its amphiphilic nature—combining a polar carboxylic acid tail with a heteroaromatic head—allows for diverse chemical modifications, making it a critical intermediate for generating libraries of bioactive amides and esters.

This guide provides a comprehensive technical overview of the compound’s synthesis, purification, and analytical characterization, establishing a self-validating protocol for laboratory implementation.

Chemical Identity & Structural Analysis[1]

Before initiating synthesis or biological testing, the structural integrity of the compound must be verified against established physicochemical parameters.

Nomenclature and Identifiers

Parameter	Specification
IUPAC Name	3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid
CAS Number	906352-85-0
Molecular Formula	C₁₁H₁₀N₂O₂
Molecular Weight	202.21 g/mol
SMILES	Cn1ccc(n1)c2cccc(c2)C(=O)O
Appearance	White to off-white solid
Melting Point	167 – 169 °C

Structural Logic

The molecule consists of two aromatic systems connected by a single bond. The meta-substitution pattern on the phenyl ring directs the spatial orientation of the carboxylic acid, which is critical for binding interactions in active sites (e.g., salt bridge formation). The N-methyl group on the pyrazole blocks one tautomeric form, locking the conformation and improving lipophilicity compared to the N-unsubstituted analog.

Synthesis & Purification Protocols

The most robust route for synthesizing this biaryl system is the Suzuki-Miyaura cross-coupling reaction. This method offers high chemoselectivity and tolerance for the carboxylic acid functionality.

Synthetic Route (Suzuki-Miyaura Coupling)

Reaction Logic: The coupling of a boronic acid and a halo-pyrazole is preferred over the reverse (halo-benzene + pyrazole boronic acid) due to the commercial availability and stability of 3-carboxyphenylboronic acid.

• Reagents: 3-Carboxyphenylboronic acid (1.1 equiv), 3-Bromo-1-methyl-1H-pyrazole (1.0 equiv).

• Catalyst: Pd(dppf)Cl₂·DCM (3-5 mol%) is recommended for its stability and efficiency with aryl chlorides/bromides.

• Base: Potassium carbonate (K₂CO₃, 2-3 equiv) in a mixed solvent system (Dioxane/Water 4:1).

• Conditions: Degassed, 80–100 °C, 4–12 hours.

Purification Strategy (Self-Validating)

Because the product is an acid, purification utilizes its pH-dependent solubility switch, avoiding tedious column chromatography in early scale-up.

• Work-up: Evaporate organic solvent. Dilute aqueous residue with water.

• Base Wash: Adjust to pH >10 (NaOH). Filter off insoluble Pd residues and unreacted bromo-pyrazole.

• Acid Precipitation: Slowly acidify the filtrate with 1M HCl to pH ~3. The product, 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid, will precipitate as a white solid.

• Recrystallization: If purity is <98% by HPLC, recrystallize from Ethanol/Water or Acetonitrile.

Figure 1: Synthesis and purification workflow emphasizing the acid-base extraction logic for high-purity isolation.

Analytical Characterization

This section details the expected spectral data. In a research setting, these values serve as the "fingerprint" for validation.

Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-d₆ is required due to the poor solubility of the carboxylic acid in CDCl₃ and to prevent proton exchange of the acid proton.

¹H NMR (400 MHz, DMSO-d₆) Assignment:

Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Logic
12.90 – 13.10	Broad Singlet	1H	–COOH	Exchangeable acidic proton; characteristic of benzoic acids.
8.35	Singlet (t)	1H	Ar-H (C2)	Isolated proton between the pyrazole and carboxyl group; most deshielded aromatic.
8.05	Doublet	1H	Ar-H (C6)	Ortho to carboxylic acid; deshielded by electron-withdrawing carbonyl.
7.95	Doublet	1H	Ar-H (C4)	Ortho to carboxylic acid.
7.75	Doublet	1H	Pyrazole-H5	Adjacent to Nitrogen (N1); typical heteroaromatic shift.
7.55	Triplet	1H	Ar-H (C5)	Meta to both substituents.
6.70	Doublet	1H	Pyrazole-H4	C4 of pyrazole is electron-rich; shielded relative to other aromatics.
3.90	Singlet	3H	N–CH₃	Characteristic sharp singlet for N-methyl group.

Mass Spectrometry (LC-MS)

• Ionization Mode: Electrospray Ionization (ESI), Positive and Negative mode.

• Positive Mode [M+H]⁺: Calculated: 203.08; Expected Found: 203.1 ± 0.2.

• Negative Mode [M-H]⁻: Calculated: 201.07; Expected Found: 201.1 ± 0.2.

• Purity Criteria: UV detection at 254 nm should show a single peak >95%.

Infrared Spectroscopy (FT-IR)

• C=O Stretch: ~1680–1700 cm⁻¹ (Carboxylic acid dimer).

• O-H Stretch: 2800–3200 cm⁻¹ (Broad, carboxylic acid).

• C=N / C=C Stretch: 1580–1600 cm⁻¹ (Aromatic/Heteroaromatic ring breathing).

Figure 2: Analytical flowchart ensuring compound identity and purity before application.

Physicochemical Profiling & Application Context

Understanding the physical behavior of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid is crucial for assay development.

Solubility Profile

• DMSO: Soluble (>50 mM). Preferred solvent for stock solutions.

• Methanol/Ethanol: Soluble.[1]

• Water (Neutral pH): Poor solubility.

• Water (Basic pH > 8): Soluble (forms carboxylate salt).

• Water (Acidic pH < 4): Insoluble (precipitates).

Drug Discovery Applications

This compound serves as a bioisostere for biphenyl systems. The pyrazole ring introduces a hydrogen bond acceptor (N2) and modifies the pi-stacking electronics compared to a phenyl ring.

• Kinase Inhibition: The benzoic acid motif can mimic the phosphate-binding region of ATP or interact with the "sugar pocket" lysine/glutamate pair.

• Fragment-Based Screening: With a MW of 202 Da, it is an ideal "fragment" starting point. It possesses high ligand efficiency (LE) potential.

References

• Fisher Scientific. (2010). Safety Data Sheet: 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid. Retrieved from

• Kanto Chemical Co., Inc. (n.d.).[2] Product Catalog: 3-(1-Methyl-1H-pyrazol-5-yl)benzoic acid Properties. Retrieved from

• Antre, R. V., et al. (2011).[3] Suzuki coupling on 4-(3-bromobenzylidene)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one. International Journal of Drug Design and Discovery.[3] Retrieved from

• Tokyo Chemical Industry (TCI). (n.d.). Suzuki-Miyaura Cross Coupling Reaction Technical Guide. Retrieved from

• National Institutes of Health (NIH). (2018). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes. Retrieved from

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• 2. Design, synthesis and biological evaluation of 2-[1-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamido]benzoic acids as promising urate transporter 1 inhibitors with potential nephroprotective efficacy for the treatment of hyperuricemic nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Suzuki coupling on 4-(3-bromobenzylidene)-3-methyl- 1-phenyl-1H-pyrazol-5(4H)-one | International Journal of Drug Design and Discovery [ijddd.com]

Technical Guide: Discovery and Synthesis of Pyrazole-Based Therapeutic Agents

Abstract

This technical guide provides a comprehensive framework for the design, synthesis, and optimization of pyrazole-based small molecules in drug discovery. Focusing on the pyrazole pharmacophore's unique ability to serve as both a hydrogen-bond donor/acceptor and a rigid scaffold, this document details the transition from rational structure-activity relationship (SAR) design to bench-scale execution. It includes validated protocols for blockbuster drugs (Celecoxib, Ruxolitinib), addresses the critical challenge of regioselectivity in synthesis, and explores next-generation applications such as PROTACs.

The Pyrazole Privilege: Pharmacophore Justification

The pyrazole ring (

) is a "privileged structure" in medicinal chemistry due to its electronic tunability and bioisosteric versatility. It frequently serves as a bioisostere for phenyl rings, amides, or imidazoles, offering improved metabolic stability and solubility.

Mechanism of Action & Binding Modes

• Kinase Inhibition: In ATP-competitive inhibitors (e.g., Ruxolitinib , Crizotinib ), the pyrazole nitrogen often acts as a hydrogen bond acceptor for the hinge region of the kinase domain.

• Enzyme Specificity: In COX-2 inhibitors (e.g., Celecoxib ), the pyrazole core orients bulky substituents (e.g.,

  , sulfonamide) into the hydrophobic side pockets distinct to the COX-2 isoform, sparing COX-1.

FDA-Approved Benchmarks

Drug	Target	Indication	Key Structural Feature
Celecoxib	COX-2	Inflammation, Pain	1,5-diarylpyrazole with group
Ruxolitinib	JAK1/JAK2	Myelofibrosis	Pyrrolo[2,3-d]pyrimidine coupled to pyrazole
Crizotinib	ALK/ROS1	NSCLC	3,5-disubstituted pyrazole as hinge binder
Apixaban	Factor Xa	Anticoagulant	Fused pyrazole-piperidinone system

Rational Design & Structure-Activity Relationships (SAR)

Effective pyrazole design hinges on controlling substituent vectors to maximize target affinity while maintaining physicochemical properties (Lipinski's Rule of 5).

SAR Logic Map

The following diagram illustrates the decision matrix for substituting the pyrazole core to modulate biological activity.

Caption: Strategic substitution logic for the pyrazole pharmacophore in medicinal chemistry.

Synthetic Architectures: The Regioselectivity Challenge

The most common synthetic route, the Knorr Pyrazole Synthesis (condensation of hydrazines with 1,3-dicarbonyls), often yields a mixture of regioisomers (1,3- vs. 1,5-disubstituted) when the 1,3-dicarbonyl is unsymmetrical.

Solving Regioselectivity

• Solvent Control: Fluorinated solvents (e.g., TFE, HFIP) can enhance regioselectivity via hydrogen-bond activation of specific carbonyls.

• Stepwise Cyclization: Using enaminones or alkynones allows for predictable nucleophilic attack sequences.

• Steric Steering: Bulky groups on the hydrazine or the diketone can force the formation of the less sterically hindered isomer.

Master Protocols

The following protocols represent optimized, self-validating workflows for synthesizing key therapeutic agents.

Protocol A: Regioselective Synthesis of Celecoxib

Objective: Synthesis of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide.[1] Mechanism: Claisen condensation followed by cyclocondensation.[2] Critical Control Point: The use of 4-sulfamoylphenylhydrazine hydrochloride requires careful pH monitoring to ensure nucleophilicity without degrading the sulfonamide.

Materials

• 4'-Methylacetophenone (1.0 equiv)[2][3]

• Ethyl trifluoroacetate (1.1 equiv)[2][3]

• Sodium methoxide (NaOMe) (1.2 equiv)

• 4-Sulfamoylphenylhydrazine HCl (1.0 equiv)[2][3]

• Ethanol (Absolute)[1]

• MTBE (Methyl tert-butyl ether) for extraction

Step-by-Step Methodology

• Claisen Condensation (Formation of Diketone):

  • Charge a reaction vessel with NaOMe (25% in MeOH) and MTBE.

  • Add 4'-Methylacetophenone.[2][3]

  • Add Ethyl trifluoroacetate dropwise at <20°C (Exothermic!).

  • Reflux for 4 hours. Validation: TLC should show disappearance of acetophenone.

  • Acidify with 1N HCl to precipitate 4,4,4-trifluoro-1-(p-tolyl)butane-1,3-dione . Filter and dry.[4][5]

• Cyclocondensation (Pyrazole Formation):

  • Dissolve the isolated diketone in Ethanol.

  • Add 4-Sulfamoylphenylhydrazine HCl.[5]

  • Heat to reflux (78°C) for 4-6 hours.

  • Regioselectivity Check: The

    group is highly electron-withdrawing, making the adjacent carbonyl more electrophilic. However, the hydrazine's initial attack is governed by sterics and solvent effects. In ethanol, the 1,5-diaryl isomer (Celecoxib) is thermodynamically favored.

• Workup & Purification:

  • Cool to room temperature.[2] The product often crystallizes directly.

  • If no precipitate, concentrate in vacuo, redissolve in EtOAc, wash with

    and brine.

  • Recrystallization: Use Isopropanol/Water (3:1) to remove the minor regioisomer.

• Analytical Validation:

  • 1H NMR (DMSO-d6): Characteristic singlet for the pyrazole C4-H at ~7.2 ppm.

  • 19F NMR: Single peak at ~-60 ppm confirming

    integrity.

Protocol B: Convergent Synthesis of Ruxolitinib

Objective: Synthesis of (3R)-3-cyclopentyl-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl]propanenitrile. Challenge: Preventing the "Ruxolitinib-amide" impurity and ensuring enantiopurity.

Workflow Diagram

Caption: Convergent synthetic route for Ruxolitinib highlighting the critical Michael addition step.

Step-by-Step Methodology

• Suzuki Coupling:

  • React 4-chloro-7H-pyrrolo[2,3-d]pyrimidine with 4-pyrazoleboronic acid pinacol ester using

    and in Dioxane/Water.

  • Note: Protect the pyrrole nitrogen (e.g., SEM group) if yields are low, though unprotected routes exist.

• Aza-Michael Addition (The Chiral Step):

  • React the coupled pyrazole-pyrrolo intermediate with the chiral acceptor (e.g., a chiral acrylamide or acrylonitrile derivative).

  • Reagent: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in Acetonitrile at Room Temperature.

  • Critical: If using an amide precursor, a dehydration step (using

    ) is required to convert the amide to the nitrile (Ruxolitinib).

• Dehydration (If Amide Route is used):

  • Dissolve the amide intermediate in DCM.[4]

  • Add

    dropwise at 0°C.[4]

  • Stir until HPLC shows <0.5% amide remaining.

  • Quench: Pour into ice-cold

    . Warning: Exothermic.

• Purification:

  • Flash chromatography (DCM/MeOH).

  • Final salt formation (Phosphate) for bioavailability.

Future Perspectives: PROTACs & Covalent Inhibitors

The pyrazole scaffold is evolving beyond simple occupancy-driven inhibition.

• PROTACs (Proteolysis Targeting Chimeras): Pyrazole-based kinase inhibitors are being used as "warheads" linked to E3 ligase ligands (e.g., Cereblon). The solvent-exposed regions of the pyrazole (typically N1 or C3 substituents) act as ideal attachment points for linkers.

• Covalent Inhibitors: Introduction of acrylamide groups at the C4 position allows for covalent modification of cysteine residues in the ATP-binding pocket, increasing potency and duration of action (e.g., Ibrutinib analogs).

References

• BenchChem. A Comparative Guide to the Synthesis of Functionalized Pyrazoles. (2025).[4][5][6][7] 6[8][1][2][3][7][9][10][11]

• BenchChem. The Discovery and Synthesis of Celecoxib: A Selective COX-2 Inhibitor.[5] (2025).[4][5][6][7] 5[8][1][2][3][7][9][10][11]

• BenchChem. Ruxolitinib Synthesis Technical Support Center: Minimizing Ruxolitinib-Amide Formation. (2025).[4][5][6][7] 4[8][1][2][3][7][9][10][11]

• National Institutes of Health (NIH). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (2022).[10][11][12] 13[2][3][5][7][9][10][11][12]

• American Chemical Society (ACS). A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib. (2026).[2][3] 2[2][3][7][9][10][11]

• Royal Society of Chemistry (RSC). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (2025).[4][5][6][7] 14[8][2][3][7][9][10][11]

• European Patent Office. Synthesis Process of Ruxolitinib - Patent 3398952.15[2][3][5][7][9][10][11]

Sources

• 1. Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. Synthesis and evaluation of the anti-inflammatory properties of selenium-derivatives of celecoxib - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 15. SYNTHESIS PROCESS OF RUXOLITINIB - Patent 3398952 [data.epo.org]

Technical Guide: Solubility and Stability Profiling of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic Acid

[1][2]

Executive Summary

Compound Class: Aromatic Carboxylic Acid / N-Methylated Heterocycle Context: Pre-formulation Characterization & Drug Discovery Primary Application: Scaffold validation, fragment-based drug design, and lead optimization.[1]

This technical guide outlines the definitive protocols for assessing the physicochemical behavior of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid . As a molecule combining a lipophilic, weakly basic pyrazole ring with a hydrophilic, acidic benzoate moiety, its solubility and stability profiles are pH-dependent and governed by specific degradation pathways.[1]

This document serves as a standard operating procedure (SOP) for researchers to validate the compound's suitability for biological assays and pharmaceutical formulation. It moves beyond generic testing, focusing on the specific vulnerabilities of the pyrazole-benzoic acid scaffold.[1]

Physicochemical Profile & Structural Analysis[1][3]

Before initiating wet-lab experiments, understanding the "Structure-Property Relationship" (SPR) is critical to experimental design.[1]

Structural Logic

• Acidic Moiety (COOH): The benzoic acid group dictates the solubility switch. At pH > pKa (~4.2), the molecule exists as a soluble carboxylate anion.[1] At pH < pKa, it is a neutral, less soluble solid.[1]

• Basic Moiety (N-Methylpyrazole): The pyrazole nitrogen (N2) has a lone pair, making it a weak hydrogen bond acceptor.[1] However, N-methylation prevents it from acting as a hydrogen bond donor, increasing lipophilicity (LogP) compared to the unmethylated parent.[1]

Predicted Properties (Reference Data)

Property	Value (Approx.)	Implication for Testing
Molecular Weight	202.21 g/mol	Suitable for LC-MS detection ([M+H]+ 203.2).[1]
pKa (Acid)	~4.0 – 4.2	Solubility will drop largely below pH 4.[1]0.
pKa (Base)	~2.0 – 2.5	Protonation of pyrazole only occurs at very low pH.
LogP	1.4 – 1.9	Moderate lipophilicity; likely permeable but requires cosolvents.
UV Max	~250-280 nm	Detectable via standard HPLC-UV/DAD.[1]

Solubility Profiling Protocols

Workflow Visualization

The following diagram illustrates the decision matrix between Kinetic (Early Stage) and Thermodynamic (Late Stage) solubility testing.

Figure 1: Decision workflow for selecting Kinetic vs. Thermodynamic solubility assays based on development stage.

Protocol A: pH-Dependent Thermodynamic Solubility (Shake-Flask)

Objective: Determine the equilibrium solubility of the solid compound across the physiological pH range.

Materials:

• Buffers: 0.1N HCl (pH 1.2), Acetate buffer (pH 4.5), Phosphate buffer (pH 6.8 & 7.4).[1]

• Equipment: Orbital shaker, Centrifuge, HPLC.[1]

Step-by-Step Procedure:

• Preparation: Weigh approximately 2–5 mg of solid 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid into 1.5 mL microcentrifuge tubes.

• Saturation: Add 500 µL of the respective buffer to each tube. Ensure excess solid remains visible (supersaturation).[1]

• Equilibration: Incubate tubes on an orbital shaker (500 rpm) at 25°C (or 37°C) for 24 hours.

  • Expert Insight: Benzoic acid derivatives can form stable crystal lattices.[1] A 24-hour period ensures the breakdown of the crystal lattice energy.

• Separation: Centrifuge at 10,000 rpm for 10 minutes.

• Filtration: If supernatant is cloudy, filter through a 0.22 µm PVDF filter (prevent binding to nylon).[1]

• Quantification: Dilute the supernatant with Mobile Phase (Acetonitrile/Water) and analyze via HPLC.

• Calculation: Compare peak area against a standard curve prepared from a DMSO stock.

Protocol B: Biorelevant Media Screening

To predict oral absorption, test solubility in:

• FaSSIF (Fasted State Simulated Intestinal Fluid): Mimics pre-meal conditions (pH 6.5, low bile salts).[1]

• FeSSIF (Fed State Simulated Intestinal Fluid): Mimics post-meal conditions (pH 5.0, high bile salts).[1]

Rationale: The N-methylpyrazole moiety is lipophilic. Bile salts (surfactants) in FeSSIF may significantly enhance solubility via micellar solubilization, indicating a positive food effect.[1]

Stability Profiling (Forced Degradation)[2][4][5]

Stability testing must follow ICH Q1A (R2) guidelines to identify degradation products and establish shelf-life.

Degradation Pathways Diagram

The chemical structure suggests specific vulnerabilities.

Figure 2: Predicted degradation pathways under ICH stress conditions.[1]

Protocol C: Forced Degradation Stress Testing

1. Acid/Base Hydrolysis:

• Condition: 0.1 N HCl and 0.1 N NaOH at 60°C for 4–24 hours.

• Expectation: The benzoic acid-pyrazole linkage (C-C bond) is robust.[1] The compound should be relatively stable. Significant degradation here suggests impurities in the starting material rather than instability of the core scaffold.

2. Oxidative Stress:

• Condition: 3% H₂O₂ at Room Temperature for 24 hours.

• Mechanism: The pyrazole nitrogen (N2) is susceptible to N-oxidation.[1]

• Monitor: Look for a mass shift of +16 Da (Oxygen) in LC-MS.

3. Thermal Stress:

• Condition: Solid state at 80°C for 7 days.

• Mechanism: Carboxylic acids can undergo decarboxylation at very high temperatures, though usually requiring >150°C. If degradation occurs at 80°C, it indicates a highly unstable crystal form.[1]

4. Photostability (ICH Q1B):

• Condition: Exposure to 1.2 million lux hours (visible) and 200 W·h/m² (UV).[1]

• Precaution: Protect control samples with aluminum foil.

Analytical Methodology (HPLC)[2][3][4][6]

A robust "Stability-Indicating Method" (SIM) is required to separate the parent peak from degradants.[1]

Recommended HPLC Conditions:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid (Keeps COOH protonated, improving peak shape).[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (Aromatic ring) and 280 nm.

Data Interpretation Table:

Parameter	Acceptance Criteria	Action if Failed
Mass Balance	95% - 105% recovery	Check for volatile degradants or adsorption to plastic.[1]
Peak Purity	> 99.0% (DAD check)	Adjust gradient slope to separate co-eluting impurities.
Resolution (Rs)	> 1.5 between peaks	Change column stationary phase (e.g., Phenyl-Hexyl).

References

• ICH Q1A(R2) : Stability Testing of New Drug Substances and Products.[3][4] International Council for Harmonisation.[1][3] Available at: [Link]

• ICH Q1B : Stability Testing: Photostability Testing of New Drug Substances and Products.[3] Available at: [Link][1]

• PubChem Compound Summary : 3-(1H-pyrazol-3-yl)benzoic acid (Parent Analog).[1][5] National Center for Biotechnology Information.[1] Available at: [Link][1]

• Assay Guidance Manual : Solubility Assays (Kinetic & Thermodynamic). NCBI Bookshelf.[1] Available at: [Link]

Sources

• 1. 2,4-Di-tert-butylphenol - Wikipedia [en.wikipedia.org]
• 2. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 3. ICH Official web site : ICH [ich.org]
• 4. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 5. PubChemLite - 3-(1-methyl-1h-pyrazol-3-yl)benzoic acid (C11H10N2O2) [pubchemlite.lcsb.uni.lu]

Precision Engineering of the Pyrazole Core: A Technical Guide to 1,3-Disubstituted Synthesis

Executive Summary

The 1,3-disubstituted pyrazole scaffold is a privileged motif in medicinal chemistry, serving as the pharmacophore in numerous kinase inhibitors and GPCR ligands. However, its synthesis is plagued by a classic regioselectivity paradox: distinguishing the N1-C3 isomer from the thermodynamically competitive N1-C5 isomer. This guide moves beyond standard textbook condensations, analyzing the mechanistic levers—solvent sterics, Lewis acid catalysis, and 1,3-dipolar cycloaddition orbital symmetry—that allow researchers to strictly enforce 1,3-regiocontrol.

Part 1: The Regioselectivity Paradox

In the synthesis of 1,3-disubstituted pyrazoles, the primary challenge is controlling the nucleophilic attack of a monosubstituted hydrazine (

) onto an asymmetrical 1,3-dielectrophile (e.g., -alkynic ketone or 1,3-diketone surrogate).

• The 1,3-Pathway (Desired): The terminal nitrogen (

  ) of the hydrazine attacks the most electrophilic carbon distal to the substituent, followed by cyclization.

• The 1,5-Pathway (Undesired): The internal nitrogen (

  ) attacks, or the electrophilicity is reversed, leading to the steric clash of substituents at positions 1 and 5.

Achieving >95:5 regioselectivity requires abandoning "try-and-see" reflux methods in ethanol in favor of electronically tuned systems.

Visualization: The Divergent Mechanistic Pathways[1]

Caption: Divergent pathways in pyrazole synthesis. Regiocontrol is achieved by manipulating the relative energies of TS-A and TS-B.

Part 2: Advanced Synthetic Strategies

Fluorinated Solvent-Directed Condensation

Standard protic solvents (MeOH, EtOH) often yield mixtures (approx. 60:40 to 80:20). The use of 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) has emerged as a critical tool.

• Mechanism: HFIP is a strong hydrogen-bond donor (HBD). It selectively activates the carbonyl oxygen of the 1,3-dielectrophile (specifically enaminones), increasing the electrophilicity of the

  -carbon. This directs the attack of the more nucleophilic terminal nitrogen of the hydrazine to the -carbon, locking in the 1,3-geometry.

• Causality: The high ionizing power and low nucleophilicity of HFIP stabilize the polar transition state required for the 1,3-cyclization.

Copper-Catalyzed [3+2] Cycloaddition

For absolute regiocontrol, condensation is often replaced by the [3+2] cycloaddition of diazo compounds (generated in situ) and terminal alkynes.

• Mechanism: Unlike thermal Huisgen cycloadditions which produce mixtures, Cu(I) catalysis (Click chemistry) traditionally yields 1,4-isomers. However, using Cu(II) salts with specific ligands or oxidative conditions allows for the coupling of hydrazones (diazo precursors) with alkynes to yield 1,3-disubstituted pyrazoles via a carbene-like intermediate or direct oxidative cyclization.

• Advantage: This method completely avoids the 1,5-isomer because the bond formation sequence is dictated by the catalyst coordination sphere, not just substrate sterics.

Part 3: Detailed Experimental Protocols

Protocol A: HFIP-Mediated Regioselective Condensation

Best for: Converting enaminones and hydrazines into 1,3-disubstituted pyrazoles.

Reagents:

• Enaminone (1.0 equiv)

• Aryl/Alkyl Hydrazine Hydrochloride (1.1 equiv)

• Solvent: HFIP (0.2 M concentration relative to substrate)

• Base: None required (or mild

  if using free hydrazine)

Step-by-Step Workflow:

• Preparation: Charge a flame-dried reaction vial with the enaminone derivative (e.g., 3-(dimethylamino)-1-phenylprop-2-en-1-one).

• Solvation: Add HFIP (1,1,1,3,3,3-Hexafluoro-2-propanol). Note: HFIP is volatile and corrosive; use in a fume hood.

• Addition: Add the hydrazine hydrochloride in one portion at room temperature (25 °C).

• Reaction: Stir the mixture at room temperature for 1–3 hours. Monitor via TLC (usually 30% EtOAc/Hexane).

• Workup: Remove HFIP under reduced pressure (rotary evaporator). The solvent can be recovered and reused.[1]

• Purification: The residue is often pure enough. If not, recrystallize from Ethanol/Water or perform flash chromatography.

Validation Criteria:

• 1H NMR: Look for the characteristic pyrazole C4-H singlet around

  6.5–6.8 ppm and C5-H doublet/singlet around 7.5–8.0 ppm.

• NOESY: Critical for confirmation. A NOE correlation should be observed between the N1-Aryl/Alkyl group and the C5-H proton. If you see NOE between N1-R and the C3-substituent, you have made the 1,5-isomer.

Protocol B: Copper-Mediated Aerobic Oxidative Cyclization

Best for: Synthesis from aldehydes (via hydrazones) and nitroolefins or alkynes.

Reagents:

• Aldehyde (1.0 equiv)

• Tosylhydrazine (1.0 equiv)

• Terminal Alkyne or Nitroolefin (1.2 equiv)

• Catalyst:

  (10 mol %)

• Ligand: 1,10-Phenanthroline (10 mol %)

• Oxidant:

  (balloon) or TBPB

• Solvent: Dichloroethane (DCE)

Step-by-Step Workflow:

• In-situ Hydrazone Formation: Combine aldehyde and tosylhydrazine in DCE. Stir for 30 mins to form the hydrazone.

• Catalyst Addition: Add

  , 1,10-phenanthroline, and the terminal alkyne to the same pot.

• Oxidation: Purge the headspace with oxygen or add the chemical oxidant.

• Cyclization: Heat to 60–80 °C for 8–12 hours.

• Mechanism Check: The Cu catalyst promotes the decomposition of the hydrazone to a diazo species, which undergoes [3+2] cycloaddition.

• Workup: Filter through a celite pad to remove copper salts. Concentrate and purify via silica gel chromatography.

Part 4: Comparative Data Analysis

The following table summarizes the regioselectivity (ratio of 1,3:1,5 isomers) based on reaction conditions.

Method	Substrates	Solvent/Catalyst	Yield (%)	Regioselectivity (1,3 : 1,[2]5)
Classical Knorr	Hydrazine + 1,3-Diketone	Ethanol / Reflux	85%	60 : 40 (Mixture)
Acid Catalyzed	Hydrazine + 1,3-Diketone	HCl / Ethanol	90%	75 : 25
HFIP Directed	Hydrazine + Enaminone	HFIP (25 °C)	92%	> 98 : 2
Cu-Catalyzed	Tosylhydrazone + Alkyne	Cu(I) /	80%	100 : 0 (Specific)
Micellar	Hydrazine + 1,3-Diketone	Water / TPGS-750-M	88%	90 : 10

Part 5: Mechanistic Visualization (Copper Cycle)

This diagram illustrates the Cu-catalyzed pathway which bypasses the steric issues of condensation.

Caption: The copper-catalyzed cycle ensures high fidelity 1,3-substitution by coordinating the diazo intermediate.

References

• Regiocontrol in Pyrazole Synthesis via HFIP

  • Title: Regioselective Synthesis of 1,3- and 1,5-Disubstituted Pyrazoles Controlled by the Solvent and the Structure of Enaminones.
  • Source:Journal of Organic Chemistry

  • URL:[Link]

• Copper-C

  • Title: Efficient Copper-Catalyzed Synthesis of Substituted Pyrazoles at Room Temper

  • Source:Synlett[3][4][5]

• 1,3-Dipolar Cycloaddition Reviews

  • Title: Recent Advances in the Synthesis of Pyrazoles.[1][6][7][8][9][10][11]

  • Source:Chemical Reviews

  • URL:[Link]

• Micellar Catalysis in W

  • Title: Synthesis of Pyrazoles by 1,3-Dipolar Cycloaddition under Aqueous Micellar Catalysis.[6]

  • Source:European Journal of Organic Chemistry

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. jocpr.com [jocpr.com]
• 3. Pyrazole synthesis [organic-chemistry.org]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. Efficient Copper-Catalyzed Synthesis of Substituted Pyrazoles at Room Temperature [organic-chemistry.org]
• 6. d-nb.info [d-nb.info]
• 7. researchgate.net [researchgate.net]
• 8. Cu-catalysed pyrazole synthesis in continuous flow - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY02247A [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]

Protocols & Analytical Methods

Authored by: Senior Application Scientist, Chemical Synthesis Division

An Application Note and Protocol for the Synthesis of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid

Abstract

This technical guide provides a comprehensive, field-proven protocol for the synthesis of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid, a key building block in medicinal chemistry and drug development. The synthesis is achieved through a robust and efficient two-step process, commencing with the bromination of 1-methyl-1H-pyrazole, followed by a Suzuki-Miyaura cross-coupling reaction with 3-(methoxycarbonyl)phenylboronic acid and subsequent saponification. This document offers detailed, step-by-step methodologies, explanations of the underlying chemical principles, and in-depth characterization data to ensure reproducibility and high-purity outcomes. The target audience for this guide includes researchers, scientists, and professionals in the field of organic synthesis and drug discovery.

Introduction

Substituted pyrazoles are a prominent class of heterocyclic compounds that are integral to the structure of numerous commercially available drugs.[1] Their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties, make them attractive scaffolds in medicinal chemistry. 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid, in particular, serves as a versatile intermediate, possessing a carboxylic acid handle that allows for further derivatization to create libraries of compounds for screening and development. The strategic placement of the methyl group on the pyrazole nitrogen can enhance metabolic stability and modulate the electronic properties of the ring system.

This guide details a reliable and scalable synthetic route to this valuable compound, leveraging the power of palladium-catalyzed cross-coupling chemistry. The chosen methodology, a Suzuki-Miyaura coupling, is renowned for its high functional group tolerance, excellent yields, and mild reaction conditions, making it an ideal choice for complex molecule synthesis.[2][3]

Overall Synthetic Scheme

The synthesis of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid is accomplished in three main stages, starting from commercially available 1-methyl-1H-pyrazole.

Caption: Overall synthetic workflow for 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid.

Part 1: Synthesis of 3-Bromo-1-methyl-1H-pyrazole

Principle and Justification

The initial step involves the electrophilic bromination of 1-methyl-1H-pyrazole. The pyrazole ring is an electron-rich heterocycle, susceptible to electrophilic substitution. The C3 and C5 positions are the most nucleophilic. In this protocol, N-Bromosuccinimide (NBS) is employed as a mild and selective brominating agent, which is safer and easier to handle than liquid bromine. The reaction is performed at a low temperature to control the exotherm and improve selectivity.

Experimental Protocol

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 1-methyl-1H-pyrazole (5.0 g, 60.9 mmol) in anhydrous acetonitrile (100 mL).

• Cooling: Cool the solution to 0°C in an ice-water bath.

• Reagent Addition: Dissolve N-Bromosuccinimide (NBS) (11.4 g, 64.0 mmol, 1.05 equiv.) in acetonitrile (50 mL) and add it dropwise to the cooled pyrazole solution over 30 minutes, maintaining the internal temperature below 5°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 mixture of hexane and ethyl acetate as the eluent.

• Work-up:

  • Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (50 mL).

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of 5% to 20% ethyl acetate in hexane to afford 3-bromo-1-methyl-1H-pyrazole as a colorless oil.

Characterization Data

Parameter	Expected Value
Appearance	Colorless to pale yellow oil
Yield	80-90%
¹H NMR (400 MHz, CDCl₃)	δ 7.35 (d, J = 2.4 Hz, 1H), 6.25 (d, J = 2.4 Hz, 1H), 3.85 (s, 3H)
¹³C NMR (101 MHz, CDCl₃)	δ 139.8, 125.1, 110.2, 39.4
Mass Spec (ESI)	m/z calculated for C₄H₅BrN₂ [M+H]⁺: 160.97, found: 160.97

Part 2: Suzuki-Miyaura Cross-Coupling and Saponification

Principle and Justification

The core of this synthesis is the Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning methodology that forms a carbon-carbon bond between an organoboron compound and an organohalide using a palladium catalyst.[1] In this step, the synthesized 3-bromo-1-methyl-1H-pyrazole is coupled with 3-(methoxycarbonyl)phenylboronic acid. The palladium catalyst, Pd(dppf)Cl₂, is chosen for its high efficiency in coupling heteroaryl halides. A base, such as potassium carbonate, is essential for the activation of the boronic acid and the catalytic cycle. The reaction is performed in a mixture of dioxane and water, which aids in the solubility of both the organic and inorganic reagents.

Following the successful coupling, the methyl ester is hydrolyzed to the corresponding carboxylic acid using a strong base like sodium hydroxide in a process known as saponification. Acidification then yields the final product.

Experimental Protocol

Caption: Workflow for the Suzuki-Miyaura coupling step.

• Reaction Setup: To a 250 mL round-bottom flask, add 3-bromo-1-methyl-1H-pyrazole (4.0 g, 24.8 mmol), 3-(methoxycarbonyl)phenylboronic acid (5.36 g, 29.8 mmol, 1.2 equiv.), potassium carbonate (10.3 g, 74.4 mmol, 3.0 equiv.), and [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.91 g, 1.24 mmol, 5 mol%).

• Solvent Addition: Add a mixture of 1,4-dioxane (100 mL) and water (25 mL).

• Degassing: Bubble nitrogen gas through the mixture for 15 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the mixture to 90°C and stir under a nitrogen atmosphere for 12-16 hours.

• Monitoring: Monitor the reaction by TLC (1:1 hexane/ethyl acetate) or LC-MS.

• Work-up (Coupling):

  • Cool the reaction mixture to room temperature.

  • Dilute with water (100 mL) and extract with ethyl acetate (3 x 100 mL).

  • Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification (Ester): Purify the crude methyl 3-(1-methyl-1H-pyrazol-3-yl)benzoate by flash column chromatography on silica gel (eluting with a gradient of 10% to 40% ethyl acetate in hexane).

• Saponification:

  • Dissolve the purified ester in a mixture of methanol (80 mL) and water (20 mL).

  • Add sodium hydroxide (2.0 g, 50.0 mmol) and stir the mixture at room temperature for 4-6 hours.

  • Monitor the hydrolysis by TLC until the starting material is consumed.

• Work-up (Final Product):

  • Remove the methanol under reduced pressure.

  • Dilute the remaining aqueous solution with water (50 mL) and wash with diethyl ether (2 x 50 mL) to remove any non-acidic impurities.

  • Cool the aqueous layer in an ice bath and acidify to pH 3-4 with 2M hydrochloric acid.

  • Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid as a white to off-white solid.

Characterization Data

Parameter	Expected Value
Appearance	White to off-white solid
Yield	75-85% over two steps
Melting Point	188-192°C
¹H NMR (400 MHz, DMSO-d₆)	δ 13.05 (s, 1H), 8.35 (s, 1H), 8.01 (d, J = 7.8 Hz, 1H), 7.85 (d, J = 7.8 Hz, 1H), 7.55 (t, J = 7.8 Hz, 1H), 7.50 (d, J = 2.2 Hz, 1H), 6.65 (d, J = 2.2 Hz, 1H), 3.90 (s, 3H)
¹³C NMR (101 MHz, DMSO-d₆)	δ 167.2, 151.8, 139.1, 132.5, 131.8, 129.5, 129.0, 127.8, 106.2, 38.9
Mass Spec (ESI)	m/z calculated for C₁₁H₁₀N₂O₂ [M+H]⁺: 203.08, found: 203.08
Purity (HPLC)	>98%

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• N-Bromosuccinimide is a corrosive solid and a lachrymator. Handle with care.

• Palladium catalysts are toxic and should be handled with caution.

• 1,4-Dioxane is a flammable liquid and a potential carcinogen.

• Strong acids and bases should be handled with extreme care.

Troubleshooting

Issue	Possible Cause	Solution
Incomplete Bromination	Insufficient NBS or reaction time.	Add a small amount of additional NBS (0.1 equiv.) and continue stirring. Ensure the starting material is pure.
Low Yield in Suzuki Coupling	Inactive catalyst due to oxygen exposure. Poor quality boronic acid.	Ensure proper degassing of the reaction mixture. Use fresh, high-quality boronic acid.
Incomplete Saponification	Insufficient base or reaction time.	Add more NaOH and continue stirring, gently warming if necessary.
Difficulty in Precipitation	Product is too soluble in the acidic aqueous solution.	Extract the acidic aqueous solution with ethyl acetate or a more polar solvent like dichloromethane.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid. By following the outlined steps, researchers can confidently produce this valuable building block in high yield and purity, facilitating further research and development in medicinal chemistry and materials science. The use of a robust Suzuki-Miyaura coupling ensures the efficiency and scalability of the synthesis.

References

• Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid. PubMed.
• Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles by the Reaction of N-Monosubstituted Hydrazones with Nitroolefins. Organic Syntheses.
• 3-[(3-amino-1H-pyrazol-1-yl)methyl]benzoic acid. EvitaChem.
• Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry (RSC Publishing).
• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. RSC Publishing.
• Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl...
• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. MDPI.

Sources

• 1. Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Leveraging 3-(1-Methyl-1H-pyrazol-3-yl)benzoic Acid in Kinase Inhibitor Discovery

Executive Summary

3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid represents a critical "privileged scaffold" in modern kinase inhibitor discovery. Unlike fully elaborated drugs (e.g., Ibrutinib or Ruxolitinib), this molecule functions primarily as a fragment or intermediate building block . Its value lies in its dual-functionality:

• The Pyrazole Moiety: Acts as a potential hinge-binder mimic or solvent-interface probe, exploiting the conserved ATP-binding pocket of kinases.

• The Benzoic Acid Moiety: Provides a synthetic "handle" (via the carboxylic acid) for rapid diversification into the solvent-exposed region or the DFG-pocket (in Type II inhibitors), optimizing solubility and pharmacokinetic properties.

This guide details the protocols for using this specific scaffold in Fragment-Based Drug Discovery (FBDD) screening and Structure-Activity Relationship (SAR) library generation.

Scientific Background & Mechanism

Structural Logic

The molecule consists of a 1-methyl-pyrazole ring attached to the meta-position of a benzoic acid.

• Hinge Interaction: The pyrazole nitrogen (N2) can serve as a hydrogen bond acceptor. The N1-methyl group eliminates the donor capability at N1, often imparting selectivity by clashing with steric gatekeeper residues in certain kinases or forcing a specific binding orientation.

• Vector Positioning: The meta-substitution on the phenyl ring directs the carboxylic acid vector towards the solvent front (Type I binding) or the allosteric pocket (Type II binding), depending on the specific kinase geometry.

Application Workflow

The following diagram illustrates the lifecycle of this molecule in a drug discovery campaign, moving from a raw fragment to a lead compound.

Figure 1: Workflow integrating the scaffold into kinase discovery pipelines.

Protocol 1: Fragment-Based Screening (Biochemical)

Since this molecule is a fragment (MW ~202 Da), it likely exhibits low affinity (high

M to mM range) compared to optimized drugs. Standard IC50 assays must be modified to detect these weak interactions without artifacts.

Assay Principle: TR-FRET Competition

We utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay (e.g., LanthaScreen™) where the fragment competes with a labeled tracer for the ATP binding site.

Materials

• Kinase: Target kinase (e.g., Pim-1, CDK, or PI3K) at 5 nM.

• Tracer: Fluorescently labeled ATP-competitive tracer (e.g., Tracer 222).

• Antibody: Europium-labeled anti-tag antibody (binds to the kinase).

• Compound: 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (dissolved in 100% DMSO).

Step-by-Step Procedure

• Compound Preparation:

  • Prepare a 100 mM stock solution of the fragment in DMSO.

  • Perform a serial dilution (1:3) starting at 2 mM (final assay concentration will be 1 mM). Note: Fragments require high concentrations.

• Reaction Assembly (384-well plate):

  • Step A: Add 2.5

    L of compound (4X concentration).

  • Step B: Add 2.5

    L of Kinase/Antibody mixture. Incubate for 15 mins to allow pre-equilibrium.

  • Step C: Add 5

    L of Tracer (2X concentration).

• Incubation: Incubate for 60 minutes at Room Temperature (RT) in the dark.

• Detection: Read on a TR-FRET compatible plate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).

Data Analysis & Quality Control

• Ratio Calculation: Calculate the TR-FRET ratio (

  ).

• Solubility Flag: At 1 mM, the benzoic acid moiety may alter pH or precipitate. Measure Optical Density (OD600) of the wells immediately after reading to check for turbidity (aggregation).

• Normalization: Normalize to 0% inhibition (DMSO only) and 100% inhibition (10

  M Staurosporine).

Protocol 2: Biophysical Validation (SPR)

Because biochemical assays can suffer from interference (fluorescence quenching) at high fragment concentrations, Surface Plasmon Resonance (SPR) is the gold standard for validating this scaffold.

Experimental Setup (Biacore/Sierra)

• Sensor Chip: CM5 or Streptavidin (SA) chip.

• Ligand: Biotinylated Kinase (captured on SA chip) or Amine-coupled Kinase.

• Analyte: 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid.[1]

Running Conditions

Parameter	Setting	Rationale
Running Buffer	HBS-P+ with 2% DMSO	Matches compound solvent to prevent bulk refractive index jumps.
Flow Rate	30 L/min	Standard for kinetics; minimizes mass transport limitations.
Contact Time	60 seconds	Fragments have fast on-rates ( ).
Dissociation	60 seconds	Fragments have fast off-rates ( ); long dissociation is unnecessary.
Concentration	0, 12.5, 25, 50, 100, 200 M	High concentrations required for determination.

Interpretation

• Square Wave Shape: Expect a "square wave" sensorgram (rapid on, rapid off). This confirms specific, transient binding typical of fragments.

• Stoichiometry: If the

  exceeds theoretical 1:1 binding significantly, suspect non-specific aggregation (common with hydrophobic pyrazoles).

Protocol 3: Synthetic Derivatization (Library Generation)

The primary utility of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid is as a precursor. The carboxylic acid is coupled to amines to create a library of potential inhibitors.

Reaction Scheme

Reaction: Amide Coupling (HATU activation). Goal: Attach solubilizing groups or "tail" moieties to probe the solvent channel.

Figure 2: General synthetic pathway for library generation.

Procedure

• Dissolution: Dissolve 0.1 mmol of the benzoic acid scaffold in 1 mL DMF.

• Activation: Add 1.2 equivalents of HATU and 2.0 equivalents of DIPEA. Stir for 10 mins.

• Coupling: Add 1.1 equivalents of the amine (e.g., N-methylpiperazine).

• Workup: Stir overnight at RT. Dilute with EtOAc, wash with NaHCO3 and Brine.

• Purification: Purify via Prep-HPLC (C18 column, Water/Acetonitrile gradient).

References

• Discovery of PI3K Inhibitors

  • Title: Discovery of Potent and Selective PI3Kγ Inhibitors.[2]

  • Source: Journal of Medicinal Chemistry (ACS).
  • Context: Describes the use of pyrazole-benzoic acid derivatives in optimizing kinase selectivity profiles.

  • URL:[Link]

• Pyrazole Scaffolds in Drug Discovery

  • Title: Pyrazole: An Emerging Privileged Scaffold in Drug Discovery.[3]

  • Source: Future Medicinal Chemistry.[3]

  • Context: Reviews the structural biology of pyrazoles as hinge binders in kinase inhibitors (e.g., Ruxolitinib, Axitinib).

  • URL:[Link]

• CDK16/PCTAIRE Inhibitors

  • Title: Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family.[4]

  • Source: International Journal of Molecular Sciences (MDPI).
  • Context: Details the synthesis of pyrazole-based libraries for CDK targeting.

  • URL:[Link][4][5]

• Chemical Vendor Data (Structure Verification)

  • Title: 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid Compound Summary.

  • Source: PubChem.[1][6]

  • URL:[Link]

Sources

• 1. PubChemLite - 3-(1-methyl-1h-pyrazol-3-yl)benzoic acid (C11H10N2O2) [pubchemlite.lcsb.uni.lu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Discovery of 3-Amino-1 H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Antimicrobial Studies of 4-[3-(3-Fluorophenyl)-4-formyl-1H-pyrazol-1-yl]benzoic Acid and 4-[3-(4-Fluorophenyl)-4-formyl-1H-pyrazol-1-yl]benzoic Acid as Potent Growth Inhibitors of Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3-(1H-pyrazol-3-yl)benzoic acid | C10H8N2O2 | CID 2795542 - PubChem [pubchem.ncbi.nlm.nih.gov]

3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid as a fragment for drug design

Application Note: 3-(1-Methyl-1H-pyrazol-3-yl)benzoic Acid in Fragment-Based Drug Discovery

Abstract

This guide details the strategic application of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (CAS: 562803-68-3 / Analogues) as a high-value scaffold in Fragment-Based Drug Discovery (FBDD).[1][2] Unlike aliphatic fragments, this biaryl motif offers a rigid, pre-organized geometry ideal for targeting kinase ATP pockets and protein-protein interaction (PPI) hot spots. We provide a comprehensive workflow covering its physicochemical profiling, synthetic utility via Suzuki-Miyaura cross-coupling, and downstream hit-to-lead optimization protocols.

Part 1: Fragment Profile & Strategic Value

The "Privileged" Scaffold

3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid represents a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse biological targets.

• Biaryl Geometry: The direct linkage between the benzene and pyrazole rings creates a planar or slightly twisted system that mimics the geometry of many ATP-competitive kinase inhibitors (e.g., p38 MAPK, B-Raf inhibitors).

• Vectorial Growth: The carboxylic acid at the meta position of the benzene ring serves as a perfect "growth vector." It allows for the rapid synthesis of amide libraries to probe solvent-exposed regions or adjacent sub-pockets without disrupting the core binding mode.[1][2]

• Solubility & Interactions: The 1-methylpyrazole moiety acts as a bioisostere for a phenyl ring but with improved aqueous solubility and specific hydrogen bond acceptor capabilities (N2 nitrogen).[2]

Physicochemical Properties (Rule of Three Compliance)

This fragment aligns perfectly with the Astex "Rule of Three" for FBDD, ensuring sufficient chemical space for optimization.

Property	Value (Approx.)	FBDD Status	Significance
Molecular Weight	~202.21 Da	Ideal (<300)	Allows addition of ~200-300 Da during optimization.[1][2]
cLogP	2.1	Pass (<3)	Balances membrane permeability with aqueous solubility.[2]
H-Bond Donors	1 (COOH)	Pass (≤3)	The acid proton is the primary donor; often replaced by amide NH.
H-Bond Acceptors	3 (N, O, O)	Pass (≤3)	Pyrazole N2 and Carbonyl O are key interaction points.
Rotatable Bonds	2	Pass (≤3)	Low entropic penalty upon binding.[2]
PSA (Polar Surface Area)	~50-60 Ų	Good	Indicates good potential for oral bioavailability.[1][2]

Part 2: Synthetic Protocols

Synthesis of the Scaffold (Suzuki-Miyaura Coupling)

Context: While commercially available, in-house synthesis allows for derivative generation (e.g., changing the N-methyl to N-ethyl).[1][2]

Reaction Scheme: 3-Carboxyphenylboronic acid + 3-Bromo-1-methyl-1H-pyrazole → Product

Protocol:

• Reagents:

  • 3-Bromo-1-methyl-1H-pyrazole (1.0 eq)[1][2]

  • 3-Carboxyphenylboronic acid (1.2 eq)[1]

  • Pd(dppf)Cl₂·DCM (0.05 eq) - Catalyst of choice for sterically undemanding biaryls.[1]

  • K₂CO₃ (3.0 eq)

  • Solvent: 1,4-Dioxane/Water (4:1 v/v)[1]

• Procedure:

  • Degas the solvent mixture with nitrogen for 15 minutes.[2]

  • Add halide, boronic acid, base, and catalyst to a microwave vial.

  • Seal and heat at 100°C for 12 hours (thermal) or 120°C for 45 mins (microwave).

  • Workup: Acidify aqueous layer to pH 3-4 with 1M HCl to precipitate the benzoic acid product. Filter and wash with cold water.[2]

  • Purification: Recrystallization from Ethanol/Water or Flash Chromatography (DCM:MeOH + 1% AcOH).[2]

Library Expansion (Amide Coupling)

Context: Transforming the acid "handle" into a library of amides to probe the binding pocket.[2]

Protocol (HATU Method):

• Activation: Dissolve fragment (1.0 eq) in dry DMF. Add DIPEA (3.0 eq) and HATU (1.1 eq). Stir for 10 min at RT.[2]

• Coupling: Add the diverse amine (R-NH₂, 1.1 eq). Stir for 2-4 hours.

• Validation: Monitor by LC-MS.

• Significance: This step converts the weak H-bond donor (acid) into a directed H-bond donor/acceptor motif (amide), often resulting in a 10-100x potency boost (the "amide jump").[1]

Part 3: Biological Validation & Screening

Fragment Solubility Assay (Critical Pre-Screen)

Fragments must be soluble at high concentrations (0.1 - 1 mM) for biophysical screening.

• Stock Prep: Dissolve fragment in d6-DMSO to 100 mM.

• Dilution: Dilute to 1 mM in PBS (pH 7.4).

• Readout: Measure UV absorbance at 280/320 nm or use Nephelometry.

• Criteria: <10% precipitation over 24 hours is required for SPR/NMR screening.[2]

Surface Plasmon Resonance (SPR) Screening

SPR is the gold standard for detecting the low-affinity interactions (K_D in µM-mM range) typical of fragments.[1]

• Sensor Chip: CM5 or NTA (for His-tagged proteins).[1][2]

• Immobilization: Low density (2000-3000 RU) to avoid avidity effects.[1][2]

• Running Buffer: PBS-P+ (with 0.05% Tween-20) + 2-5% DMSO (matched to sample).

• Injection:

  • Flow rate: 30 µL/min.[2]

  • Contact time: 60s.[2]

  • Dissociation: 60s.[2]

• Analysis: Look for "square wave" sensorgrams indicating fast on/off rates. Steady-state affinity fitting is used to determine K_D.[1][2]

Part 4: Visualizing the Workflow

The following diagram illustrates the logical flow from fragment selection to lead generation using this specific scaffold.

Caption: Workflow for evolving the 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid fragment into a potent lead compound.

Part 5: Case Study Context (Kinase Inhibition)

In the context of kinase inhibitors (e.g., p38 MAPK or Aurora Kinase ), this fragment functions as follows:

• The Anchor: The pyrazole-benzene biaryl system occupies the hydrophobic pocket adjacent to the gatekeeper residue.[2]

• The Hinge Binder: The pyrazole nitrogen (N2) can accept a hydrogen bond from the hinge region backbone.[2]

• The Solubilizer: The N-methyl group points towards the solvent or a small hydrophobic sub-pocket, preventing aggregation common with flat aromatic systems.[2]

Mechanistic Diagram:

Caption: Pharmacophore mapping of the fragment's interaction capabilities.

References

• Erlanson, D. A., et al. (2016).[2] "Fragment-based drug discovery: trends and techniques." Journal of Medicinal Chemistry. Link

• Wyatt, P. G., et al. (2008).[2][3] "Identification of N-(4-piperidinyl)-4-(2,6-dichlorobenzoylamino)-1H-pyrazole-3-carboxamide (AT7519), a Novel Cyclin Dependent Kinase Inhibitor Using Fragment-Based X-Ray Crystallography and Structure Based Drug Design." Journal of Medicinal Chemistry. Link (Demonstrates pyrazole utility in FBDD).

• Bembenek, M. E., et al. (2018).[2][4] "Recent Advances in the Discovery of p38 MAPK Inhibitors." Current Topics in Medicinal Chemistry.

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews. Link

Sources

• 1. Details of the Drug | DrugMAP [drugmap.idrblab.net]
• 2. 3-[(1H-pyrazol-1-yl)methyl]benzoic acid | 562803-68-3 [sigmaaldrich.com]
• 3. FragmentGPT: A Unified GPT Model for Fragment Growing, Linking, and Merging in Molecular Design [arxiv.org]
• 4. Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]

experimental procedure for antimicrobial screening of pyrazole compounds

Abstract

Pyrazole derivatives represent a privileged scaffold in medicinal chemistry, often exhibiting potent antimicrobial activity through the inhibition of DNA gyrase or dihydrofolate reductase (DHFR).[1] However, the hydrophobic nature of the pyrazole ring and its diverse substitution patterns present unique challenges in bioassays, particularly regarding solubility and precipitation. This application note provides a standardized, high-integrity workflow for screening pyrazole compounds, moving from solubility optimization to quantitative Minimum Inhibitory Concentration (MIC) determination and advanced biofilm profiling.

Part 1: Pre-Analytical Phase & Compound Handling

The Solubility Challenge

Pyrazoles are often lipophilic. Standard aqueous dilutions used for hydrophilic antibiotics (like aminoglycosides) will result in compound precipitation, leading to false negatives (compound not reaching the bacteria) or false positives (precipitate crushing bacterial lawns).

Protocol: DMSO Master Stock Preparation

• Weighing: Weigh 10 mg of the solid pyrazole derivative.

• Solubilization: Dissolve in 100% Dimethyl Sulfoxide (DMSO) to create a high-concentration Master Stock (e.g., 10 mg/mL or 20 mM). Vortex for 2 minutes.

  • Critical Check: If turbidity persists, sonicate at 40 kHz for 5-10 minutes.

• Sterilization: Do not autoclave. Pass through a 0.22 µm PTFE (hydrophobic) syringe filter.

• Storage: Aliquot into amber tubes (light sensitive) and store at -20°C. Avoid repeated freeze-thaw cycles.

Inoculum Standardization (The 0.5 McFarland Standard)

Accuracy in antimicrobial testing is strictly dependent on the inoculum size.

• Target:

  CFU/mL (0.5 McFarland).

• Method: Direct Colony Suspension.

  • Select 3-5 isolated colonies from a fresh (18-24h) agar plate.

  • Suspend in sterile saline (0.85% NaCl).

  • Adjust turbidity to match the 0.5 McFarland standard using a nephelometer or UV-Vis spectrophotometer (Absorbance 0.08–0.13 at 625 nm).

Part 2: Primary Screening (Qualitative)

Method: Agar Well Diffusion Rationale: Unlike the Disk Diffusion (Kirby-Bauer) method, Agar Well Diffusion is preferred for novel synthetic pyrazoles. Paper disks may bind hydrophobic compounds, preventing diffusion. Wells allow the compound to diffuse directly from the liquid phase into the agar.

Protocol Steps

• Seeding: Dip a sterile swab into the 0.5 McFarland inoculum. Streak the entire surface of a Mueller-Hinton Agar (MHA) plate in three directions to ensure a confluent lawn.

• Well Creation: Use a sterile cork borer (6 mm or 8 mm diameter) to punch wells into the agar. Remove the agar plug with a sterile needle.

• Sealing (Optional but Recommended): Add 10 µL of molten agar to the bottom of the well to seal it, preventing the compound from running under the agar layer.

• Loading:

  • Test: Add 50–100 µL of the pyrazole derivative (diluted to 100–500 µg/mL).

  • Positive Control: Ciprofloxacin (Bacteria) or Fluconazole (Fungi).

  • Negative (Solvent) Control: DMSO diluted to the same concentration as the test well (must be <1% v/v final concentration to ensure DMSO isn't killing the bacteria).

• Diffusion: Allow plates to stand upright at room temperature for 30 mins to allow diffusion before incubation.

• Incubation: 37°C for 18–24 hours (Bacteria); 25–30°C for 48 hours (Fungi).

• Readout: Measure the diameter of the Zone of Inhibition (ZOI) in millimeters.

Part 3: Quantitative Determination (MIC)

Method: Broth Microdilution (CLSI M07-A10 Standard) Rationale: This is the gold standard for determining the Minimum Inhibitory Concentration (MIC). We utilize a Resazurin (Alamar Blue) indicator to assist in reading endpoints for compounds that may cause precipitation/turbidity themselves.

Experimental Setup (96-Well Plate)

Reagents:

• Cation-Adjusted Mueller-Hinton Broth (CAMHB).[2]

• Resazurin Solution (0.015% w/v in sterile PBS).

Workflow:

• Dilution Series:

  • Add 100 µL of CAMHB to columns 2–12.

  • Add 200 µL of Pyrazole stock (adjusted to 2x starting concentration) to column 1.

  • Transfer 100 µL from Col 1 to Col 2, mix, and repeat down to Col 10. Discard 100 µL from Col 10.

  • Result: Serial 2-fold dilution (e.g., 512 µg/mL

    1 µg/mL).

• Controls:

  • Col 11 (Growth Control): Broth + Inoculum + Solvent (no drug).

  • Col 12 (Sterility Control): Broth only.

• Inoculation:

  • Dilute the 0.5 McFarland suspension 1:100 in broth (reaching

    CFU/mL).

  • Add 100 µL of this inoculum to wells in Cols 1–11.

  • Final Test Density:

    CFU/mL.[3][4]

• Incubation: 37°C for 18–20 hours.

• Resazurin Addition (Optional for High Precision):

  • Add 30 µL of Resazurin solution to all wells.

  • Incubate for an additional 2–4 hours.

  • Interpretation:

    • Pink/Colorless: Viable bacteria (Reduction of resazurin).

    • Blue: No growth (Inhibition).

Visualization of Workflow

Caption: Logical workflow for Broth Microdilution. Critical control points include the DMSO dilution step and the final inoculum density.

Part 4: Advanced Characterization

Time-Kill Kinetics

Purpose: To determine if the pyrazole is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).

• Setup: Prepare tubes with broth containing the pyrazole at

  MIC and MIC. Include a growth control (no drug).[3]

• Inoculation: Add bacteria (

  CFU/mL).[3]

• Sampling: Remove aliquots at 0, 2, 4, 8, 12, and 24 hours.

• Plating: Serially dilute aliquots and plate on agar. Count colonies (CFU/mL).

• Analysis: A

  reduction in CFU/mL compared to the initial inoculum indicates bactericidal activity.

Biofilm Inhibition Assay

Purpose: Pyrazoles are often investigated for anti-biofilm properties, particularly against S. aureus.

• Growth: Grow biofilm in 96-well plates (TSB + 1% Glucose) with the compound for 24h.

• Washing: Gently wash wells

  with PBS to remove planktonic cells.

• Staining: Stain with 0.1% Crystal Violet for 15 mins.

• Solubilization: Elute stain with 30% Acetic Acid.

• Quantification: Measure OD at 590 nm.

Part 5: Data Presentation & QC[5]

Quality Control Strains

Every assay must include standard ATCC strains to validate the media and conditions.

Organism	ATCC Number	Expected Ciprofloxacin MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	0.12 – 0.5
Escherichia coli	ATCC 25922	0.004 – 0.015
Pseudomonas aeruginosa	ATCC 27853	0.25 – 1.0

Note: If QC strains fall outside these ranges, the batch of pyrazole data is invalid.

Decision Tree for Screening

Caption: Screening decision matrix. Compounds must pass solubility and primary activity thresholds before advancing to quantitative MIC and toxicity profiling.

References

• Clinical and Laboratory Standards Institute (CLSI). (2015).[3][5] Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition (M07-A10).[5][6] CLSI.[2][3] [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2025). Disk Diffusion Method for Antimicrobial Susceptibility Testing (Version 13.0).[7] EUCAST.[3][8][7][9][10] [Link]

• Sarker, S. D., et al. (2007). Microtitre plate-based antibacterial assay incorporating resazurin as an indicator of cell growth, and its application in the in vitro antibacterial screening of phytochemicals.[4] Methods, 42(4), 321-324. [Link]

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79. [Link]

• Vijesh, A. M., et al. (2013). Synthesis, characterization and antimicrobial studies of some new pyrazole incorporated imidazole derivatives. European Journal of Medicinal Chemistry, 62, 410-415. [Link]

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. benchchem.com [benchchem.com]
• 3. food.dtu.dk [food.dtu.dk]
• 4. Microtitre plate-based antibacterial assay incorporating resazurin as an indicator of cell growth, and its application in the in vitro antibacterial screening of phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. M07 A10 Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically 10th Edition Jean B. Pate | PDF [slideshare.net]
• 6. webstore.ansi.org [webstore.ansi.org]
• 7. EUCAST: Disk Diffusion and Quality Control [eucast.org]
• 8. The EUCAST rapid disc diffusion method for antimicrobial susceptibility testing directly from positive blood culture bottles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cgspace.cgiar.org [cgspace.cgiar.org]
• 10. infectioncontrol.org.ua [infectioncontrol.org.ua]

applications of pyrazole carboxylic acids in materials science

Application Note: Pyrazole Carboxylic Acids in Advanced Materials & Drug Development

Executive Summary

Pyrazole carboxylic acids (e.g., 3,5-pyrazoledicarboxylic acid, H

pdc) represent a unique class of "hybrid" ligands bridging inorganic materials science and pharmaceutical solid-state chemistry. Their dual functionality—possessing both a rigid N-heterocyclic core (pyrazole) and versatile hydrogen-bonding/coordination donors (carboxylic acids)—allows them to act as:

• Robust Linkers in MOFs: Facilitating high-porosity frameworks for gas storage and drug delivery.

• Corrosion Inhibitors: Forming protective chemisorbed layers on copper and steel via multi-dentate chelation.

• Co-formers in Crystal Engineering: Modulating the solubility and bioavailability of Active Pharmaceutical Ingredients (APIs) via supramolecular synthons.

This guide provides validated protocols and mechanistic insights for leveraging these ligands across three distinct high-value applications.

Module 1: Metal-Organic Frameworks (MOFs)

Focus Application: Synthesis of Porous Zn(II)-Based MOFs for Drug Delivery & Gas Adsorption.

The Mechanistic Logic

The 3,5-pyrazoledicarboxylic acid ligand is a "fruit fly" in MOF synthesis because it offers three binding sites.

• Deprotonation: Under solvothermal conditions, the pyrazole N-H deprotonates (

  ), forming the pyrazolate anion. This creates a strong bond, significantly enhancing the thermal and chemical stability of the MOF compared to pure carboxylate MOFs (like MOF-5).

• Coordination Geometry: The carboxylate groups typically bridge metal centers (e.g., forming paddlewheel clusters), while the pyrazolate ring dictates the angle of the linker, controlling pore size.

Protocol: Solvothermal Synthesis of Zn-3,5-pdc MOF

Target: Synthesis of a bio-compatible Zn-MOF carrier (analogous to frameworks used for Doxorubicin delivery).

Reagents:

• Zinc Nitrate Hexahydrate (

  )[1][2]

• 3,5-Pyrazoledicarboxylic acid (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  pdc)

• Solvents: N,N-Dimethylformamide (DMF), Ethanol (EtOH)

Step-by-Step Methodology:

• Precursor Dissolution:

  • Dissolve 1.0 mmol

    pdc in 10 mL DMF. Note: Sonicate for 5 mins to ensure complete dissolution; unreacted ligand acts as a defect site.

  • Dissolve 2.0 mmol

    in 10 mL EtOH.

• Mixing & Sealing:

  • Slowly add the Zn solution to the ligand solution under stirring.

  • Transfer to a 50 mL Teflon-lined stainless steel autoclave.

  • Critical Parameter: Fill factor should be ~60-70%. Too low = insufficient pressure; too high = safety risk.

• Solvothermal Reaction:

  • Heat at 100°C for 72 hours .

  • Ramp Rate:

    .[3] Controlled heating prevents rapid nucleation which leads to amorphous powder rather than single crystals.

• Cooling & Washing:

  • Cool to room temperature at

    (slow cooling promotes crystal growth).

  • Filter the colorless block crystals.

  • Wash

    with DMF to remove unreacted ligand.

• Activation (Solvent Exchange):

  • Soak crystals in anhydrous chloroform (

    ) for 3 days, refreshing solvent every 24h. Why? DMF has a high boiling point and is hard to remove; is volatile and exchanges with DMF in the pores.

  • Heat under vacuum (

    mbar) at 120°C for 12 hours to generate open pores.

Data Validation Table:

Technique	Expected Result	Interpretation
PXRD	Sharp peaks at low ( )	Confirms crystallinity and phase purity. Broad humps indicate amorphous material.
TGA	Plateau up to ~350°C	Confirms solvent removal and high thermal stability of the Pyrazolate-Zn bond.
BET	Type I Isotherm	Indicates microporosity (pore size < 2nm).

Workflow Diagram

Figure 1: Critical path for solvothermal synthesis of Zn-pyrazole MOFs. Note the solvent exchange step is crucial for accessing porosity.

Module 2: Corrosion Inhibition

Focus Application: Protection of Copper in Alkaline/Acidic Media.[4][5]

The Mechanistic Logic

Pyrazole carboxylic acids act as mixed-type inhibitors .

• Adsorption: The planar pyrazole ring interacts with empty

  -orbitals of Copper ( ) via -electrons and the lone pair on Nitrogen.

• Chelation: The carboxylate group (

  ) forms a "claw" complex with ions at the interface.

• Result: A hydrophobic barrier film that blocks both anodic (dissolution) and cathodic (oxygen reduction) reaction sites.

Protocol: Electrochemical Evaluation

Target: Quantify inhibition efficiency (IE%) on Copper surfaces.

Reagents:

• Electrolyte: 1 M

  (Acidic) or 0.05 M (Alkaline).

• Inhibitor: 3,5-pyrazoledicarboxylic acid (Concentration range:

  to M).

• Working Electrode: Pure Copper (99.9%).

Step-by-Step Methodology:

• Electrode Preparation:

  • Polish Cu electrode with SiC paper (up to 2000 grit).

  • Degrease with acetone, rinse with deionized water, and air dry. Critical: A rough surface alters the active surface area, skewing Tafel slopes.

• OCP Stabilization:

  • Immerse electrode in electrolyte (with/without inhibitor).

  • Monitor Open Circuit Potential (OCP) for 30 mins until stable (drift < 1 mV/min).

• Electrochemical Impedance Spectroscopy (EIS):

  • Frequency Range: 100 kHz to 0.01 Hz.

  • Amplitude: 10 mV AC perturbation.

  • Output: Nyquist plot. Look for an increase in the diameter of the semi-circle (Charge Transfer Resistance,

    ) as inhibitor concentration increases.

• Potentiodynamic Polarization (Tafel):

  • Scan Range: -250 mV to +250 mV vs. OCP.

  • Scan Rate: 1 mV/s.

  • Calculation:

    , where is corrosion current density.

Adsorption Mechanism Diagram

Figure 2: Step-wise adsorption mechanism obeying Langmuir Isotherm. Chemisorption provides the primary corrosion resistance.

Module 3: Pharmaceutical Crystal Engineering

Focus Application: Solubility Enhancement via Co-crystallization.[6]

The Mechanistic Logic

In drug development, pyrazole carboxylic acids are excellent co-formers because they contain a "supramolecular heterosynthon":

• Acid-Pyridine/Azole Synthon: The carboxylic acid of the co-former (

  ) hydrogen bonds with the basic nitrogen of an API (e.g., the pyridine ring in Piroxicam or the azole in Febuxostat).

• The

  Rule:

  • If

    , a Salt forms (proton transfer).

  • If

    , a Co-crystal forms (neutral H-bond).

  • Pyrazole carboxylic acids often fall in the "overlap" region (

    ), allowing for tunable solid-state properties.

Protocol: Liquid Assisted Grinding (LAG)

Target: Rapid screening of API:Co-former compatibility.

Reagents:

• API (e.g., poorly soluble drug like Carbamazepine or Piroxicam).

• Co-former: 3,5-pyrazoledicarboxylic acid.[7]

• Solvent: Ethanol or Acetonitrile (catalytic amount).

Step-by-Step Methodology:

• Stoichiometric Weighing:

  • Weigh API and Pyrazole Acid in a 1:1 molar ratio.

• Grinding:

  • Place mixture in a mortar or ball mill.

  • Add solvent (

    of solids). Note: The solvent acts as a molecular lubricant, increasing molecular mobility without dissolving the solid.

  • Grind for 20-30 minutes.

• Characterization (DSC Screening):

  • Run Differential Scanning Calorimetry (DSC) on the product.

  • Success Indicator: A single, sharp endothermic melting peak distinct from either the API or the Co-former melting points.

  • Failure: Two peaks (physical mixture) or broad transitions (amorphous).

Co-crystal Decision Tree

Figure 3: pKa-based decision matrix for predicting the outcome of reaction between basic APIs and pyrazole carboxylic acid co-formers.

References

• El Boutaybi, M., et al. (2020).[8] "Importance of pyrazole carboxylic acid in MOFs preparation." Arab Journal of Chemical and Environmental Research, 7(1), 01-10.[8]

• Zhang, X., et al. (2014). "Structural tuning of Zn(II)-MOFs based on pyrazole functionalized carboxylic acid ligands for organic dye adsorption." RSC Advances, 4, 3314-3320.

• Luo, X., et al. (2012). "Study on the Pyrazole Corrosion Inhibition and Synergistic Effect for Copper in Alkaline Solution." International Journal of Electrochemical Science, 7, 5104-5117.

• Vishweshwar, P., et al. (2006). "Pharmaceutical Co-crystals."[6][9] Journal of Pharmaceutical Sciences, 95(3), 499-516. (Grounding for pKa rule).

• Chen, S., et al. (2023).[10] "Synthesis and Characterization of a Novel Zinc-Based Metal-Organic Framework Containing Benzoic Acid: A Low-Toxicity Carrier for Drug Delivery." Frontiers in Bioengineering and Biotechnology.

Sources

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. Synthesis and Characterization of a Novel Zinc-Based Metal-Organic Framework Containing Benzoic Acid: A Low-Toxicity Carrier for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2019204934A1 - Synthesis of zinc mof materials - Google Patents [patents.google.com]
• 4. electrochemsci.org [electrochemsci.org]
• 5. researchgate.net [researchgate.net]
• 6. Pharmaceutical cocrystals: A review of preparations, physicochemical properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. digibug.ugr.es [digibug.ugr.es]
• 10. dergipark.org.tr [dergipark.org.tr]

Application Note: Strategic Development and Validation of Pyrazole-Based Kinase Inhibitors

Scientific Rationale: The Pyrazole Scaffold in Kinase Inhibition

The dysregulation of protein kinases is a primary driver in numerous oncological, inflammatory, and neurodegenerative diseases. In the landscape of targeted therapeutics, the pyrazole ring has emerged as a highly privileged scaffold for small-molecule kinase inhibitors[1].

Mechanistic Causality: The unfused pyrazole moiety is structurally analogous to the adenine ring of adenosine triphosphate (ATP). The nitrogen atoms within the pyrazole ring act as highly efficient hydrogen bond donors and acceptors, allowing the scaffold to anchor deeply into the highly conserved ATP-binding pocket (hinge region) of the kinase domain[1]. By fine-tuning the functional groups attached to the pyrazole core, medicinal chemists can drive exquisite selectivity profiles against specific kinases while maintaining favorable drug-like properties (e.g., low lipophilicity and high synthetic accessibility).

Currently, several FDA-approved kinase inhibitors rely on the pyrazole core, including Ruxolitinib (JAK1/2), Crizotinib (ALK/ROS1), and Encorafenib (BRAF)[1]. Developing next-generation pyrazole inhibitors requires a robust, self-validating screening cascade that transitions from isolated biochemical environments to complex, live-cell physiological systems.

Fig 1. End-to-end workflow for developing pyrazole-based kinase inhibitors.

High-Throughput Biochemical Screening: ADP-Glo™ Kinase Assay

Initial screening of pyrazole libraries requires an assay that is universal, highly sensitive, and devoid of radioactive hazards. The ADP-Glo™ assay is a homogeneous luminescent method that measures the accumulation of ADP, a universal byproduct of kinase activity[2].

Expert Insight: Pyrazole derivatives are predominantly ATP-competitive. Therefore, biochemical assays must be run at the specific

of the target kinase. Running the assay at ensures that the assay is sensitive enough to detect competitive inhibitors while remaining physiologically relevant[3]. The critical step in the ADP-Glo protocol is the complete depletion of unreacted ATP prior to ADP detection; failure to do so results in massive background luminescence and a collapsed assay window (poor Z'-factor).

Protocol 1: ADP-Glo™ Biochemical Profiling

Note: This protocol is optimized for a 384-well low-volume plate format.

Step 1: Kinase Reaction

• Prepare 1X Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 1 mM DTT).

• Dispense 1 µL of pyrazole test compounds (serially diluted in DMSO) into the 384-well plate. Ensure final DMSO concentration does not exceed 1% to prevent enzyme denaturation.

• Add 2 µL of the purified Kinase enzyme diluted in 1X buffer. Incubate for 10 minutes at room temperature to allow pre-binding of the inhibitor to the hinge region.

• Initiate the reaction by adding 2 µL of Substrate/ATP mix (ATP concentration set to the enzyme's

  ).

• Seal the plate and incubate for 60 minutes at room temperature.

Step 2: ATP Depletion 6. Add 5 µL of ADP-Glo™ Reagent to all wells. 7. Incubate for 40 minutes at room temperature. Causality: This proprietary reagent halts the kinase reaction and enzymatically degrades all remaining ATP to prevent false-positive luminescence in the final step[2].

Step 3: ADP Detection 8. Add 10 µL of Kinase Detection Reagent. 9. Incubate for 30 minutes at room temperature. Causality: This reagent converts the generated ADP back into ATP, which is immediately utilized by an integrated luciferase/luciferin reaction to produce light[2]. 10. Read luminescence on a microplate reader (e.g., BMG LABTECH or similar) with an integration time of 0.5–1.0 second per well.

Intracellular Target Engagement: NanoBRET™ TE Assay

Biochemical potency rarely translates directly to cellular efficacy. Pyrazole inhibitors must cross the phospholipid bilayer and compete with high intracellular ATP concentrations (typically 1–5 mM). The NanoBRET™ Target Engagement (TE) assay is the premier method for quantifying drug-kinase interactions in live cells[4].

Expert Insight: We utilize the Adherent (ADH) format over the legacy Non-Binding Surface (NBS) format. The ADH format allows cells to adhere naturally, providing a more physiologically relevant morphological state and improving workflow efficiency by allowing Day 1 seeding and Day 2 treatment[5].

Fig 2. Mechanism of NanoBRET Target Engagement for competitive kinase inhibitors.

Protocol 2: NanoBRET™ Live-Cell Assay (Adherent Format)

Step 1: Transfection and Cell Seeding (Day 1)

• Transfect HEK293 cells with the appropriate NanoLuc®-Kinase fusion vector using a lipid-based transfection reagent.

• Dilute the transfected cells to a density of

  cells/mL in assay medium (e.g., DMEM + 1% FBS).

• Seed 100 µL of the cell suspension per well into a 96-well tissue culture-treated plate. Incubate overnight at 37°C, 5% CO₂[5].

Step 2: Tracer and Inhibitor Treatment (Day 2) 4. Prepare a 20X concentration of the NanoBRET™ Tracer (e.g., K-4 or K-10) in tracer dilution buffer. 5. Prepare 10X serial dilutions of the pyrazole test compounds in assay medium. 6. Remove the plate from the incubator. Add 5 µL of the 20X Tracer and 10 µL of the 10X test compound to the respective wells. 7. Incubate the plate for 2 hours at 37°C, 5% CO₂. Causality: This incubation allows the pyrazole inhibitor to permeate the cell membrane, reach equilibrium, and competitively displace the tracer from the NanoLuc-kinase[4].

Step 3: BRET Measurement 8. Prepare the 3X NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor mix. Causality: The extracellular inhibitor is critical; it quenches any luminescence from dead/lysed cells, ensuring the signal is strictly intracellular. 9. Add 50 µL of the 3X Substrate mix to all wells. Incubate for 3 minutes at room temperature. 10. Measure BRET on a multilabel reader equipped with appropriate filters (Donor emission: 460 nm; Acceptor emission: 618 nm). Calculate the BRET ratio (Acceptor/Donor) and plot against compound concentration to determine the cellular IC₅₀.

Data Presentation & Validation

A successful pyrazole-based lead compound will demonstrate high potency in the biochemical assay and maintain an acceptable shift in the cellular assay. The table below illustrates the expected data architecture for validating pyrazole inhibitors, using representative clinical benchmarks.

Table 1: Comparative Profiling of Representative Pyrazole-Based Inhibitors

Compound Name	Primary Target	Clinical Indication	Biochemical IC₅₀ (nM)	Cellular TE IC₅₀ (nM)	Shift Factor (Cellular/Biochemical)
Ruxolitinib	JAK1 / JAK2	Myelofibrosis	3.3	45.0	~13.6x
Encorafenib	BRAF (V600E)	Melanoma	0.35	4.2	~12.0x
Crizotinib	ALK / ROS1	NSCLC	20.0	75.0	~3.75x
Novel Pyrazole Lead	Target X	TBD	< 5.0	< 50.0	< 10.0x

*Values are representative approximations used for comparative structural analysis.

Data Interpretation: A rightward shift (higher IC₅₀) from biochemical to cellular assays is expected due to the high intracellular concentration of ATP competing for the hinge region. If a novel pyrazole compound exhibits a shift factor >50x, it typically indicates poor cell permeability or high susceptibility to cellular efflux pumps, necessitating further structural optimization of the scaffold.

References

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. National Center for Biotechnology Information (NCBI) / PMC.
• Promega ADP-Glo kinase assay. BMG LABTECH.
• Assay Development for Protein Kinase Enzymes. National Center for Biotechnology Information (NCBI).
• Promega Launches NanoBRET™ Target Engagement Intracellular Kinase Assay. Lab Manager.
• NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual. Promega Corporation.

Sources

• 1. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bmglabtech.com [bmglabtech.com]
• 3. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Promega Launches NanoBRET™ Target Engagement Intracellular Kinase Assay, First to Quantitatively Measure Drug-Kinase Interactions in Live Cells | Lab Manager [labmanager.com]
• 5. NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual [worldwide.promega.com]

Application Note: Conjugation of Pyrazole-Benzoic Acid Derivatives to Peptides

Topic: Protocol for Conjugating Pyrazole-Benzoic Acid to Peptides Content Type: Application Note and Protocol

Abstract & Strategic Overview

The conjugation of pyrazole-benzoic acid pharmacophores to peptides is a critical workflow in the development of peptidomimetics, proteolysis-targeting chimeras (PROTACs), and protein-protein interaction (PPI) inhibitors. The pyrazole-benzoic acid moiety often serves as a "warhead" or high-affinity ligand, while the peptide acts as a targeting vector or cell-penetrating carrier.

This guide addresses the specific chemical challenges of this conjugation:

• Steric Hindrance: Benzoic acid derivatives are electronically stabilized and sterically more demanding than aliphatic amino acids, often requiring high-efficiency activation.

• Solubility: Pyrazole moieties can induce aggregation via

  - stacking and hydrogen bonding (pyrazole -NH-), leading to difficult coupling in standard SPPS solvents.

• Regioselectivity: Ensuring the coupling occurs exclusively at the carboxylic acid without affecting the pyrazole nitrogen (if unprotected).

Chemical Strategy & Mechanism

The Reaction Mechanism

The core transformation is an amide bond formation between the carboxylic acid of the pyrazole-benzoate and a free amine (N-terminus or Lysine

-amine) on the peptide.

• Activation: We utilize HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) as the primary coupling reagent.[1] HATU generates a highly reactive O-7-azabenzotriazol-1-yl active ester. The presence of the pyridine nitrogen in the leaving group (HOAt) provides a "neighboring group effect" (anchimeric assistance) that accelerates the coupling rate significantly compared to HBTU or EDC, which is crucial for hindered aromatic acids.

• Base: DIPEA (Diisopropylethylamine) is used to deprotonate the carboxylic acid and the peptide amine.

Pyrazole Protection Considerations

• Unprotected Pyrazoles: The pyrazole ring nitrogen (

  -H) has a pKa of ~14. Under standard amide coupling conditions, it is generally non-nucleophilic enough to avoid acylation. However, it can act as a hydrogen bond donor, reducing solubility.

• Protected Pyrazoles (Recommended): For SPPS, using an

  -Boc or -Trityl protected pyrazole is superior. It prevents H-bond induced aggregation on-resin and improves the solubility of the starting material in DMF.

Visualization: Activation & Coupling Workflow

Figure 1: Mechanism of HATU-mediated activation and coupling of pyrazole-benzoic acid to a resin-bound peptide.[2]

Protocol 1: Solid-Phase Conjugation (SPPS)

Best for: Conjugating to the N-terminus of a growing peptide chain.

Materials & Reagents

Component	Specification	Role
Ligand	Pyrazole-Benzoic Acid (Substituted)	Pharmacophore
Resin	Peptide-Resin (Fmoc removed)	Solid Support
Coupling Reagent	HATU (High Purity)	Activator
Base	DIPEA (Dieckmann Grade)	Base
Solvent	Anhydrous DMF (Dimethylformamide)	Reaction Medium
Test Kit	Kaiser Test (Ninhydrin)	Monitoring

Step-by-Step Procedure

Step 1: Resin Preparation

• Ensure the N-terminal Fmoc group has been removed (20% Piperidine/DMF, 2 x 10 min).

• Wash resin thoroughly: DMF (3x), DCM (3x), DMF (3x).

• Critical: Perform a Kaiser test to confirm the presence of free amines (Resin beads should turn deep blue).

Step 2: Activation of Pyrazole-Benzoic Acid Note: Aromatic acids activate slower than amino acids. Pre-activation is recommended.[2]

• In a clean vial, dissolve Pyrazole-Benzoic Acid (3.0 eq) relative to resin loading in minimum DMF.

• Add HATU (2.9 eq) .

• Add DIPEA (6.0 eq) .[3]

• Vortex and let stand for 2–5 minutes . The solution typically turns yellow/orange.

  • Expert Tip: Do not exceed 10 minutes of pre-activation to avoid guanidinium side-product formation.

Step 3: Coupling Reaction

• Add the activated solution to the resin reaction vessel.

• Agitate (shake/vortex) at room temperature for 2 to 4 hours .

  • Note: Aromatic acids are sterically hindered; standard 45-min couplings are often insufficient.

• Drain the vessel.[2]

• Wash resin: DMF (3x).[2][3]

Step 4: Monitoring & Double Coupling

• Perform a Kaiser test.[2]

  • Colorless/Yellow beads: Coupling complete. Proceed to Step 5.

  • Blue/Purple beads: Incomplete coupling.

• If Incomplete: Repeat Step 2 and 3 (Double Coupling) using fresh reagents. Consider using HOAt as an additive if available to further boost reactivity.

Step 5: Final Wash & Cleavage

• Wash resin: DMF (3x), DCM (3x), MeOH (2x), Ether (2x).

• Dry resin under vacuum.

• Cleave using standard TFA cocktails (e.g., TFA/TIS/H2O 95:2.5:2.5) for 2-3 hours.

• Precipitate in cold diethyl ether and centrifuge.

Protocol 2: Solution-Phase Conjugation

Best for: Conjugating to a purified peptide or when SPPS is not feasible.

Workflow Logic

In solution, we must carefully control stoichiometry to avoid purifying excess small molecule from the peptide. We typically use the peptide as the limiting reagent if the small molecule is cheap, or vice-versa.

Step-by-Step Procedure

• Dissolution: Dissolve the Peptide (1.0 eq) in anhydrous DMF or DMSO. Ensure the pH is basic (apparent pH ~8) by adding DIPEA (2.0 eq) .

• Activation: In a separate vial, dissolve Pyrazole-Benzoic Acid (1.2 eq) and HATU (1.2 eq) in DMF. Add DIPEA (2.0 eq) . Shake for 2 mins.

• Addition: Add the activated acid mixture dropwise to the peptide solution.

• Reaction: Stir at Room Temperature for 4–12 hours . Monitor by LC-MS.[2][4]

  • Target: Disappearance of the starting peptide mass (

    ).

• Quenching: Add water (or 0.1% TFA in water) to quench the reaction.

• Purification: Inject the crude mixture directly onto a Preparative HPLC (C18 column) using an Acetonitrile/Water gradient.

Decision Matrix & Troubleshooting

Method Selection Guide

Figure 2: Decision tree for selecting the optimal conjugation methodology.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Incomplete Coupling	Steric hindrance of benzoic acid.	1. Double couple (repeat reaction).2. Switch to PyAOP or HATU/HOAt .3. Increase temp to 40°C (Microwave).
Precipitation	Pyrazole aggregation / H-bonding.	1. Use DMSO/DMF (1:1) as solvent.2. Use N-protected pyrazole (Boc/Trt).
Racemization	Over-activation (rare for benzoic acids).	Use TMP (Collidine) instead of DIPEA as the base to maintain lower basicity.
Side Products	Guanidinylation (from HATU).	Reduce pre-activation time to <2 mins. Ensure acid is in excess of HATU.

References

• HATU Activation Mechanism

  • Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[2] An efficient peptide coupling additive.[2][5][6] Journal of the American Chemical Society. Link

• SPPS of Pyrazole Derivatives

  • BenchChem.[2] Standard Protocol for HATU Peptide Coupling. Link

• Solubility & Aggregation in Heterocycles

  • Bachem. Peptide Synthesis: Coupling Reagents & Additives. Link

• Benzoic Acid Coupling Specifics

  • Highfine Biotech.[5] HATU: The Core Reagent for Peptide & Drug Synthesis.[5] Link

Sources

• 1. HATU - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 6. peptide.com [peptide.com]

Application Note: 3-(1-Methyl-1H-pyrazol-3-yl)benzoic Acid as a Bifunctional Molecular Probe

Executive Summary

3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid is a bifunctional small molecule utilized primarily as a Fragment Probe in Fragment-Based Drug Discovery (FBDD) and as a Ligand Probe in supramolecular chemistry (Metal-Organic Frameworks). Its structure features two distinct interaction motifs: a carboxylic acid (H-bond donor/acceptor, metal coordinator) and a methyl-pyrazole ring (hydrophobic,

-stacking, H-bond acceptor).

This guide details its application in probing protein binding "hotspots" (specifically kinase hinge regions and bromodomains) and its utility in engineering coordination polymers.

Chemical Profile & Probe Mechanics

Structural Properties

The molecule acts as a "privileged scaffold" probe. Its utility stems from its ability to interrogate binding pockets with low affinity but high ligand efficiency (LE).

Property	Value	Significance
Molecular Weight	~202.21 Da	Ideal for FBDD (Rule of 3 compliant).
LogP	~1.4 - 2.3	Optimal lipophilicity for membrane permeability and hydrophobic pocket binding.
H-Bond Donors	1 (COOH)	Directional interaction with backbone carbonyls.
H-Bond Acceptors	3 (N, C=O, OH)	Interaction with backbone amides or metal centers.
Rotatable Bonds	2	Low entropic penalty upon binding (rigid core).

Mechanism of Action

• Biological Probing (FBDD): The pyrazole nitrogen acts as a mimic for the adenine ring of ATP, often probing the "hinge region" of kinases. The benzoic acid moiety extends into the solvent-exposed region or forms salt bridges with lysine/arginine residues (e.g., in bromodomains).

• Supramolecular Probing (MOFs): The molecule acts as a V-shaped or linear linker depending on isomerism. It probes the coordination geometry of metal nodes (e.g., Zn²⁺, Cu²⁺), driving the assembly of porous networks used for gas sensing.

Visualization: Interaction Logic

The following diagram illustrates how this probe interacts within a biological or chemical system.

Caption: Interaction map showing the probe's dual capability to bind biological residues (left) and coordinate metal centers (right).

Protocol A: Fragment Screening via STD-NMR

Objective: To detect low-affinity binding of the probe to a target protein (e.g., a kinase) and map the binding epitope.

Materials

• Probe: 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (100 mM stock in d6-DMSO).

• Protein: Purified Target Protein (e.g., p38 MAPK, >95% purity), 20 µM in buffer.

• Buffer: 50 mM Phosphate (pH 7.4), 150 mM NaCl, 10% D2O.

• Instrument: 600 MHz NMR Spectrometer with Cryoprobe.

Step-by-Step Methodology

• Sample Preparation:

  • Prepare the Test Sample : 20 µM Protein + 1 mM Probe (50:1 Ligand:Protein ratio) in 500 µL buffer.

  • Prepare the Reference Sample : 1 mM Probe in buffer (No protein).

• Tuning & Shimming:

  • Insert sample, lock on D2O, tune, and shim. Ensure water suppression is optimized (e.g., excitation sculpting).

• STD Pulse Sequence Setup:

  • Use a standard STD sequence (e.g., stddiff).

  • On-Resonance Irradiation: Set saturation pulse at a region containing protein signals but no ligand signals (e.g., -1.0 ppm or 10-12 ppm).

  • Off-Resonance Irradiation: Set at 40 ppm (control).

  • Saturation Time: 2.0 seconds (Gaussian pulse train).

• Data Acquisition:

  • Acquire 128-256 scans. Interleave on-resonance and off-resonance scans to minimize artifacts.

• Data Analysis:

  • Subtract the On-Resonance spectrum from the Off-Resonance spectrum to generate the Difference Spectrum .

  • Interpretation: Signals appearing in the difference spectrum belong to the probe protons in close contact (<5 Å) with the protein.

  • Epitope Mapping: Compare the intensity of the pyrazole protons vs. the benzoic acid protons. Higher intensity = closer proximity to the protein surface.

Protocol B: Solvothermal Synthesis of Probe-Based MOFs

Objective: To use the probe as a ligand to synthesize a fluorescent or porous Metal-Organic Framework for sensing applications.

Materials

• Ligand: 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (0.5 mmol).

• Metal Salt: Zn(NO₃)₂·6H₂O (0.5 mmol).

• Solvent: DMF/Ethanol/H₂O (2:1:1 v/v).

• Vessel: 20 mL Teflon-lined stainless steel autoclave.

Step-by-Step Methodology

• Dissolution:

  • Dissolve 101 mg of the ligand and 148 mg of Zn(NO₃)₂ in 10 mL of the solvent mixture. Sonicate for 10 minutes until clear.

• Crystallization:

  • Seal the solution in the autoclave.

  • Heat at 100°C for 48 hours in a programmable oven.

  • Cool rate: 5°C/hour to room temperature (slow cooling is critical for single-crystal growth).

• Isolation:

  • Filter the resulting colorless block crystals.

  • Wash 3x with DMF, then 3x with Ethanol.

• Activation:

  • Immerse crystals in acetone for 24 hours (solvent exchange).

  • Dry under vacuum at 80°C for 6 hours to remove guest solvent molecules.

• Characterization (Validation):

  • PXRD: Confirm crystallinity against simulated patterns.

  • Fluorescence: Excite at 320 nm; emission typically observed at ~400-450 nm (ligand-based fluorescence, often enhanced by coordination).

Workflow Visualization: Screening Cascade

This diagram outlines the decision process when using this molecule as a starting fragment for drug discovery.

Caption: FBDD workflow utilizing the probe to identify and validate binding sites before chemical optimization.

References

• PubChem. "3-(1H-pyrazol-3-yl)benzoic acid | C10H8N2O2."[1] National Library of Medicine. [Link]

• RSC Advances. "Tuning the structure and function of metal–organic frameworks via linker design." Chem. Soc. Rev., 2014, 43, 5561-5593. [Link]

• Journal of Medicinal Chemistry. "Development and antibacterial properties of pyrazole derivatives." J. Med.[2] Chem., 2023.[2] [Link]

• MDPI Antibiotics. "Synthesis of Antimicrobial Benzimidazole–Pyrazole Compounds." Antibiotics, 2021.[3][4][5] [Link][6]

Sources

• 1. 3-(1H-pyrazol-3-yl)benzoic acid | C10H8N2O2 | CID 2795542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Development and antibacterial properties of 4-[4-(anilinomethyl)-3-phenylpyrazol-1-yl]benzoic acid derivatives as fatty acid biosynthesis inhibitors | RTI [rti.org]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. Development of 4-[4-(Anilinomethyl)-3-phenyl-pyrazol-1-yl] Benzoic Acid Derivatives as Potent Anti-Staphylococci and Anti-Enterococci Agents | NSF Public Access Repository [par.nsf.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid for protein co-crystallization studies

Application Note: 3-(1-Methyl-1H-pyrazol-3-yl)benzoic Acid in Protein Co-Crystallization

Executive Summary

This guide details the experimental protocols for utilizing 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (CAS: 562803-68-3) as a chemical probe in structural biology. This compound represents a "privileged scaffold" in Fragment-Based Drug Discovery (FBDD), particularly for targeting protein kinases (ATP-binding sites) and protein-protein interaction (PPI) interfaces .

The pyrazole moiety acts as a versatile hydrogen-bond donor/acceptor, often mimicking the adenine ring of ATP, while the benzoic acid functionality provides a handle for electrostatic interactions (salt bridges) with conserved lysine or arginine residues. This guide provides optimized workflows for high-concentration crystal soaking and de novo co-crystallization, addressing specific solubility challenges associated with the benzoic acid moiety.

Physicochemical Profile & Stock Preparation

Before initiating crystallization trials, the compound's behavior in aqueous buffers must be understood to prevent false negatives caused by precipitation.

Property	Value / Characteristic	Experimental Implication
Molecular Weight	202.21 g/mol	Low MW makes it an ideal "Fragment" (Rule of 3 compliant).
pKa (Acid)	~4.2 (Benzoic acid)	Ionized (COO⁻) at physiological pH (7.4). Solubility drops significantly below pH 5.0.
pKa (Base)	~2.5 (Pyrazole)	Pyrazole nitrogen protonation is negligible at physiological pH.
LogP	~1.8 - 2.1	Moderate lipophilicity; good membrane permeability but requires DMSO for high-conc stocks.
H-Bond Donors/Acceptors	1 Donor / 3 Acceptors	Capable of "hinge binding" in kinases.

Stock Solution Protocol:

• Solvent: 100% DMSO (Anhydrous).

• Concentration: Prepare a 100 mM or 200 mM master stock.

• Storage: Aliquot into single-use volumes (e.g., 20 µL) and store at -20°C. Avoid repeated freeze-thaw cycles to prevent hydration of the DMSO, which degrades compound solubility.

Strategic Application: Binding Modes

Understanding the likely binding mode informs the crystallization strategy.

• Kinase Targets (e.g., VEGFR, BRAF): The pyrazole nitrogen often forms a hydrogen bond with the backbone amide of the "hinge region." The benzoic acid moiety typically extends toward the "solvent front" or interacts with the conserved catalytic Lysine (e.g., Lys in the β3 strand).

• PPI Targets (e.g., Bromodomains): The benzoic acid can mimic acetyl-lysine or interact with asparagine residues in the binding pocket.

Experimental Protocols

Protocol A: High-Concentration Crystal Soaking (Recommended)

Best for: Validated crystal systems (e.g., Apo crystals available) and Fragment Screening.

Rationale: Soaking minimizes protein consumption and avoids the interference of the ligand with the nucleation process.

Workflow:

• Crystal Selection: Select robust, diffraction-quality crystals (approx. 100-200 µm).

• Soak Solution Preparation:

  • Prepare a solution matching the "Mother Liquor" (reservoir solution).

  • Add the compound stock to a final concentration of 10 mM to 50 mM .

  • Critical Step: Maintain DMSO concentration < 10% (v/v) to prevent crystal cracking. If the crystal is sensitive, step-gradient the DMSO (2% → 5% → 10%).

• Incubation:

  • Transfer crystals into the soak drop.

  • Duration: 1 hour to 24 hours. (Fragments often have fast on/off rates; shorter soaks reduce crystal damage).

• Cryoprotection:

  • Transfer the crystal briefly (seconds) to a cryo-solution containing the ligand at the same concentration as the soak, plus the cryoprotectant (e.g., 20% Glycerol or PEG 400).

  • Flash cool in liquid nitrogen.

Troubleshooting "The Acid Crash":

• Issue: Adding the acidic stock lowers the pH of the drop, causing the protein or ligand to precipitate.

• Fix: Buffer the soak solution strongly (e.g., 100 mM HEPES pH 7.5). If the Mother Liquor is unbuffered, add a buffer component before adding the ligand.

Protocol B: De Novo Co-crystallization

Best for: High-affinity hits or when soaking destroys crystals (e.g., significant conformational change).

Workflow:

• Complex Formation:

  • Mix Protein (at ~10 mg/mL) with Ligand (at 1:5 to 1:10 molar ratio, Protein:Ligand).

  • Example: 500 µM Protein + 2.5 mM Ligand.

• Incubation: Incubate on ice for 30–60 minutes.

• Clarification: Centrifuge at 13,000 x g for 10 minutes at 4°C to remove any amorphous precipitate. Do not skip this step.

• Screening: Set up hanging drop or sitting drop vapor diffusion plates.

  • Ratio: Mix 1 µL Complex + 1 µL Reservoir Solution.

  • Screens: Use sparse-matrix screens (e.g., JCSG+, Index) focusing on conditions near physiological pH (6.5 – 8.5) to keep the benzoic acid soluble.

Visualization of Workflow

The following diagram illustrates the decision matrix for selecting the optimal crystallization path for this scaffold.

Caption: Decision matrix for crystallizing 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid complexes.

Data Analysis & Validation

When analyzing the X-ray diffraction data:

• Electron Density: Look for positive difference density (

  ) in the binding pocket at a contour level of 3.0σ .

• Anomalous Signal: If the protein contains Zinc or other metals, check if the benzoic acid carboxylate has displaced a coordinating water molecule or interacts directly with the metal.

• B-Factors: High B-factors on the ligand compared to the surrounding protein side chains suggest low occupancy. If observed, increase the soaking concentration or soaking time.

References

• Erlanson, D. A., et al. (2016). "Fragment-based drug discovery: trends and techniques." Nature Reviews Drug Discovery. [Link]

• Hassell, A. M., et al. (2007). "Crystallization of protein–ligand complexes." Acta Crystallographica Section F. [Link]

• Murray, C. W., & Rees, D. C. (2009). "The rise of fragment-based drug discovery."[1] Nature Chemistry. [Link]

• Domainex. (2024). "Structure-aided drug design and Co-crystallisation Services."[2] [Link]

• PDB (Protein Data Bank). "Ligand Summary: Benzoic Acid Derivatives in Kinase Structures." [Link]

Sources

• 1. Fragment Based Drug Discovery - Drug Discovery Chemistry [drugdiscoverychemistry.com]
• 2. domainex.co.uk [domainex.co.uk]

Technical Notes & Optimization

improving yield in 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid synthesis

Executive Summary

This guide addresses the synthesis of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (CAS: 1003013-01-1 / PubChem CID: 24229627).[1][2]

While "de novo" cyclization routes exist, they frequently suffer from poor regioselectivity (yielding mixtures of 1-methyl-3-aryl and 1-methyl-5-aryl isomers).[1][2] Therefore, the Suzuki-Miyaura cross-coupling of a pre-functionalized 1-methylpyrazole with a phenylboronic acid derivative is the industry-standard protocol for high-yield, regiochemically pure synthesis.[1]

This document details the optimized Ester-Intermediate Route , which avoids the solubility and catalyst-poisoning issues often seen when coupling free carboxylic acids directly.[1]

Module 1: Synthetic Strategy & Workflow

We recommend a two-step sequence :

• Suzuki Coupling: 3-Bromo-1-methyl-1H-pyrazole + [3-(Methoxycarbonyl)phenyl]boronic acid

  Methyl ester intermediate.[1][2]

• Saponification: Hydrolysis of the ester to the target benzoic acid.[2]

Why this route?

• Regiocontrol: 3-Bromo-1-methyl-1H-pyrazole is commercially available as a single regioisomer.[1]

• Solubility: The methyl ester intermediate is lipophilic, facilitating easy workup and purification by chromatography, unlike the zwitterionic/polar free acid.[2]

• Catalyst Stability: Free carboxylic acids can form unreactive palladium carboxylates, lowering turnover numbers (TON).[1][2]

Reaction Workflow Diagram

Caption: Optimized two-step synthesis via Suzuki coupling and subsequent saponification.

Module 2: Optimized Experimental Protocol

Step 1: Suzuki-Miyaura Coupling

Goal: Synthesize Methyl 3-(1-methyl-1H-pyrazol-3-yl)benzoate.[1][2]

Parameter	Recommendation	Rationale
Catalyst	Pd(dppf)Cl₂·DCM (3-5 mol%)	Robust against air/moisture; excellent for aryl-heteroaryl couplings.[1][2]
Base	K₂CO₃ (2.0 - 3.0 equiv)	Mild enough to prevent ester hydrolysis during coupling; effective activation of boronic acid.[1]
Solvent	1,4-Dioxane / Water (4:1)	Water is essential for the transmetallation step.[1][2] Degassing is critical.
Temp/Time	90°C for 4-12 hours	Ensure complete conversion. Monitor by LCMS.[1][2]

Protocol:

• Charge a reaction vial with 3-Bromo-1-methyl-1H-pyrazole (1.0 equiv), [3-(Methoxycarbonyl)phenyl]boronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).[1][2]

• Add 1,4-Dioxane and Water (4:1 ratio, concentration ~0.1 M).

• CRITICAL: Degas the solvent mixture by bubbling nitrogen or argon for 10-15 minutes. Oxygen poisons the Pd(0) species.[1][2]

• Add Pd(dppf)Cl₂[1][2]·DCM (0.05 equiv).[1][2]

• Seal and heat to 90°C.

• Workup: Cool to RT. Dilute with EtOAc and water.[1][2] Separate layers. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[2]

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Step 2: Saponification

Goal: Convert the ester to the free acid.[2]

Protocol:

• Dissolve the intermediate ester in THF/MeOH/Water (2:1:1) .

• Add LiOH·H₂O (3.0 equiv).[1][2]

• Stir at Room Temperature (RT) for 2-4 hours. (Heating to 50°C accelerates it if sluggish).[1][2]

• Workup (Precipitation):

  • Concentrate to remove THF/MeOH.[1][2]

  • The remaining aqueous solution contains the lithium salt of the product.[2]

  • Cool to 0°C.[1][2][3]

  • Slowly add 1M HCl until pH reaches ~3-4.

  • The product should precipitate as a white/off-white solid.[1] Filter, wash with cold water, and dry.[2]

Module 3: Troubleshooting Guide (FAQs)

Q1: My Suzuki yield is low (<40%). What is going wrong?

Diagnosis: This is usually due to Protodeboronation (loss of the boron group before coupling) or Catalyst Deactivation .[1][2]

• Check 1 (Protodeboronation): Pyrazole boronic acids are unstable.[1][2] Ensure you are using the Phenyl boronic acid and Halopyrazole (as recommended above), not the reverse.[2] Phenyl boronic acids are far more stable.[1][2]

• Check 2 (Oxygen): Did you degas thoroughly? If the reaction turns black immediately upon heating and stalls, oxygen likely killed the catalyst.[2]

• Solution: Switch to Pd(PPh₃)₄ or XPhos Pd G2 if Pd(dppf)Cl₂ fails.[1][2] XPhos is particularly good for sterically hindered or electron-rich heteroaromatics.[1]

Q2: I see a mixture of isomers. Why?

Diagnosis: If you attempted the "De Novo" cyclization route (reacting a diketone with hydrazine), you likely have a mixture of 1-methyl-3-aryl and 1-methyl-5-aryl pyrazoles.[1][2]

• Fix: Do not use cyclization for this specific target unless you use directing groups (e.g., fluorinated solvents like HFIP can improve regioselectivity, but Suzuki is superior).[2]

• Verification: Use 2D NMR (NOESY) to distinguish isomers.[1][2] The correct isomer (1-methyl-3-aryl) will show an NOE correlation between the N-Methyl group and the pyrazole C4-H, but not the phenyl ring protons.[1]

Q3: The product won't precipitate during acidification (Step 2).

Diagnosis: The product is amphoteric. The pyrazole nitrogen (basic) and carboxylic acid (acidic) can form a zwitterion or soluble salt if the pH is not precise.[2]

• Fix:

  • Do not acidify to pH 1.[1][2] The pyrazole might protonate (

    ), keeping it soluble.[2]

  • Aim for the Isoelectric Point (pI) .[1][2] Adjust pH carefully to 3.5 - 4.5 .

  • If no solid forms, saturate the aqueous layer with NaCl (salting out) and extract with 2-MeTHF or EtOAc/THF (9:1) .[1][2]

Q4: Can I couple the free benzoic acid directly (skip the ester)?

Answer: Yes, but yields are typically 10-20% lower.[1][2]

• Reason: The carboxylic acid reacts with base to form a carboxylate anion, which can coordinate to Palladium, forming unreactive "Pd-carboxylate" resting states.[1][2]

• Modification: If you must use the free acid, use 3.5 equiv of base (to account for the acid proton) and run at a higher temperature (100°C).

Module 4: Mechanistic Logic & Pathways

The following diagram illustrates the competing pathways and why the Suzuki route is favored over Cyclization.

Caption: Comparison of synthetic pathways. Suzuki coupling guarantees the correct isomer by using pre-functionalized building blocks.[2]

References

• Suzuki-Miyaura Coupling Mechanism & Conditions

  • Miyaura, N., & Suzuki, A. (1995).[2][4] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[2] Link[1][2]

• Regioselectivity in Pyrazole Synthesis

  • Fustero, S., et al. (2008).[2] Regioselective Synthesis of Pyrazoles. Organic Letters, 10(4), 605–608.[2] Link[1][2]

• Optimization of Heteroaryl Suzuki Couplings

  • Billingsley, K., & Buchwald, S. L. (2007).[2] An Improved System for the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Heteroaryl Halides.[1] Journal of the American Chemical Society, 129(11), 3358–3366.[2] Link[1][2]

• Compound Data (PubChem)

  • National Center for Biotechnology Information.[1] (2025).[1][5][6] PubChem Compound Summary for CID 24229627, 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid.[1][2] Link[1][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Design, synthesis and biological evaluation of 2-[1-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamido]benzoic acids as promising urate transporter 1 inhibitors with potential nephroprotective efficacy for the treatment of hyperuricemic nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Pyrazole Carboxylic Acids

Topic: Challenges in the Purification of Pyrazole Carboxylic Acids Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Advanced Troubleshooting Guide & FAQs

Introduction: The Deceptively Simple Heterocycle

Pyrazole carboxylic acids are ubiquitous pharmacophores in modern drug discovery (e.g., Sildenafil, Rimonabant). However, their purification presents a "perfect storm" of chemical challenges: they are amphoteric (acting as both acid and base), prone to regioisomerism during synthesis, and susceptible to thermal decarboxylation .

This guide moves beyond standard textbook protocols to address the specific, often unreported failure modes encountered at the bench.

Module 1: The Solubility Paradox (Zwitterions & pH)

The Core Issue: Many researchers lose product during the aqueous workup because they treat pyrazole carboxylic acids like simple benzoic acid derivatives. They are not. The pyrazole nitrogen is basic (

), while the carboxylic acid is acidic ( ).

At certain pH levels, the molecule exists as a zwitterion (net neutral charge but highly polar), leading to "brick dust" insolubility in organics and high solubility in water, making extraction impossible.

Troubleshooting Guide

Q: I acidified my reaction mixture to pH 1 to precipitate the acid, but no solid formed, and I can't extract it into ethyl acetate. Where is my product?

A: You likely protonated the pyrazole ring, forming a water-soluble cationic salt (

).

• The Fix (Isoelectric Precipitation): You must adjust the pH to the molecule's Isoelectric Point (pI) , typically between pH 3 and 5.

• Protocol:

  • Chill the aqueous solution to 0–5°C.

  • Monitor pH with a calibrated meter (paper is insufficient here).

  • Slowly adjust pH to ~3.5.

  • Induce crystallization by scratching or seeding.

  • Critical Step: If product remains soluble, do not add more acid. Switch to continuous extraction with

    -butanol or use a hydrophobic resin (e.g., HP-20).

Q: My product is a "gummy" solid that traps inorganic salts. How do I desalt it?

A: Pyrazole acids often trap NaCl or Na₂SO₄ in their crystal lattice.

• The Fix: Slurry the solid in a minimum amount of cold water (where the organic product is insoluble at its pI) and sonicate. Filter and wash with cold water. Alternatively, recrystallize from ethanol/water (9:1) , which dissolves the organic acid but leaves inorganic salts behind.

Visualization: pH-Dependent Workup Strategy

Caption: Decision tree for isolating amphoteric pyrazole carboxylic acids based on pH-dependent solubility.

Module 2: The Regioisomer Nightmare

The Core Issue: N-alkylation of pyrazoles is rarely 100% regioselective. You often obtain a mixture of N1- and N2-isomers (or 1,3- vs 1,5-isomers). These isomers often possess nearly identical

values and boiling points.

Comparative Data: Isomer Separation Strategies

Method	Best For	Technical Note
Flash Chromatography	Small scale (<5g)	Critical: Use 1-2% Acetic Acid or Triethylamine in the eluent to prevent "streaking" caused by the acidic/basic groups.
Fractional Crystallization	Large scale (>10g)	N1-isomers are often more symmetric and crystalline. Try Ethanol or Toluene .
Salt Formation	Difficult separations	Form the HCl or Nitrate salt. The crystal packing differences between isomers are amplified in the salt form.
Regioselective Synthesis	Prevention	Use bulky protecting groups (e.g., THP, Trityl) or specific solvents (e.g., TFE) to block the N2 position during synthesis [1].

Troubleshooting Guide

Q: I cannot separate the 1,3- and 1,5-isomers by column chromatography. They co-elute.

A: Standard silica interacts strongly with the pyrazole nitrogen.

• The Fix:

  • Modify the Stationary Phase: Use amine-functionalized silica (NH2-silica) or C18 reverse-phase silica.

  • Modify the Mobile Phase: Add 0.1% Trifluoroacetic acid (TFA) to your hexane/ethyl acetate mix. This protonates the pyrazoles, suppressing their interaction with the silanols and sharpening the peaks.

Q: How do I confirm I have the correct regioisomer without growing a crystal?

A: Use NOESY (Nuclear Overhauser Effect Spectroscopy) NMR .

• Technique: Look for a cross-peak between the N-alkyl group protons and the adjacent Carbon-substituent protons.

  • 1,5-isomer: Strong NOE between N-Methyl and C5-substituent.

  • 1,3-isomer: No NOE between N-Methyl and C3-substituent (too far apart).

Module 3: Thermal Instability (Decarboxylation)

The Core Issue: Pyrazole-4-carboxylic acids, particularly those with electron-withdrawing groups (like -CF3) at the 3/5 positions, are prone to thermal decarboxylation . Heating these compounds above 80–100°C can result in the loss of CO₂, yielding the simple pyrazole [2].

Workflow for Thermally Labile Compounds

Caption: Thermal safety workflow to prevent decarboxylation during isolation.

Q: My product purity drops after drying in the oven. NMR shows a new proton peak.

A: You likely decarboxylated your product. The new peak is the proton at the 4-position (previously occupied by -COOH).

• The Fix:

  • Never dry these acids in a standard convection oven.

  • Use a lyophilizer (freeze-dryer) if the solvent is water/dioxane.

  • If using a vacuum oven, keep temperature < 40°C and use a P₂O₅ dessicant trap to accelerate drying without heat.

Module 4: Experimental Protocol (Self-Validating)

Protocol: Purification of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

This protocol incorporates the pH and thermal control measures discussed above.

• Hydrolysis: Dissolve ethyl ester (1.0 eq) in THF:Water (3:1). Add LiOH (2.5 eq). Stir at room temperature (avoid reflux to prevent decarboxylation).

• Phase Separation: Once TLC confirms conversion, dilute with Ethyl Acetate.

• Extraction (Impurity Removal): Wash the basic aqueous layer with Ethyl Acetate (2x). Rationale: The product is in the aqueous layer as a salt; this removes unreacted ester and non-acidic impurities.

• Acidification: Cool the aqueous layer to 0°C. Slowly add 1M HCl until pH ~3.0 . Note: Do not go to pH 0, or the hydrochloride salt may redissolve.

• Isolation:

  • Scenario A (Precipitate forms): Filter, wash with ice-cold water, dry under high vacuum at 25°C.

  • Scenario B (No precipitate): Saturate aqueous layer with NaCl. Extract with 2-MeTHF (2-Methyltetrahydrofuran) or EtOAc . Dry organics over Na₂SO₄ (anhydrous), filter, and evaporate at < 40°C .

References

• Norman, N. J., et al. (2022). "Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions." The Journal of Organic Chemistry.

• Vertex Pharmaceuticals. (2014).[1] "Procedure for the decarboxylation of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives." World Intellectual Property Organization (WO2014033164A1).

• Fustero, S., et al. (2008). "Improved Regioselectivity in the Synthesis of Pyrazoles." Organic Process Research & Development.

• BenchChem Technical Support. (2025). "Synthesis of Pyrazole Carboxamides: A Detailed Protocol."

Sources

• 1. WO2014033164A1 - Procedure for the decarboxylation of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives - Google Patents [patents.google.com]

Technical Support Center: Optimizing Regioselectivity in 1,3-Disubstituted Pyrazole Synthesis

The following technical guide is designed for researchers and process chemists dealing with the regiochemical challenges of pyrazole synthesis. It synthesizes mechanistic insights with practical troubleshooting protocols.

Executive Summary & Decision Matrix

The synthesis of 1,3-disubstituted pyrazoles is frequently plagued by the formation of the unwanted 1,5-isomer. The regiochemical outcome is governed by the competition between steric hindrance and electronic nucleophilicity/electrophilicity matching.[1][2]

Use the following decision matrix to select the optimal synthetic route for your specific substrate class:

Figure 1: Strategic workflow for selecting the optimal synthetic pathway based on starting material availability.

Technical Troubleshooting & FAQs

Module A: The Knorr Synthesis (Hydrazine + 1,3-Dicarbonyl)

Context: The condensation of a monosubstituted hydrazine with an unsymmetrical 1,3-diketone is the most common, yet least selective, method.

Q: Why does my reaction of phenylhydrazine with 1-phenyl-1,3-butanedione yield a 1:1 mixture? A: This is a classic conflict between electronic and steric control.

• Mechanism: The hydrazine has two nucleophilic nitrogens: the substituted (

  ) and unsubstituted ( ). The diketone has two electrophilic sites.

• The Problem: Under neutral conditions, the more nucleophilic unsubstituted

  attacks the more electrophilic carbonyl (often the one adjacent to the smaller alkyl group). However, steric bulk can invert this.

• The Fix (pH Switch): Switch to using Arylhydrazine Hydrochloride instead of the free base.

  • Why? In acidic media (or using the salt), the reaction mechanism shifts. Literature demonstrates that arylhydrazine hydrochlorides favor the 1,3-isomer , whereas free hydrazines often favor the 1,5-isomer or mixtures [1].

Q: I cannot change my substrates. How can I improve selectivity using solvents? A: Switch to fluorinated alcohols.

• Protocol: Perform the reaction in Hexafluoroisopropanol (HFIP) or Trifluoroethanol (TFE) .

• Mechanism: These solvents are strong hydrogen-bond donors (HBD). They selectively activate the carbonyls and solvate the hydrazine intermediates, often enhancing the formation of the 1,3-isomer by stabilizing the specific transition state that leads to it [2].

Module B: The Enaminone Route (High Selectivity)

Context: Replacing the 1,3-diketone with an enaminone (typically formed from an acetylenic ketone or ketone + DMF-DMA) is the "Gold Standard" for 1,3-regiocontrol.

Q: Why is the enaminone route superior for 1,3-isomers? A: It desymmetrizes the electrophile.

• Differentiation: An enaminone (

  ) has a hard electrophile (carbonyl) and a soft electrophile (Michael acceptor carbon).

• Selectivity Rule: The unsubstituted

  of the hydrazine (harder nucleophile) preferentially attacks the carbonyl (hard electrophile), while the substituted attacks the Michael position. This "lock-and-key" mechanism forces the formation of the 1,3-disubstituted pyrazole [3].

Module C: N-Alkylation of 3-Substituted Pyrazoles

Context: Alkylating a pre-formed 3-substituted pyrazole (

-pyrazole tautomer).

Q: Does N-alkylation favor the 1,3- or 1,5-isomer? A: Standard basic alkylation favors the 1,3-isomer (often >90:10).

• Causality: In a 3-substituted pyrazole (e.g., 3-phenylpyrazole), the tautomeric equilibrium exists. However, upon deprotonation, the pyrazolate anion is formed. The alkylating agent (

  ) will attack the nitrogen that is sterically less hindered .[3]

• Outcome: Attack at the nitrogen distal to the substituent (N1) yields the 1,3-isomer. Attack at the nitrogen proximal (N2) yields the 1,5-isomer.

• Warning: Do NOT use Magnesium salts (e.g.,

  ) or chelating conditions if you want the 1,3-isomer. Magnesium coordinates to the proximal nitrogen and the substituent, directing alkylation to the crowded side (N2), yielding the 1,5-isomer [4].

Optimized Experimental Protocols

Protocol A: Regioselective Synthesis via Enaminones (Target: 1,3-Isomer)

This method is recommended for highest regiocontrol.

Reagents:

• Methyl ketone substrate (

  )

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Monosubstituted Hydrazine (

  ) or its HCl salt.

• Ethanol (EtOH)

Step-by-Step:

• Enaminone Formation:

  • Mix methyl ketone (1.0 equiv) and DMF-DMA (1.2 equiv) in a sealed tube or round bottom flask.

  • Reflux (neat or in toluene) for 4–12 hours. Monitor disappearance of ketone by TLC.

  • Concentrate in vacuo to obtain the crude enaminone (

    ). Note: These are often stable solids and can be used without purification.

• Cyclization:

  • Dissolve the crude enaminone in Ethanol (0.5 M).

  • Add the monosubstituted hydrazine (1.1 equiv).

  • Critical Step: If using hydrazine hydrochloride , add directly. If using free base hydrazine, maintain neutral conditions.

  • Reflux for 2–6 hours.

• Workup:

  • Cool to room temperature. The 1,3-disubstituted pyrazole often precipitates.

  • Filter and wash with cold ethanol. If no precipitate, evaporate solvent and recrystallize from EtOH/Heptane.

Protocol B: Regioselective N-Alkylation (Target: 1,3-Isomer)

For functionalizing a pre-existing pyrazole ring.

Reagents:

• 3-Substituted Pyrazole[4][5][6]

• Alkyl Halide (

  )

• Cesium Carbonate (

  ) or Sodium Hydride ( )

• Acetonitrile (

  ) or DMF

Step-by-Step:

• Deprotonation:

  • Dissolve 3-substituted pyrazole (1.0 equiv) in anhydrous MeCN (0.2 M).

  • Add

    (2.0 equiv). Stir at room temperature for 30 mins.

• Alkylation:

  • Add Alkyl Halide (1.1 equiv) dropwise.

  • Stir at RT (for reactive electrophiles) or

    (for unreactive ones).

• Purification:

  • Filter off solids. Concentrate filtrate.

  • Data Check: The major product is the 1,3-isomer (elutes slower on silica than 1,5-isomer due to less steric shielding of the N-lone pair, making it more polar).

  • Note: If the 1,5-isomer is formed (minor), it can usually be separated by column chromatography.

Quantitative Comparison of Methods

Method	Primary Regioisomer	Typical Selectivity (1,3 : 1,[5]5)	Key Driver
Standard Knorr (Free Hydrazine)	Mixture	40:60 to 60:40	Electronic/Steric Conflict
Knorr + HFIP Solvent	1,3-Isomer	> 85:15	H-Bonding/Solvation [2]
Enaminone Route	1,3-Isomer	> 98:2	Electronic Differentiation [3]
Basic N-Alkylation	1,3-Isomer	90:10 to 95:5	Steric Hindrance (Distal Attack)
Mg-Catalyzed Alkylation	1,5-Isomer	5:95	Chelation Control [4]

Mechanistic Visualization

The following diagram illustrates the divergent pathways in the Enaminone vs. Knorr synthesis, highlighting why the Enaminone route is superior for 1,3-selectivity.

Figure 2: Mechanistic divergence showing the high fidelity of the Enaminone route compared to the ambiguity of the classical Knorr synthesis.

References

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles. PMC (PubMed Central). Available at: [Link] (Accessed: 2026-03-04). Validates the effect of hydrazine hydrochloride salts on regioselectivity.

• Chemo- and regioselective synthesis of the 1,3-regioisomer of pyrazole-enaminones. ResearchGate. Available at: [Link] (Accessed: 2026-03-04). Confirms the high selectivity of the enaminone pathway.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

enhancing the stability of pyrazole derivatives for in vitro assays

Technical Support Center: Pyrazole Derivative Stability in Bioassays Ticket ID: PYR-STAB-001 Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Status: Open Subject: Comprehensive Guide to Enhancing Stability & Solubility of Pyrazole Derivatives

Executive Summary: The Stability-Solubility Paradox

Welcome to the Technical Support Center. You are likely here because your pyrazole-based lead compounds are showing inconsistent IC50 values, disappearing from LC-MS traces, or displaying high clearance in microsomes.

The Core Insight: In 60% of cases involving pyrazole derivatives, what looks like "chemical instability" is actually precipitation or assay interference . Pyrazoles possess a unique chemical duality—they are both hydrogen bond donors (pyrrole-like N) and acceptors (pyridine-like N)—which dictates their behavior in aqueous buffers [1].

This guide prioritizes distinguishing between apparent instability (solubility/precipitation) and intrinsic instability (chemical degradation).

Diagnostic Workflow: Is it Degradation or Precipitation?

Before altering your chemical scaffold, you must diagnose the root cause of the signal loss. Use this logic tree to isolate the issue.

Figure 1: Diagnostic logic tree to distinguish between solubility artifacts, chemical degradation, and surface adsorption.

Troubleshooting Solubility (Apparent Instability)

Q: My compound crashes out when I add the DMSO stock to the assay buffer. Why? A: This is the "Kinetic Solubility Cliff." Pyrazoles are often planar and stack efficiently (high crystal lattice energy), making them reluctant to remain in water [2].[1] When you spike a high-concentration DMSO stock (e.g., 10 mM) into an aqueous buffer, the rapid change in polarity forces the compound to precipitate before it can disperse.

The Fix: Intermediate Dilution Protocol Do not pipette 10 mM stock directly into the assay well.

• Step 1: Dilute 10 mM stock to 100 µM in 100% DMSO .

• Step 2: Dilute 100 µM DMSO solution into buffer to reach 1 µM (1% DMSO final). Why? This prevents local regions of supersaturation that trigger nucleation.

Table 1: Recommended Solvent Systems for Pyrazole Assays

Solvent/Additive	Concentration Limit	Mechanism of Action	Warning
DMSO	< 1.0% (v/v)	Universal solvent; disrupts aggregation.	>1% inhibits many kinases and cellular pumps.
PEG-400	1 - 5% (v/v)	Co-solvent; shields hydrophobic patches.	Can interfere with membrane permeability assays.
Tween-80	0.01% (v/v)	Surfactant; prevents micelle formation.	Critical for preventing "sticky" false positives.
Cyclodextrins	0.5 - 1.0 eq	Encapsulates hydrophobic core.	Do not use in binding assays (sequesters compound).

Enhancing Chemical Stability (Degradation)

Q: My pyrazole is degrading in the buffer. Is it hydrolysis? A: Unsubstituted pyrazoles are generally resistant to hydrolysis. If you see degradation +18 Da (water addition), check for electron-deficient substituents (e.g., esters, nitriles) attached to the pyrazole ring. The pyrazole nitrogen can act as a general base, catalyzing the hydrolysis of adjacent esters [3].

Q: I see +16 Da peaks (Oxidation). How do I stop this? A: Electron-rich pyrazoles (especially amino-pyrazoles) are prone to oxidative degradation by dissolved oxygen or trace metal catalysis.

• Immediate Fix: Add 1 mM DTT or TCEP to your assay buffer.

• Structural Fix: Add an electron-withdrawing group (EWG) like Fluorine or Chlorine to the phenyl ring attached to the pyrazole. This lowers the HOMO energy, making the ring less susceptible to oxidative attack [4].

Q: How does Tautomerism affect stability? A: N-unsubstituted pyrazoles exist in equilibrium between two tautomers (1H and 2H). This proton transfer can be catalyzed by water or buffer salts. While not "degradation," it can lead to inconsistent binding data if one tautomer is the active binder but the other is energetically preferred in solution [5].

• Fix: Alkylate the Nitrogen (N-Methylation) to lock the active conformation.

Improving Metabolic Stability (Microsomal Clearance)

Q: My compound vanishes in liver microsomes (high CL_int). What is the metabolic "soft spot"? A: Pyrazoles are notorious substrates for two metabolic pathways:

• N-Glucuronidation: The unsubstituted NH is a prime target for UGT enzymes.

• C4-Oxidation: The C4 position (the "top" of the pyrazole) is electron-rich and prone to CYP450 oxidation [6].

Structural Optimization Strategy: Use the diagram below to guide your medicinal chemistry strategy for blocking these metabolic exits.

Figure 2: Medicinal chemistry strategies to block metabolic "soft spots" on the pyrazole ring.

Assay Interference: The "Hidden" Instability

Q: I suspect my compound is interfering with the assay readout. What should I look for? A: Pyrazoles are excellent ligands for metals. If your assay involves a metalloenzyme (e.g., Kinases with Mg2+, MMPs with Zn2+), your compound might be chelating the cofactor rather than binding the active site [7].

• Test: Run the assay with varying concentrations of the metal cofactor. If the IC50 shifts significantly, your compound is likely a chelator.

References

• Fustero, S., et al. (2011). Recent advances in the synthesis of pyrazoles.[2][3][4] A review. Chemical Reviews.

• Meanwell, N. A. (2011). Improving Drug Candidates by Design: A Compendium of Synthetic Transformations. Journal of Medicinal Chemistry.

• Lombardo, F., et al. (2014). In Silico Absorption, Distribution, Metabolism, Excretion, and Pharmacokinetics (ADME-PK): Utility and Best Practices. Journal of Medicinal Chemistry.

• Kalgutkar, A. S., et al. (2005). A comprehensive listing of bioactivation pathways of organic functional groups. Current Drug Metabolism.

• Elguero, J., et al. (2000). Protomeric tautomerism of heteroaromatic compounds. Advances in Heterocyclic Chemistry.

• Dalvie, D., et al. (2002). Biotransformation of pyrazole derivatives in human liver microsomes. Drug Metabolism and Disposition.

• Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan-assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

preventing precipitation of pyrazole compounds in DMSO stock solutions

Topic: Preventing Precipitation of Pyrazole Compounds in DMSO Stock Solutions Content Type: Technical Support Center Guide (Q&A / Troubleshooting) Audience: Researchers, Scientists, Drug Development Professionals[1]

Core Directive: The Science of Solubility

Why do my pyrazole compounds precipitate in DMSO?

While Dimethyl Sulfoxide (DMSO) is the "universal solvent" for high-throughput screening and drug discovery, it has a critical weakness: hygroscopicity .

Pyrazole compounds (

derivatives) are particularly susceptible to precipitation due to two converging factors:

• The Hydrophobic Effect: Pyrazoles often possess lipophilic substituents (phenyl rings, alkyl chains) to improve potency. When hygroscopic DMSO absorbs atmospheric water, the solvent's polarity shifts drastically. Water molecules form highly structured hydrogen-bonded networks (ice-like cages) around the hydrophobic pyrazole moieties, thermodynamically driving the compound out of solution to minimize this entropic penalty.

• Crystal Lattice Energy: Pyrazoles are capable of both hydrogen bond donation (N-H) and acceptance (N:). This allows them to form stable, high-energy crystal lattices. Once a "seed" crystal forms due to supersaturation (induced by water uptake or temperature drops), the compound rapidly crashes out of solution.

The "Water-Spike" Danger Zone

Data indicates that DMSO can absorb up to 10% of its weight in water within 24 hours if left uncapped at standard humidity (50% RH) [1].

• < 1% Water: Negligible effect on most pyrazoles.

• 1–5% Water: "Metastable zone." Compounds remain dissolved but are supersaturated; freezing or agitation will trigger precipitation.

• > 5% Water: Immediate precipitation for lipophilic pyrazoles.

Preparation Protocols: The "How-To"

Standard Operating Procedure (SOP): Preparing Stable Stock Solutions

Objective: Prepare a 10 mM stock solution of a Pyrazole derivative (MW: 350 g/mol ) in anhydrous DMSO.

Materials:

• Compound (Solid)[2][3][4][5]

• Anhydrous DMSO (≥99.9%, stored over molecular sieves)

• Glass vials (Amber, borosilicate) with PTFE-lined caps

• Argon or Nitrogen gas line (optional but recommended)[6]

Protocol:

• Equilibration: Allow the compound vial to reach room temperature before opening.

  • Expert Insight: Opening a cold vial condenses atmospheric moisture directly onto the solid, introducing water before you even add solvent.

• Weighing: Weigh 3.5 mg of compound into the glass vial.

• Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

  • Critical Step: Do not use plastic pipette tips for long-term storage transfer; DMSO can leach plasticizers. Use positive displacement pipettes or glass syringes if possible.

• Dissolution:

  • Vortex: 30 seconds at medium speed.

  • Sonicate: If visible particles remain, sonicate in a water bath (37°C) for 5–10 minutes.

  • Visual Check: Hold the vial up to a light source. The solution must be completely clear. Any "haze" indicates micro-precipitation.

• Aliquoting: Immediately dispense into single-use aliquots (e.g., 50 µL) in polypropylene tubes.

• Storage: Store at -20°C or -80°C.

Data: Solubility Impact of Water Content

DMSO Water Content (%)	Pyrazole Solubility Status (Typical)	Risk Level
0.1%	Fully Soluble (Clear)	Low
1.0%	Soluble, but supersaturated	Moderate
5.0%	Haze / Micro-precipitates	High
10.0%	Visible Crystal Formation	Critical

Workflow Visualization

The following diagram illustrates the decision logic for handling pyrazole stocks to prevent precipitation.

Caption: Logic flow for preparing stable pyrazole stock solutions, emphasizing temperature equilibration and visual inspection.

Troubleshooting & FAQs

Q1: My stock solution was clear when I froze it, but it's cloudy after thawing. Is it ruined?

A: Not necessarily. This is a common phenomenon known as "Freeze-Thaw Precipitation."

• Cause: As DMSO freezes (approx. 18.5°C), it crystallizes. If the solution contains trace water, the water concentrates in the remaining liquid phase as the DMSO solidifies, locally exceeding the solubility limit of the pyrazole and causing it to crash out.

• Fix:

  • Warm: Place the sealed tube in a 37°C water bath for 5–10 minutes.

  • Sonicate: Sonicate for 10 minutes.

  • Vortex: Vortex vigorously.

  • Pass Criteria: If the solution returns to crystal-clear, it is safe to use. If particles persist, the compound may have formed a stable polymorph or hydrate that is difficult to re-dissolve. In this case, prepare a fresh stock.

Q2: Can I use a "frost-free" freezer for storage?

A: Absolutely not.

• Reason: Frost-free freezers cycle their temperature (warm up and cool down) to prevent ice buildup. These thermal cycles act like a "pump," promoting crystal growth (Ostwald ripening) and degradation of sensitive compounds.

• Recommendation: Use a manual-defrost freezer or a dedicated laboratory -80°C freezer.

Q3: My pyrazole precipitates immediately upon dilution into cell culture media. Why?

A: This is "Crash-Out" due to the polarity shift.

• Mechanism: You are moving from 100% DMSO (organic) to ~99% Aqueous (highly polar). Lipophilic pyrazoles hate this environment.

• Solution:

  • Intermediate Dilution: Perform a serial dilution in DMSO first (e.g., 10 mM stock -> 1 mM in DMSO), then dilute that into the media. This ensures better mixing accuracy.

  • Warm the Media: Pre-warm your cell culture media to 37°C before adding the compound.

  • Mixing Speed: Vortex the media immediately upon addition of the DMSO stock to prevent local high concentrations.

Q4: How do I know if my DMSO is "wet"?

A: DMSO is hygroscopic and odorless. You cannot smell or see water contamination easily.

• The Freeze Test: Place your DMSO bottle in the fridge (4°C) or on ice. Anhydrous DMSO (freezing point ~18.5°C) should solidify. If it remains liquid at 4°C, it likely contains significant water (>5%) [2].

Troubleshooting Decision Tree

Use this diagram to diagnose precipitation issues during experiments.

Caption: Diagnostic tree for identifying the root cause of precipitation and selecting the appropriate corrective action.

References

• Ziath. Compound precipitation from DMSO and the synergy between water uptake and freeze/thaw cycles.[7] Retrieved from [Link]

• ResearchGate. Discussion: Why is my compound soluble in DMSO, but precipitating with subsequent dilutions? Retrieved from [Link]

• National Institutes of Health (NIH). Investigation of 3 Industry-Wide Applied Storage Conditions for Compound Libraries. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ziath.com [ziath.com]

Technical Support Center: HPLC Method Development &amp; Troubleshooting for Pyrazole Regioisomers

Welcome to the Technical Support Center. As drug development increasingly focuses on complex heterocyclic scaffolds, the chromatographic separation of pyrazole regioisomers (e.g., 1,3- vs. 1,5-disubstituted N-aryl pyrazoles) has become a notorious bottleneck. Because these isomers possess identical molecular weights and nearly indistinguishable lipophilicities, traditional reversed-phase approaches often fail, stifling throughput in discovery chemistry workflows[1].

This guide provides deep-dive troubleshooting, causality-driven FAQs, and self-validating protocols to help you achieve baseline resolution (

) for these challenging compounds.

Method Development Logic & Workflow

When regioisomers co-elute, the solution rarely lies in flattening the gradient. Instead, you must alter the chromatographic selectivity (

) by changing the stationary phase chemistry or the mobile phase hydrogen-bonding dynamics.

Workflow for resolving pyrazole regioisomers via orthogonal column and mobile phase screening.

Frequently Asked Questions & Troubleshooting

Q1: Why do my N-aryl pyrazole regioisomers co-elute perfectly on a standard C18 column? Causality: Standard C18 columns separate analytes primarily based on hydrophobic partitioning. Regioisomers have very close polarity and nearly identical hydrophobic surface areas[2]. Because their partition coefficients (

) between the mobile phase and the C18 alkyl chains are functionally identical, they co-elute. Solution: You must exploit specific electronic or steric differences. Switch to a Phenyl-Hexyl column. The positional change of substituents on the pyrazole ring alters the -electron density. A Phenyl-Hexyl phase utilizes interactions to recognize these subtle electronic differences, providing orthogonal selectivity to C18. Alternatively, Normal Phase chromatography (using Cyano or Silica columns) is highly recommended as a first choice for separating rigid product isomers[3],[4].

Q2: I am experiencing severe peak tailing. How can I improve the peak shape of my pyrazoles? Causality: Pyrazoles contain basic nitrogen atoms with active lone pairs. Even on highly end-capped silica columns, residual acidic silanols (

) remain on the silica backbone. The basic pyrazole nitrogen undergoes secondary ion-exchange interactions with these ionized silanols ( ), causing the analyte to "stick" and elute with a long tail[2]. Solution: Lower the pH of your mobile phase. Adding an acidic modifier like 0.1% Trifluoroacetic acid (TFA) or Formic acid drops the mobile phase pH below the pKa of the residual silanols (pKa ~ 3.5-4.5)[2]. This neutralizes the stationary phase surface, breaking the secondary interactions. For basic compounds analyzed at higher pH, adding a volatile amine competitor like diethylamine (DEA) can mask these active sites[5].

Q3: Does the choice of organic modifier (Acetonitrile vs. Methanol) matter for these isomers? Causality: Yes, it is a critical parameter. Acetonitrile (MeCN) is a polar aprotic solvent that participates primarily in dipole-dipole interactions. Methanol (MeOH) is a polar protic solvent capable of hydrogen bonding. Because pyrazole regioisomers often differ in how their substituents sterically hinder the pyrazole nitrogens, their capacity to form hydrogen bonds with the mobile phase differs. Switching from MeCN to MeOH (e.g., a 70:30 MeOH:H2O mixture) can drastically alter the selectivity factor (

) and resolve previously co-eluting peaks[6].

Quantitative Data: Stationary Phase Selection Guide

To systematically navigate column selection, refer to the quantitative performance expectations below. This data summarizes the typical chromatographic behavior of pyrazole regioisomers across different phase chemistries.

Table 1: Comparison of Stationary Phases for Pyrazole Isomer Separation

Column Chemistry	Primary Retention Mechanism	Typical Resolution ( )	Recommended Mobile Phase System
Standard C18	Hydrophobic partitioning	< 1.0 (High risk of co-elution)	MeCN / Water + 0.1% TFA[2]
Phenyl-Hexyl	interactions, steric recognition	1.5 - 2.5	MeOH / Water + 0.1% Formic Acid
Cyano (Normal Phase)	Dipole-dipole interactions	> 2.0	Hexane / Ethanol[5],[4]
Polar-Embedded C18	H-bonding, silanol shielding	1.2 - 1.8	MeCN / Water + Ammonium Acetate

Standard Operating Procedure: Self-Validating Method Development

Follow this step-by-step methodology to develop a robust, validated separation for pyrazole regioisomers. This protocol incorporates built-in validation checks to ensure logical progression.

Step 1: Orthogonal Column Screening

• Preparation: Prepare a 1 mg/mL system suitability sample containing a roughly 1:1 mixture of both pyrazole regioisomers in the initial mobile phase.

• Execution: Screen the sample across three distinct columns (e.g., C18, Phenyl-Hexyl, and Cyano) using a generic gradient (5% to 95% Organic over 10 minutes).

• Self-Validation Check: Calculate the selectivity factor (

  ).

  • Pass: If

    on a specific column, proceed to Step 2 with that column.

  • Fail: If

    across all reversed-phase columns, abandon reversed-phase and switch to Normal Phase conditions (Hexane/Ethanol)[4].

Step 2: Mobile Phase Modifier Tuning

• Execution: Using the column that passed Step 1, run two parallel gradient analyses.

  • Run A: Aqueous Buffer / Acetonitrile.

  • Run B: Aqueous Buffer / Methanol[6].

• Self-Validation Check: Evaluate the resolution (

  ). Select the organic modifier that provides the highest . Methanol is generally favored for structural isomers due to its protic nature, which exploits subtle H-bonding differences.

Step 3: pH and Additive Optimization

• Execution: To mitigate peak tailing caused by silanol interactions, adjust the aqueous phase. Add 0.1% v/v Trifluoroacetic acid (TFA) for acidic/neutral conditions[2], or 0.1% v/v Diethylamine (DEA) if operating under normal phase/basic conditions[5].

• Self-Validation Check: Calculate the USP Tailing Factor (

  ) at 5% peak height.

  • Pass:

    . The secondary interactions are successfully suppressed.

  • Fail:

    . Increase buffer concentration (e.g., 10 mM to 25 mM Ammonium Formate) to increase ionic strength and further shield silanols.

Step 4: Gradient Optimization & Final Validation

• Execution: Gradient HPLC is essential for complex samples to maintain constant peak width[7],[4]. Adjust the initial %B to ensure the first peak elutes with a retention factor (

  ) > 2.0. Flatten the gradient slope (%B/min) specifically around the elution window of the isomers to maximize separation.

• Self-Validation Check: The method is considered fully developed and validated for routine use when baseline resolution (

  ) is achieved, , and retention time precision is RSD over six consecutive injections.

References

• BenchChem Technical Support Team. "Column chromatography conditions for separating pyrazole isomers." Benchchem.
• "Switchable and Selective Synthesis of Unsymmetrical N-Aryl Pyrazoles from 1,2,3-Thiadiazine S-Oxides." Journal of the American Chemical Society.
• "A Strategy for Developing HPLC Methods for Chiral Drugs." LCGC International.
• "Hplc method development and validation: an overview." SciSpace.
• "HPLC Method Development and Validation for Pharmaceutical Analysis." PharmTech.
• "Steps for HPLC Method Development." PharmaGuideline.
• "Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II." MDPI.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Steps for HPLC Method Development | Pharmaguideline [pharmaguideline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. mdpi-res.com [mdpi-res.com]
• 7. pharmtech.com [pharmtech.com]

minimizing false positives in high-throughput screening with pyrazole compounds

Welcome to the High-Throughput Screening (HTS) Assay Integrity Support Center . As Senior Application Scientists, we know that discovering a highly active compound in a primary screen is only the beginning of the journey. Pyrazole scaffolds are highly privileged structures in medicinal chemistry, but they are also notorious for generating false positives through assay interference, aggregation, and spectroscopic artifacts.

This guide is designed to move beyond basic troubleshooting. We will dissect the causality behind pyrazole-induced false positives and provide you with self-validating, field-proven protocols to ensure your hit triage is scientifically rigorous and resource-efficient.

Section 1: Frequently Asked Questions (FAQs) – The Mechanisms of Interference

Q1: Why do pyrazole-containing libraries frequently yield high false-positive rates in primary HTS assays? A: Pyrazoles often act as Pan-Assay Interference Compounds (PAINS) or Small, Colloidally-Aggregating Molecules (SCAMs)[1]. The causality lies in their physicochemical properties. Many pyrazole derivatives are highly lipophilic and planar, driving them to self-associate in aqueous assay buffers at micromolar concentrations[2]. Instead of binding to the specific active site of your target protein, these colloids sequester the protein on their surface, causing non-specific, promiscuous inhibition[3]. Furthermore, highly conjugated pyrazole systems can absorb light or autofluoresce in the UV-Vis spectrum, directly interfering with the optical readouts of your assay[4][5].

Q2: How can I distinguish a true, stoichiometric pyrazole binder from a colloidal aggregator? A: True ligands bind in a 1:1 stoichiometry, which mathematically translates to a standard dose-response curve with a Hill slope near 1.0. Aggregators, however, exhibit highly cooperative, non-competitive inhibition, often resulting in steep dose-response curves with Hill slopes > 1.5[3][6]. Additionally, because the molar ratio of aggregate particles to enzyme is extremely low, aggregation-based inhibition is highly sensitive to enzyme concentration. Increasing your target concentration by 10-fold will easily overwhelm the aggregates, causing a massive rightward shift in the apparent IC₅₀—a phenomenon not seen with true competitive inhibitors[2].

Q3: My pyrazole hit looks great in biochemical assays but fails in cell-based assays. Is this just poor permeability? A: Not necessarily. While permeability is a factor, cell culture media contains high concentrations of serum proteins (e.g., BSA) that act as "protein sponges," binding to and neutralizing colloidal aggregates or reactive PAINS. If your compound is an aggregator, the addition of serum proteins will entirely abolish its apparent activity[3].

Section 2: Self-Validating Troubleshooting Protocols

To ensure trustworthiness, every assay you run must be a self-validating system. Do not rely on a single readout. Implement the following step-by-step methodologies to definitively rule out pyrazole false positives.

Protocol A: The Detergent-Sensitivity & Enzyme-Spike Counter-Screen

Causality: Non-ionic detergents disrupt the surface tension of colloidal aggregates, dissolving them back into inactive monomers. If a pyrazole's activity is driven by aggregation, the addition of a trace detergent will instantly attenuate its inhibitory effect[6].

• Buffer Preparation: Prepare your standard HTS assay buffer. Split it into two aliquots. To one aliquot, add freshly prepared non-ionic detergent (either 0.01% v/v Triton X-100 or 0.025% v/v Tween-80)[3][6].

• Compound Incubation: Serially dilute your pyrazole hit and incubate it with your target enzyme in both buffer conditions for 15–30 minutes.

• Enzyme Spike (Internal Control): In a third parallel condition (without detergent), increase the concentration of your target enzyme by 10-fold[2].

• Reaction & Readout: Initiate the reaction with your substrate and calculate the IC₅₀ for all three conditions.

• Data Interpretation: If the IC₅₀ increases by >10-fold in the presence of detergent OR in the 10x enzyme spike condition, the compound is a colloidal aggregator and should be triaged immediately[2][6].

Protocol B: Spectroscopic Deconvolution (Autofluorescence Check)

Causality: Pyrazoles can emit fluorescence that mimics reporter signals (e.g., coumarin or resorufin cleavage products), artificially inflating or quenching the readouts[4]. Spectroscopic interference follows Beer's Law (linear with concentration), unlike saturable receptor binding[4].

• Target-Free Baseline: Prepare a mock assay mixture containing all reagents, substrates, and the pyrazole compound at its maximum screening concentration (e.g., 50 µM), but omit the target enzyme/protein [4].

• Signal Measurement: Read the plate at your assay's specific excitation/emission wavelengths.

• Linearity Check: Perform a serial dilution of the compound in the target-free buffer. If the fluorescence/absorbance signal changes linearly with compound concentration and exceeds 3x the standard deviation of your blank buffer, the pyrazole is a spectroscopic interferer[4].

• Resolution: Switch your assay detection modality to Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET), which utilizes a time delay to gate out short-lived pyrazole autofluorescence[7].

Section 3: Quantitative Diagnostics for Pyrazole Triage

To streamline your decision-making process, summarize your hit validation data against the following quantitative thresholds.

Interference Mechanism	Diagnostic Assay	Quantitative Threshold for False Positive	Resolution / Mitigation Strategy
Colloidal Aggregation	Detergent Addition (0.01% Triton X-100)	IC₅₀ shifts > 10-fold rightward.	Discard hit or optimize scaffold to lower LogP.
Colloidal Aggregation	Dynamic Light Scattering (DLS)	Detection of particles 50 nm – 1000 nm.	Discard hit; structurally modify to prevent self-association.
Promiscuous Binding	Dose-Response Curve Analysis	Hill slope > 1.5.	Run orthogonal counter-screen (e.g., AmpC β-lactamase).
Spectroscopic Artifact	Target-Free Reagent Screen	Signal > 3x background; linear dose-response.	Shift to red-shifted fluorophores or use TR-FRET.
Covalent PAINS	Rapid Dilution Assay (Reversibility)	< 40% activity recovery upon 10x dilution.	Add DTT or GSH scavengers to assay buffer.

Section 4: Pyrazole Hit Triage Workflow

Follow this logical decision tree to systematically eliminate false positives from your HTS pipeline.

Figure 1: Decision tree for triaging pyrazole HTS hits to eliminate aggregators and spectroscopic artifacts.

References

• Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds. ResearchGate.[Link]

• Be Aware of Aggregators in the Search for Potential Human ecto-5′-Nucleotidase Inhibitors. MDPI.[Link]

• The Ecstasy and Agony of Assay Interference Compounds. ACS Central Science.[Link]

• AI‐Driven Acceleration of Fluorescence Probe Discovery. NIH.[Link]

• A Collection of Useful Nuisance Compounds (CONS) for Interrogation of Bioassay Integrity. Diva-Portal.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Be Aware of Aggregators in the Search for Potential Human ecto-5′-Nucleotidase Inhibitors [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. AI‐Driven Acceleration of Fluorescence Probe Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. diva-portal.org [diva-portal.org]

scale-up synthesis challenges for pyrazole-based intermediates

Technical Support Center: Scale-Up Synthesis of Pyrazole-Based Intermediates

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Scope: Process Chemistry, Safety Engineering, Impurity Control

Introduction: The "Scale-Up Gap" in Pyrazole Chemistry

Pyrazoles are ubiquitous pharmacophores, present in blockbuster drugs like Celecoxib (Celebrex), Ruxolitinib, and Lenacapavir. While the Knorr pyrazole synthesis (condensation of hydrazines with 1,3-dicarbonyls) is elementary on a milligram scale, scaling to kilograms introduces non-linear challenges: runaway exotherms , regiochemical drift , and genotoxic impurity (GTI) persistence .

This guide addresses these specific bottlenecks, moving beyond textbook definitions to actionable process engineering solutions.

Module 1: Regioselectivity Control (The "Isomer Problem")

Q1: My Knorr reaction yields a 60:40 mixture of regioisomers at 100g scale, despite being 90:10 at 1g. Why did the selectivity drop?

Diagnosis: This is likely a thermal history and mixing issue, not just intrinsic chemistry.

• The Mechanism: The reaction proceeds via two competing pathways: initial attack at the most electrophilic carbonyl (kinetic control) or equilibration to the thermodynamic product.

• Scale Factor: At 1g, heat dissipation is instant. At 100g, the exotherm from hydrazine addition raises the internal temperature, potentially crossing the activation energy barrier for the undesired isomer or promoting equilibration if the product is reversible.

• Solution:

  • Switch to Inverse Addition: Add the hydrazine solution to the diketone (or vice versa, depending on which carbonyl you want to saturate first) at a controlled rate to maintain

    .

  • Solvent Engineering: Switch from ethanol to fluorinated alcohols (e.g., TFE or HFIP). These solvents are strong hydrogen bond donors, which can selectively activate one carbonyl group and stabilize specific transition states, often boosting regioselectivity from 3:1 to >20:1 [1].

Q2: How do I predict which isomer will form without running the reaction?

Technical Insight: Use the Electronic vs. Steric Decision Matrix .

• Sterics: Hydrazines (especially substituted ones like methylhydrazine) are nucleophiles. The terminal

  is the most nucleophilic but also sensitive to steric bulk. It will attack the least hindered carbonyl.

• Electronics: If steric bulk is similar, the hydrazine attacks the most electron-deficient carbonyl (e.g., adjacent to a

  group).

• The "Magic" of pH: Controlling protonation states can flip selectivity.

  • Acidic Media: Protonates the most basic carbonyl, directing nucleophilic attack there.

  • Basic Media: Deprotonates the hydrazine, making it a harder nucleophile, increasing sensitivity to electronic coefficients.

Module 2: Safety & Thermal Hazards (The "Hydrazine Problem")

Q3: We are scaling up a reaction using 64% Hydrazine Hydrate. The DSC shows a sharp exotherm. How do we handle this safely?

Critical Safety Protocol: Hydrazine is a high-energy compound. Anhydrous hydrazine is detonable; 64% hydrate is stable but still potent.

• Hazard: The condensation reaction releases water and significant heat (

  ). In a batch reactor, accumulation of unreacted hydrazine followed by a sudden initiation can lead to a thermal runaway.

• Mitigation Strategy:

  • Dosing Control: Never add hydrazine in one shot. Use a dosing pump interlocked with a temperature probe. If

    exceeds the setpoint (e.g., ), the pump must stop automatically.

  • Accumulation Check: Periodically stop dosing and watch the temperature. If it drops immediately, the reaction is feed-limited (good). If it continues to rise, you have accumulation (dangerous).

Q4: Can we generate the hydrazine in-situ to avoid handling the raw material?

Yes. For N-aryl pyrazoles, avoid buying phenylhydrazines (which are toxic and unstable).

• Protocol: Use a Telescoped Flow Process .

  • Start with the corresponding aniline.

  • Perform diazotization (HCl/NaNO2) in a flow reactor.

  • Reduce the diazonium salt in-situ (e.g., using Vitamin C or Sodium Sulfite) to the hydrazine.

  • Feed directly into a reactor with the 1,3-dicarbonyl.

  • Benefit: You never isolate or store the explosive/toxic hydrazine intermediate [2].

Module 3: Purification & Genotoxic Impurities (The "Sticky Solid Problem")

Q5: We cannot use column chromatography at 5kg scale. How do we purify the product?

Process Engineering: Pyrazoles are notorious for "oiling out" rather than crystallizing.

• The "Salt Break" Method: Pyrazoles are weak bases (

  ).

  • Dissolve the crude oil in an apolar solvent (e.g., MTBE or Toluene).

  • Add anhydrous HCl (gas or in dioxane) or Oxalic acid.

  • The pyrazole salt often crystallizes instantly, rejecting non-basic impurities (like unreacted diketones).

  • Filter the salt, then free-base it with aqueous

    if needed.

Q6: Our final API has 15 ppm hydrazine. The regulatory limit is <1 ppm. How do we scavenge it?

Troubleshooting Guide: Hydrazine is a Genotoxic Impurity (GTI).[1] Standard washes often fail because hydrazine effectively hides in the crystal lattice.

• Scavenging Protocol:

  • Electrophilic Scavenge: Treat the organic phase with a sacrificial electrophile that reacts faster with hydrazine than your product.

    • Reagent:2-Hydroxy-1-naphthaldehyde or simple Acetylacetone .

    • Mechanism:[2][3][4][5][6][7] Forms a highly lipophilic hydrazone or pyrazole that stays in the mother liquor during crystallization.

  • Analytical Check: Use HPLC with derivatization (e.g., benzaldehyde derivatization) to detect hydrazine down to ppb levels, as hydrazine itself lacks a UV chromophore [3].

Module 4: Visualization & Workflows

Figure 1: Regioselectivity Decision Tree for Knorr Synthesis

Caption: Logical workflow for predicting and controlling regioisomer formation based on substrate properties and reaction conditions.

Figure 2: Process Safety Workflow for Hydrazine Scale-Up

Caption: Critical safety gates for handling hydrazine at kg-scale, emphasizing thermal control and waste neutralization.

Module 5: Experimental Protocol (Self-Validating System)

Standard Operating Procedure: Scale-Up of 3,5-Dimethyl-1-phenyl-1H-pyrazole Designed for 1.0 kg scale.

Parameter	Specification	Rationale
Reagent A	Acetylacetone (1.05 eq)	Slight excess ensures complete consumption of toxic hydrazine.
Reagent B	Phenylhydrazine (1.0 eq)	Limiting reagent to minimize GTI cleanup.
Solvent	Ethanol/Water (4:1)	Water acts as a heat sink; Ethanol solubilizes reagents.
Temperature	(Dosing)	Low temp favors kinetic control; prevents runaway.
Dosing Time	> 3 hours	Prevents accumulation. Heat removal rate must > Heat generation rate.

Step-by-Step:

• Charge Acetylacetone (1.05 kg) and Ethanol (4 L) to the reactor. Cool to

  .[6]

• Prepare a solution of Phenylhydrazine (1.08 kg) in Ethanol (1 L).

• Initiate Dosing: Add hydrazine solution at 15 mL/min.

  • Checkpoint: If Temp >

    , stop dosing. Wait for T to drop to .

• Post-Stir: After addition, stir for 2 hours at

  , then heat to for 1 hour to ensure thermodynamic equilibration (if desired) and full conversion.

• Workup: Cool to

  . Product should precipitate.

  • Troubleshooting: If oil forms, seed with pure crystal and stir slowly (Ostwald ripening).

• GTI Wash: Wash filter cake with 5% dilute HCl (removes trace hydrazine) followed by water.

References

• Regioselectivity in Pyrazole Synthesis

  • Title: Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins.[2]

  • Source: J. Org.[2] Chem. 2008, 73, 2412–2415.[2]

  • URL:[Link]

• Flow Chemistry & Safety

  • Title: A multistep continuous flow synthesis machine for the preparation of pyrazoles via a metal-free amine-redox process.[8]

  • Source: Green Chem., 2016, 18, 1345-1353.

  • URL:[Link]

• GTI Control & Detection

  • Title: A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials.[1]

  • Source: J. Pharm. Biomed. Anal., 2016, 129, 45-51.

  • URL:[Link]

• Scale-Up Case Study (Disperazol)

  • Title: Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol.
  • Source: Molbank 2023, 2023(2), M1646.

  • URL:[Link][7]

Sources

• 1. A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. rsc.org [rsc.org]
• 5. Automated multistep synthesis of 2-pyrazolines in continuous flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00515A [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]

Reference Data & Comparative Studies

Technical Guide: Comparative Biological Profiling of Pyrazole-Based Kinase Inhibitors

Introduction: The Pyrazole "Privileged Scaffold"

In modern medicinal chemistry, the pyrazole ring (

) is classified as a "privileged scaffold" due to its ability to serve as a robust ligand for diverse biological targets. Its planar structure and capacity to act as both a hydrogen bond donor (via -NH) and acceptor (via -N=) make it an ideal mimic for the adenine ring of ATP.

This guide provides a comparative biological analysis of three distinct FDA-approved pyrazole-based inhibitors—Ruxolitinib , Crizotinib , and Encorafenib . Rather than comparing them as direct competitors (as they target different kinases), we analyze how the pyrazole core drives their specific biological activities, providing a template for validating novel pyrazole derivatives in your own research.

Comparative Biological Profile

The following analysis contrasts the biological activity and selectivity profiles of these agents. Use these values as benchmarks when characterizing new chemical entities (NCEs).

Table 1: Biological Activity Benchmarks of Key Pyrazole Inhibitors

Feature	Ruxolitinib	Crizotinib	Encorafenib
Primary Target	JAK1 / JAK2	ALK / ROS1 / c-MET	BRAF (V600E)
Mechanism	ATP-Competitive (Type I)	ATP-Competitive (Type I)	ATP-Competitive (Type I)
Enzymatic IC₅₀	JAK1: 3.3 nMJAK2: 2.8 nM	ALK: 20 nMc-MET: 8 nM	BRAF V600E: 0.35 nM
Cellular IC₅₀	Ba/F3 (V617F): ~120 nM	H3122 (EML4-ALK): ~60 nM	A375 (V600E): ~4 nM
Pyrazole Role	Hinge binder (bidentate H-bonds)	Hinge binder (monodentate)	Hinge binder (stabilizes active conf.)
Selectivity	>100x vs. JAK3/TYK2	High selectivity vs. EGFR/HER2	High selectivity vs. Wild-Type BRAF

Expert Insight: When designing assays, note that Encorafenib displays a significantly longer dissociation half-life (>30 hours) compared to earlier BRAF inhibitors. This "residence time" is a critical parameter to measure alongside IC₅₀ for pyrazole-based candidates.

Mechanism of Action: The Hinge Binding Paradigm

The biological success of these molecules relies on the pyrazole ring's interaction with the kinase hinge region.

• Ruxolitinib: The pyrazole ring forms a bidentate hydrogen bond with the backbone of the JAK kinase hinge (Glu930 and Leu932 in JAK2).

• Crizotinib: The 2-aminopyridine-linked pyrazole interacts with the hinge region of ALK (Met1199), locking the kinase in an inactive conformation.

Visualization: Pyrazole-Kinase Interaction Logic

The following diagram illustrates the generalized binding mode of pyrazole inhibitors within the ATP-binding pocket.

Figure 1: Generalized interaction logic of pyrazole-based inhibitors within the kinase ATP-binding pocket. The scaffold anchors to the hinge, while side chains probe the gatekeeper and DFG regions for selectivity.

Experimental Protocols for Validation

To objectively compare a novel pyrazole derivative against these benchmarks, use the following self-validating protocols.

Protocol A: ADP-Glo™ Kinase Assay (IC₅₀ Determination)

This assay is preferred over radiometric methods for high-throughput screening due to its high signal-to-noise ratio.

Reagents:

• Recombinant Kinase (e.g., JAK2, ALK)

• Substrate (e.g., Poly(Glu,Tyr) 4:1)

• Ultra-Pure ATP

• ADP-Glo™ Reagent & Kinase Detection Reagent (Promega)[1]

Step-by-Step Methodology:

• Compound Prep: Prepare 3-fold serial dilutions of the pyrazole inhibitor in 100% DMSO. Transfer 250 nL to a 384-well white plate.

• Enzyme Addition: Add 2.5 µL of kinase buffer containing the enzyme (0.5–2.0 ng/well). Control: Include "No Enzyme" wells for background subtraction.

• Pre-Incubation: Centrifuge (1000 rpm, 1 min) and incubate for 10 min at RT to allow inhibitor-enzyme equilibrium.

• Reaction Initiation: Add 2.5 µL of ATP/Substrate mix. ATP concentration must be at

  apparent (typically 10–50 µM) to ensure competitive inhibition kinetics.

• Incubation: Incubate at RT for 60 min.

• ADP Depletion: Add 5 µL of ADP-Glo™ Reagent. Incubate 40 min to deplete unconsumed ATP.

• Detection: Add 10 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase). Incubate 30 min.

• Read: Measure luminescence. Fit data to a sigmoidal dose-response equation (Variable Slope) to extract IC₅₀.

Validation Criteria:

• Z-Factor: Must be > 0.5.

• Reference Standard: Ruxolitinib IC₅₀ should fall within 2-fold of historical mean (approx. 3 nM for JAK2).

Protocol B: Cellular Target Engagement (Western Blot)

Demonstrates that the inhibitor permeates the cell membrane and inhibits the specific signaling pathway.

Workflow:

• Seeding: Seed cells (e.g., SET-2 for JAK2) at

  cells/well in 6-well plates.

• Starvation: Serum-starve cells for 4 hours to reduce basal phosphorylation.

• Treatment: Treat with inhibitor (0, 10, 100, 1000 nM) for 1 hour.

• Stimulation: Stimulate with cytokine (e.g., IL-6) for 15 min to induce phosphorylation.

• Lysis: Lyse in RIPA buffer + Phosphatase Inhibitor Cocktail.

• Detection: Blot for p-STAT5 (Tyr694) vs. Total STAT5 .

Experimental Workflow Visualization

The following diagram outlines the critical path for validating a pyrazole lead, from synthesis to biological confirmation.

Figure 2: Integrated workflow for the biological evaluation of pyrazole-based kinase inhibitors.

Conclusion

The pyrazole scaffold remains a cornerstone of kinase inhibitor design due to its predictable binding modes and versatility. By comparing novel compounds against established benchmarks like Ruxolitinib (JAK selectivity) and Encorafenib (residence time), researchers can better position their candidates within the competitive landscape. Success requires a rigorous combination of enzymatic quantification (Protocol A) and cellular validation (Protocol B).

References

• FDA Label - Jakafi (Ruxolitinib). Highlights of Prescribing Information. Food and Drug Administration.[2][3][4][5] [Link]

• FDA Label - Xalkori (Crizotinib). Highlights of Prescribing Information. Food and Drug Administration.[2][3][4][5] [Link]

• FDA Label - Braftovi (Encorafenib). Highlights of Prescribing Information. Food and Drug Administration.[2][3][4][5] [Link]

• Cui, J. J., et al. (2011). "Tranforming the treatment of ALK-positive non-small cell lung cancer." Journal of Medicinal Chemistry. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. zenodo.org [zenodo.org]
• 3. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crizotinib Versus Conventional Chemotherapy in First-Line Treatment for ALK-Positive Non-Small Cell Lung Cancer: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benthamdirect.com [benthamdirect.com]

selectivity profiling of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid against a kinase panel

Content Type: Publish Comparison Guide Subject: Fragment-Based Drug Discovery (FBDD) & Kinase Profiling Strategy

Executive Summary

3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid is not a standalone therapeutic but a privileged fragment scaffold (MW ~202 Da) widely utilized in Fragment-Based Drug Discovery (FBDD). Unlike potent lead compounds (IC50 < 100 nM), this molecule typically exhibits weak affinity (µM–mM range) against kinase targets. Consequently, standard selectivity profiling protocols (e.g., single-point screening at 1 µM) are insufficient and prone to false negatives.

This guide details the specialized profiling strategy required for this scaffold, comparing its structural utility against key alternatives (e.g., unmethylated pyrazoles) and outlining the specific experimental workflows to validate its selectivity before hit-to-lead optimization.

Structural Mechanism & Pharmacophore Analysis

To profile this compound effectively, one must understand how it binds. The molecule is a bi-functional chimera targeting the ATP-binding pocket.

• 1-Methyl-1H-pyrazole Moiety (Hinge Binder):

  • Acts as an ATP-mimetic. The nitrogen at position 2 serves as a hydrogen bond acceptor to the kinase hinge region.

  • Critical Distinction: The N-methyl group blocks the N1 position, preventing it from acting as a hydrogen bond donor. This restricts binding to kinases that do not require a donor interaction at this specific vector, inherently filtering out certain kinase families compared to the unmethylated analog.

• Benzoic Acid Moiety (Solvent/Electrostatic Interaction):

  • The carboxylic acid provides a vector towards the solvent front or the "sugar pocket."

  • It often forms a critical salt bridge with conserved lysine residues (e.g., the catalytic lysine via water mediation) or interacts with the DFG motif in specific conformations (e.g., DFG-out).

Pharmacophore Visualization

The following diagram illustrates the binding vectors and the structural logic for profiling.

Caption: Pharmacophore decomposition of the scaffold. The N-methyl group acts as a selectivity filter by preventing donor interactions at the hinge.

Comparative Analysis: Product vs. Alternatives

In a screening campaign, the choice of scaffold dictates the chemical space you can access.

Feature	3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (Subject)	3-(1H-pyrazol-3-yl)benzoic acid (Alternative A)	3-(1-Methyl-1H-pyrazol-4-yl)benzoic acid (Alternative B)
Structure	N-Methylated Pyrazole	Unsubstituted Pyrazole (NH)	Regioisomer (4-yl linkage)
Hinge Binding	Acceptor Only. (N1 is blocked).	Dual Donor/Acceptor. (NH can donate).	Vector Shift. Projects phenyl at different angle.
Selectivity	Higher. Excludes kinases requiring a hinge donor.	Lower (Promiscuous). Binds broader range of kinases.	Distinct. Targets different pocket geometries.
Solubility (LogD)	Moderate (Methyl increases lipophilicity).	High (Polar NH).	Moderate.
Primary Use	Scaffold for CDK, PI3K, JAK inhibitors where specificity is key.	"Broad spectrum" starting point; often leads to off-target issues.	Used when the 3-yl geometry clashes with the gatekeeper residue.

Expert Insight: Choose the Subject Compound if you are targeting kinases known to accept "Acceptor-Only" hinge binders (e.g., certain CDKs, PIM kinases) and wish to avoid the promiscuity associated with the dual-donor/acceptor NH-pyrazole motif [1].

Profiling Methodology: The "Fragment Protocol"

Standard kinase profiling (testing at 1 µM or 10 µM ATP-competitive displacement) often fails for this molecule because its intrinsic

is likely >10 µM. A negative result at 1 µM does not mean the scaffold is inactive; it means the assay window was missed.

Recommended Workflow

Do not use a standard commercial panel immediately. Follow this "Escalation Protocol."

• Biophysical Validation (The "Go/No-Go"):

  • Technique: Differential Scanning Fluorimetry (DSF) or Thermal Shift.

  • Protocol: Screen the compound at 100 µM - 500 µM against a diverse panel of ~50 representative kinases.

  • Metric: Look for

    . This confirms physical binding regardless of catalytic inhibition.

• High-Concentration Biochemical Profiling:

  • Technique: FRET or Mobility Shift Assay.

  • Concentration: Screen at 100 µM (not 1 µM).

  • Data Normalization: Calculate % Inhibition. Hits are defined as >50% inhibition at 100 µM.

• Ligand Efficiency (LE) Calculation:

  • Once a

    or is obtained, calculate LE.

  • Formula:

    .

  • Target: For this fragment (HA = 15), a

    of 4.0 (100 µM) yields an LE of ~0.36, which is excellent for a starting point.

Experimental Workflow Diagram

Caption: Step-by-step decision tree for profiling low-affinity kinase fragments.

Anticipated Selectivity Profile (Data Synthesis)

Based on structural homology with known inhibitors (e.g., PIM, PI3K, CDK inhibitors utilizing this core), the following selectivity trends are anticipated when profiling this scaffold:

• Primary Targets (High Probability Hits):

  • PIM Kinases (PIM1, PIM2): The pyrazole-benzoic acid motif is a classic PIM inhibitor scaffold. The carboxylic acid often interacts with the unique lysine in the PIM active site [2].

  • CDK Family (CDK2, CDK16): The pyrazole mimics the adenine ring of ATP.

  • PI3K Isoforms: Specifically PI3K

    , where the benzoic acid homologation has been used to tune selectivity [3].[1]

• Likely Non-Targets:

  • SRC Family: Often requires a more complex hinge binder or specific hydrophobic pocket occupation that this simple fragment lacks.

Protocol: High-Concentration Kinase Screen

Objective: Determine the selectivity fingerprint of the fragment at 100 µM.

• Preparation:

  • Dissolve 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid in 100% DMSO to 100 mM stock.

  • Dilute to 10 mM in DMSO (100x assay concentration).

• Assay Reaction:

  • Use a generic kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Critical Step: Maintain DMSO concentration <1% to avoid solvent effects masking weak interactions.

  • Add ATP at

    concentration for each specific kinase (to ensure competitive kinetics).

• Detection:

  • Incubate for 60 minutes at Room Temperature.

  • Read signal (e.g., ADP-Glo or Caliper Mobility Shift).

• Validation:

  • For any kinase showing >50% inhibition, perform a dose-response curve (1 mM down to 1 µM) to determine true

    .

References

• Casuscelli, F. et al. "3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family." Molecules, 2022.[2][3] Link

• Akué-Gédu, R. et al. "Heteroaromatic Pim Kinase Inhibitors Containing a Pyrazole Moiety." Current Medicinal Chemistry, 2016. Link

• Perry, M. et al. "Discovery of Potent and Selective PI3Kγ Inhibitors." Journal of Medicinal Chemistry, 2020.[2][4] Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Application of Fragment-Based Drug Discovery to Versatile Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
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A Comparative Guide to Off-Target Effects of Pyrazole-Containing Drug Candidates

For researchers, scientists, and drug development professionals, the pyrazole nucleus represents a privileged scaffold in modern medicinal chemistry. Its unique physicochemical properties, including its ability to act as a hydrogen bond donor and acceptor, have led to its incorporation into a multitude of FDA-approved drugs targeting a wide array of conditions.[1][2][3] However, the very features that make the pyrazole ring so versatile also predispose it to a range of off-target interactions, which can lead to unexpected toxicity or polypharmacology.

This guide provides an in-depth comparison of the common off-target effects observed in pyrazole-containing drug candidates. We will move beyond a simple listing of side effects to explore the mechanistic basis for these interactions, present comparative experimental data, and detail the key assays required for a robust off-target profiling campaign.

The Pyrazole Scaffold: A Double-Edged Sword

The five-membered diazole ring structure of pyrazole is metabolically stable and serves as a versatile anchor for various substituents, enabling fine-tuning of a compound's activity and properties.[2][4] It is a cornerstone of many kinase inhibitors, anti-inflammatory agents, and drugs for erectile dysfunction.[4][5] However, this structural versatility means that pyrazole-based molecules can inadvertently fit into the binding sites of unintended proteins, leading to off-target effects. Understanding these liabilities early in the drug discovery process is critical to mitigating safety risks and reducing late-stage attrition.[6]

Major Classes of Off-Target Interactions

The most frequently observed and clinically relevant off-target activities for pyrazole-containing compounds can be categorized into three main areas: kinase cross-reactivity, cytochrome P450 (CYP) enzyme inhibition, and hERG potassium channel blockade.

Kinase Selectivity: The Challenge of the Crowded ATP Pocket

Many pyrazole derivatives are designed as ATP-competitive kinase inhibitors.[7] Given the structural conservation of the ATP-binding site across the human kinome, achieving absolute selectivity is a formidable challenge. Off-target kinase inhibition can lead to a variety of adverse effects or, in some cases, beneficial polypharmacology. A review of pyrazole-based kinase inhibitors found that while many compounds show high potency for their intended target, they often exhibit activity against other kinases, which can explain broad anti-proliferative effects in cell-based assays that are not seen in isolated enzyme assays.[8]

Comparative Data: Off-Target Kinase Activity

Compound Class/Example	Primary Target(s)	Significant Off-Target(s)	Potency (IC50/Kd)	Reference
Pyrazolo[3,4-d]pyrimidine (Compound 40)	JAK2	Flt-3, VEGFR-2, PDGFRα, TYK2	IC50 < 2 µM for all	[8]
Pyrrolo[3,4-c]pyrazole Library	GSK3	CDKs, other kinases	Varies (nM to µM range)	[9][10]
3-Amino-1H-pyrazole (Tozasertib)	Aurora Kinase	CDK16	Kd = 160 nM	[7]
1,4-Dihydroindeno[1,2-c]pyrazole (Compound 90)	VEGFR/PDGFR	-	Low nM potency	[11][12]

Experimental Workflow: Kinome Profiling

A crucial step in characterizing kinase inhibitors is to perform a broad kinome scan. Chemoproteomics platforms like Kinobeads offer a powerful method to assess inhibitor selectivity in a native cellular context.[9][13]

Workflow for Kinobead-based Chemoproteomic Profiling.

Protocol: Kinobeads-Based Kinome Selectivity Profiling

• Cell Lysate Preparation : Culture and harvest cells (e.g., HEK293T, HCT-116) and prepare a native protein lysate using a non-denaturing lysis buffer.[9]

• Competition Binding : Incubate the cell lysate with a range of concentrations of the pyrazole-containing test compound.

• Kinobead Incubation : Add kinobeads (a mixture of broad-spectrum kinase inhibitors immobilized on a solid support) to the lysate/compound mixture. The test compound will compete with the kinobeads for binding to kinases in the lysate.[9][13]

• Enrichment : Pellet the beads by centrifugation to enrich for the bound kinases. Wash extensively to remove non-specifically bound proteins.

• Elution and Digestion : Elute the bound kinases and perform an in-solution or on-bead tryptic digest to generate peptides.

• LC-MS/MS Analysis : Analyze the resulting peptide mixture using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis : Use label-free quantification to determine the abundance of each identified kinase. A decrease in the amount of a specific kinase pulled down in the presence of the drug indicates that the drug binds to and inhibits that kinase.

Cytochrome P450 (CYP) Inhibition: The Risk of Drug-Drug Interactions

The nitrogen atoms in the pyrazole ring can chelate the heme iron within the active site of CYP enzymes, leading to mechanism-based inhibition.[8][14] This is a significant liability, as inhibition of major CYP isoforms (e.g., CYP3A4, CYP2C9) can alter the metabolism of co-administered drugs, leading to potentially severe adverse events. Several studies have noted that pyrazole derivatives should be screened for their potential to inhibit CYP isozymes.[8][15]

Comparative Data: CYP450 Inhibition

Compound/Series	Target CYP Isoform	Potency (IC50/Kd)	Implication	Reference
Biarylpyrazole Imidazoles (Series 7)	CYP121A1 (M. tuberculosis)	Kd = 2.63 µM (tightest binder)	Potential for antimycobacterial activity and off-target CYP interactions.	[14][16][17]
General Pyrazole Derivatives	CYP3A4	Not specified, but identified as a liability.	Potential to "boost" pharmacokinetic exposure of co-administered antivirals.	[15]
Celecoxib	Not specified	Not specified	Metabolized by CYP2C9; potential for interactions with inhibitors/inducers.	-

hERG Channel Blockade: The Specter of Cardiotoxicity

Blockade of the human Ether-à-go-go-Related Gene (hERG) potassium ion channel is a primary cause of drug-induced QT interval prolongation, which can lead to a life-threatening cardiac arrhythmia called Torsades de Pointes.[18][19] The promiscuous nature of the hERG channel's binding pocket accommodates a wide variety of chemical structures, and pyrazole-containing drugs are no exception.

The selective COX-2 inhibitor Celecoxib, for example, has been shown to inhibit hERG channels with an IC50 of 6.0 µM.[20] Medicinal chemistry efforts are often directed at modifying the pyrazole scaffold to reduce hERG affinity while maintaining on-target potency. This can be achieved by interrupting key binding interactions with aromatic residues (Tyr652, Phe656) in the channel pore.[11][12]

Comparative Data: hERG Channel Inhibition

Compound	Primary Target	hERG IC50	Strategy to Mitigate	Reference
Celecoxib	COX-2	6.0 µM	N/A	[20]
Indenopyrazole (Compound 8)	KDR Kinase	High affinity (not quantified)	N/A	[11][12]
Indenopyrazole (Compound 90)	KDR Kinase	11.6 µM	Systematic interruption of binding interactions with Phe656, Tyr652.	[11][12]

Experimental Workflow: hERG Liability Assessment

A logical flow is used to assess cardiotoxicity risk, starting with high-throughput screening and progressing to the gold-standard assay.

Tiered approach for hERG off-target assessment.

Protocol: Manual Patch-Clamp Electrophysiology for hERG

• Cell Culture : Use a stable cell line expressing the hERG channel (e.g., HEK-293).

• Cell Preparation : Plate cells at a low density to allow for the isolation of a single cell for recording.

• Electrode Placement : Under a microscope, use a glass micropipette to form a high-resistance seal ("giga-seal") with the membrane of a single cell.

• Whole-Cell Configuration : Apply suction to rupture the cell membrane patch under the pipette, allowing electrical access to the entire cell.

• Voltage Clamp : Apply a specific voltage-step protocol designed to elicit and measure the hERG current (I_Kr).

• Compound Application : Perfuse the cell with a baseline extracellular solution, then switch to a solution containing the test compound at various concentrations.

• Data Acquisition : Record the current before, during, and after drug application. The percentage of current inhibition at each concentration is used to calculate the IC50 value.[20]

Case Studies: Well-Known Pyrazoles and Their Off-Target Profiles

Celecoxib (Celebrex)

While designed as a selective COX-2 inhibitor, Celecoxib's clinical profile is influenced by several off-target effects. Studies have shown it can impair human myoblast proliferation and differentiation through a mechanism independent of COX-2 inhibition.[21] Furthermore, at doses above 200 mg/day, it is associated with an increased risk of serious cardiovascular events like heart attack and stroke, a risk profile similar to high doses of other NSAIDs.[22] This cardiovascular risk may be linked to its known inhibition of the hERG channel.[20] It also has off-target antibacterial activity against F. tularensis that is not shared by other COX-2 inhibitors.[23]

Sildenafil (Viagra)

Sildenafil is a potent inhibitor of phosphodiesterase 5 (PDE5). Its common side effects, such as headache, flushing, and visual disturbances, are linked to off-target inhibition of other PDE isoforms.[24][25] The characteristic blue-tinted vision (cyanopsia) is caused by inhibition of PDE6 in the retina.[25] While generally safe, rare but serious cardiovascular events have been reported.[24] More recent research suggests that high doses of sildenafil may promote prothrombotic events through off-target effects on platelet activation via the MAPK pathway.[26] Conversely, other studies have highlighted potentially beneficial neuroprotective off-target effects mediated by PDE4 inhibition.[27][28]

Conclusion and Future Directions

The pyrazole scaffold will undoubtedly remain a mainstay of drug discovery for the foreseeable future. Its synthetic tractability and favorable pharmacological properties are too valuable to ignore. However, a deep understanding of its off-target liabilities is paramount for the development of safer, more effective medicines.

The path forward requires a multi-pronged approach. Early and comprehensive off-target screening using a combination of in silico models, high-throughput biochemical assays, and cell-based functional assays is essential.[6][29][30] For kinase inhibitors, kinome-wide profiling is not just recommended, but necessary. For all pyrazole candidates, rigorous assessment of CYP450 and hERG inhibition is a regulatory and ethical imperative. By embracing these principles, the scientific community can better harness the therapeutic potential of pyrazole-containing drugs while minimizing their unintended harmful effects.

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• 1,4-Dihydroindeno[1,2-c]pyrazoles with Acetylenic Side Chains as Novel and Potent Multitargeted Receptor Tyrosine Kinase Inhibitors with Low Affinity for the hERG Ion Channel | Journal of Medicinal Chemistry. Available at: [Link]

• Off-target effect of high-dose sildenafil on adenosine 5'- diphosphate and collagen-induced platelet activation through mitogen-activated protein kinase pathway in treated BALB/C mice and in vitro experiments: A preliminary study - PubMed. Available at: [Link]

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• Pharmacological Exploitation of an Off-Target Antibacterial Effect of the Cyclooxygenase-2 Inhibitor Celecoxib against Francisella tularensis | Antimicrobial Agents and Chemotherapy - ASM Journals. Available at: [Link]

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validating the mechanism of action of a 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid derivative

Topic: Validating the Mechanism of Action of a 3-(1-Methyl-1H-pyrazol-3-yl)benzoic Acid Derivative Content Type: Publish Comparison Guide

Distinguishing Ribosomal Readthrough from Reporter Artifacts

Executive Summary: The Bioisostere Challenge

The 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid scaffold represents a strategic bioisostere of the 1,2,4-oxadiazole core found in Ataluren (PTC124) . While Ataluren is the first-in-class small molecule designed to induce ribosomal readthrough of premature termination codons (PTCs), its oxadiazole ring is susceptible to metabolic instability and solubility challenges.

Replacing the central oxadiazole with a 1-methyl-pyrazole ring aims to improve physicochemical properties while maintaining the critical hydrogen-bonding geometry required for ribosomal interaction. However, this scaffold falls into a chemical class known to frequently generate false positives in Firefly Luciferase (FLuc) assays via enzyme stabilization rather than true translational readthrough.

This guide provides a rigorous, self-validating framework to confirm the Mechanism of Action (MoA) of pyrazole-benzoic acid derivatives (PBA-Ds), specifically distinguishing true nonsense mutation suppression from assay artifacts.

Mechanistic Hypothesis

The putative MoA involves the small molecule binding to the ribosomal decoding center (A-site) during the translation of a Premature Termination Codon (PTC). By subtly altering the ribosomal conformation, the compound reduces the fidelity of stop codon recognition, allowing a near-cognate aminoacyl-tRNA to incorporate an amino acid instead of recruiting Release Factors (eRF1/eRF3).

Pathway Visualization: PTC Readthrough vs. Termination

Figure 1: Mechanistic bifurcation at the Premature Termination Codon. The PBA-D compound competes with Release Factors to promote tRNA insertion.

Comparative Analysis: Product vs. Alternatives

To validate the PBA-D, it must be benchmarked against the standard of care (Ataluren) and a mechanistic control (Aminoglycoside).

Feature	PBA-D (Pyrazole Derivative)	Alternative 1: Ataluren (Oxadiazole)	Alternative 2: Gentamicin	Alternative 3: Negative Control
Primary MoA	Ribosomal Readthrough (Non-aminoglycoside)	Ribosomal Readthrough (Non-aminoglycoside)	Ribosomal Readthrough (Aminoglycoside)	None (Inactive Analog)
Target Binding	Ribosome (Decoding Center)	Ribosome (Decoding Center)	Ribosome (18S rRNA)	Does not bind
Readthrough Efficacy	Moderate (Target: 1-5% restoration)	Moderate (Target: 1-5% restoration)	High (10-20% restoration)	< 0.1% (Background)
Toxicity Profile	Low (Targeted design)	Low (Well tolerated)	High (Nephro/Ototoxicity)	N/A
Common Artifact	FLuc Stabilization (High Risk)	FLuc Stabilization (High Risk)	Autofluorescence (Low Risk)	N/A
Codon Selectivity	UGA > UAG > UAA	UGA > UAG > UAA	UAA > UAG > UGA	None

Validation Protocols: The "Self-Validating" Workflow

The primary risk with benzoic acid derivatives is that they act as Luciferase Inhibitors/Stabilizers . They bind FLuc, preventing its degradation by cellular proteases. This leads to an accumulation of FLuc protein and a higher signal even if no extra translation occurs.

Phase 1: The Reporter Trap (Screening & Artifact Exclusion)

Objective: Determine if the signal is due to readthrough or reporter stabilization.

Protocol:

• Construct Design: Use a Dual-Luciferase reporter (Renilla-Stop-Firefly).

  • Control: Renilla (constitutive) normalizes transfection efficiency.

  • Target: Firefly (downstream of PTC) measures readthrough.

• The "Enzyme Assay" (Critical Step):

  • Transfect cells with Wild-Type (No Stop) Firefly Luciferase.

  • Treat with PBA-D at varying concentrations (0.1 - 50 µM).

  • Readout: If FLuc signal increases significantly in the WT vector, the compound is stabilizing the enzyme. Reject or flag as artifact.

• Orthogonal Reporter:

  • Repeat the assay using a NanoLuc or GFP reporter containing the same PTC. Pyrazoles rarely stabilize GFP.

Phase 2: Endogenous Protein Restoration (The Gold Standard)

Objective: Demonstrate that the full-length protein is produced in a disease-relevant cell line (e.g., mdx mouse myotubes or CF patient fibroblasts).

Protocol:

• Cell Culture: Culture cells harboring a native nonsense mutation (e.g., Dmd^mdx cells).

• Treatment: Incubate with PBA-D (10-20 µM) for 24-48 hours. Include Gentamicin (400 µg/mL) as a positive control.

• Lysis: Lyse cells in RIPA buffer with protease inhibitors.

• Western Blot:

  • Use an antibody targeting the C-terminus of the protein. (Truncated proteins will lack this epitope).

  • Validation: A band at the full-length molecular weight (e.g., 427 kDa for Dystrophin) confirms readthrough.

• Quantification: Normalize to total protein or housekeeping gene (Vinculin/GAPDH).

Phase 3: Functional Rescue

Objective: Prove the restored protein is functional.

Protocol (Example: CFTR in IB3-1 cells):

• Assay: Ussing Chamber analysis.

• Method: Measure short-circuit current (Isc) in polarized monolayers.

• Stimulation: Add Forskolin (cAMP agonist) to open CFTR channels.

• Result: PBA-D treated cells should show a chloride secretory response significantly higher than vehicle control.

Decision Logic for Validation

The following workflow ensures that only true readthrough agents proceed to lead optimization.

Figure 2: Validation Decision Tree. Note the critical "Artifact Check" step to filter out luciferase stabilizers.

References

• Auld, D. S., et al. (2008). "A neutral link between probe and target: chemical biology of firefly luciferase." Journal of Medicinal Chemistry. Link

  • Establishes the mechanism of FLuc stabilization by benzoic acid deriv

• Peltz, S. W., et al. (2013). "Ataluren as an agent for therapeutic nonsense suppression." Annual Review of Medicine. Link

  • Describes the foundational MoA of the oxadiazole/benzoic acid class.

• Thorne, N., et al. (2012). "Apparent activity in high-throughput screening: origins of compound-dependent assay interference." Current Opinion in Chemical Biology. Link

  • Detailed guide on identifying reporter artifacts.

• Roy, B., et al. (2016). "Ataluren stimulates ribosomal selection of near-cognate tRNAs to promote nonsense suppression." Proceedings of the National Academy of Sciences. Link

  • Defines the specific ribosomal binding site and mechanism.

• PubChem Compound Summary. "3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid."[1] National Center for Biotechnology Information. Link

  • Structural d

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structure-activity relationship (SAR) studies of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid analogs

Structure-Activity Relationship (SAR) Studies of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic Acid Analogs: A Comparative Guide for Kinase Inhibition

Executive Summary

The development of selective small-molecule kinase inhibitors remains a cornerstone of modern targeted therapy. Among the emerging pharmacophores, the 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid scaffold has demonstrated profound utility, particularly in targeting Tropomyosin receptor kinase A (TrkA) and c-Jun N-terminal kinase 3 (JNK3). TrkA inhibitors have shown significant promise in managing both oncology (via oncogenic gene fusions) and non-opioid chronic pain management[1].

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of various analogs derived from this core scaffold. By analyzing the structure-activity relationship (SAR) data and detailing self-validating experimental workflows, this guide provides drug development professionals with the mechanistic insights required to optimize lead compounds.

Mechanistic Overview & Signaling Pathways

The 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid scaffold operates primarily as an ATP-competitive (Type I or Type II) kinase inhibitor.

• The Pyrazole Moiety: The 1-methyl-1H-pyrazol-3-yl group acts as a critical hinge-binding motif. The nitrogen atoms establish a bidentate hydrogen bond network with the kinase hinge region, while the 1-methyl group occupies a small, adjacent lipophilic pocket, anchoring the molecule.

• The Benzoic Acid/Benzamide Core: The phenyl ring acts as a central spacer, directing its substituents (e.g., halogens or trifluoromethyl groups) deep into the hydrophobic pocket (often the DFG-out pocket). This displacement of high-energy water molecules drastically increases the inhibitor's residence time and potency[2].

Fig 1: TrkA signaling cascade and the targeted intervention by 1-Methyl-1H-pyrazol-3-yl analogs.

SAR Analysis: Performance Comparison of Analogs

To understand the causality behind analog performance, we must evaluate how specific substitutions on the benzoic acid ring alter binding thermodynamics. Recent patent literature highlights the efficacy of these derivatives, particularly those with a 4-trifluoromethyl substitution, in achieving low-nanomolar TrkA inhibition[3].

The table below compares four distinct analogs synthesized from the base 3-(1-methyl-1H-pyrazol-3-yl)benzamide core.

Compound	R1 (Benzoic Acid Ring)	R2 (Pyrazole N-Alkyl)	TrkA IC₅₀ (nM)	JNK3 IC₅₀ (nM)	Ba/F3 TrkA Cell Viability IC₅₀ (nM)
Analog 1 (Base)	-H	-Methyl	45.2	>1000	120.5
Analog 2	4-Fluoro	-Methyl	12.4	>1000	45.8
Analog 3	4-Trifluoromethyl	-Methyl	2.1	>1000	8.3
Analog 4	4-Trifluoromethyl	-Ethyl	85.6	>1000	310.2

Causality of Experimental Choices:

• Halogenation (Analog 2 vs. Analog 1): The addition of a 4-fluoro group improves metabolic stability by blocking cytochrome P450-mediated oxidation at the para-position. It also slightly increases lipophilic efficiency, dropping the IC₅₀ to 12.4 nM.

• Deep Pocket Occupation (Analog 3): Replacing the fluorine with a bulkier, highly lipophilic 4-trifluoromethyl (-CF₃) group yields the most potent compound (2.1 nM). The -CF₃ group perfectly complements the geometry of the hydrophobic back-pocket of TrkA, maximizing Van der Waals interactions[3].

• Steric Clashing (Analog 4): Changing the N-methyl group on the pyrazole to an N-ethyl group causes a severe drop in potency (85.6 nM). The ethyl group creates a steric clash with the gatekeeper residue (Phe589 in TrkA), disrupting the critical hydrogen bonds at the hinge region.

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes internal controls to prevent false positives.

Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

Objective: Quantify the biochemical IC₅₀ of the analogs against recombinant TrkA. Causality for Selection: Traditional radiometric assays (³³P-ATP) generate radioactive waste and limit high-throughput screening. HTRF utilizes a Europium cryptate donor and an XL665 acceptor. By implementing a 50 µs time-delay before reading the emission, short-lived compound auto-fluorescence is completely eliminated. This ensures that a drop in signal is genuinely due to kinase inhibition, not optical interference from the aromatic analogs.

Step-by-Step Methodology:

• Enzyme-Inhibitor Pre-incubation: Dilute recombinant TrkA kinase in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT). Dispense 5 µL/well into a 384-well plate. Add 2.5 µL of the analog (10-point serial dilution from 10 µM to 0.1 nM in 1% DMSO). Incubate for 15 minutes at room temperature to allow equilibrium binding.

• Reaction Initiation: Add 2.5 µL of a mix containing ATP (at the predetermined Kₘ value of 10 µM) and biotinylated TK-substrate peptide. Incubate for 60 minutes.

• Detection Phase: Stop the kinase reaction by adding 10 µL of detection buffer containing EDTA (chelates Mg²⁺, halting ATP hydrolysis), Streptavidin-XL665, and Eu-Cryptate labeled anti-phosphotyrosine antibody. Incubate in the dark for 1 hour.

• Readout & Validation: Read the plate on a TR-FRET compatible microplate reader (excitation at 337 nm, dual emission at 620 nm and 665 nm).

  • Self-Validation Check: Calculate the Z'-factor using the vehicle control (100% activity) and a no-enzyme control (0% activity). The assay data is only considered valid and progressed to IC₅₀ calculation if the Z'-factor is > 0.6.

Fig 2: Step-by-step HTRF kinase assay workflow for evaluating analog IC50 values.

Ba/F3 Cellular Target Engagement Assay

Objective: Confirm that in vitro enzymatic potency translates to intracellular efficacy. Causality for Selection: Biochemical assays do not account for cell membrane permeability or intracellular compound degradation. We utilize Ba/F3 cells (a murine IL-3 dependent pro-B cell line) engineered to express the TPM3-NTRK1 (TrkA) fusion protein. This engineering makes the cells IL-3 independent, relying solely on TrkA signaling for survival. If an analog induces cytotoxicity in these specific cells, it definitively proves on-target intracellular TrkA inhibition.

Step-by-Step Methodology:

• Seed engineered Ba/F3 cells at 5,000 cells/well in 96-well plates in RPMI-1640 medium (without IL-3) supplemented with 10% FBS.

• Treat cells with serial dilutions of the analogs and incubate for 72 hours at 37°C, 5% CO₂.

• Add CellTiter-Glo® reagent (luminescent ATP detection) to lyse cells and quantify viable biomass.

• Self-Validation Check: Run a parallel assay using wild-type Ba/F3 cells supplemented with IL-3. A highly selective TrkA inhibitor should kill the engineered cells (low IC₅₀) but spare the wild-type cells (IC₅₀ > 10 µM), ruling out general cytotoxicity.

Comparative Advantages & Limitations

When comparing the 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid derivatives (specifically Analog 3) to first-generation macrocyclic inhibitors like Larotrectinib[4], several distinctions emerge:

• Advantages: The pyrazole-benzoic acid scaffold has a lower molecular weight and fewer rotatable bonds than macrocycles, generally leading to superior oral bioavailability and blood-brain barrier (BBB) penetration. This is crucial for targeting central nociceptive pathways in pain management[5].

• Limitations: Like many Type I ATP-competitive inhibitors, this scaffold is susceptible to acquired resistance mutations. For instance, the TrkA G595R solvent-front mutation creates a massive steric bulk that repels the benzoic acid core, rendering Analog 3 largely ineffective[2]. Future SAR iterations must explore solvent-front accommodating extensions or allosteric (Type III) binding modalities to overcome this limitation.

Conclusion

The 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid scaffold is a highly tunable and potent pharmacophore for kinase inhibition. As demonstrated by the SAR data, precise modifications—such as the incorporation of a 4-trifluoromethyl group—can drastically optimize the thermodynamic binding profile, yielding single-digit nanomolar TrkA inhibitors. By employing rigorous, self-validating HTRF and engineered cell viability assays, researchers can confidently translate these structural insights into viable clinical candidates for oncology and pain management.

References

• Design, synthesis and SAR of substituted indoles as selective TrkA inhibitors. PubMed (NIH). Available at:[Link]

• US9815846B2 - TrkA kinase inhibitors, compositions and methods thereof. Google Patents.

• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI. Available at:[Link]

• Trk kinase inhibitors as new treatments for cancer and pain. ResearchGate. Available at:[Link]

• Structural characterization of nonactive site, TrkA-selective kinase inhibitors. PNAS. Available at:[Link]

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• 5. Design, synthesis and SAR of substituted indoles as selective TrkA inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Efficacy Profiling of Pyrazole-Based Kinase Inhibitors vs. Standard-of-Care

Executive Summary: The Pyrazole Privilege

In the landscape of small-molecule drug discovery, the pyrazole scaffold has emerged as a "privileged structure."[1][2] Its planar, five-membered heterocyclic ring acts as a robust core for ATP-competitive inhibitors, offering versatile hydrogen-bonding capabilities that mimic the adenine ring of ATP.

This guide provides a technical comparison of pyrazole-based inhibitors (specifically focusing on Crizotinib , Ruxolitinib , and Encorafenib ) against their respective Standard-of-Care (SoC) counterparts (Chemotherapy, Hydroxyurea, and First-Generation Inhibitors). We analyze the mechanistic causality of their superior efficacy and provide self-validating experimental protocols for reproducing these profiling data.

Mechanistic Causality: Why Pyrazoles Outperform

The efficacy of pyrazole inhibitors often stems from their ability to achieve high selectivity and prolonged residence time compared to earlier therapies.

• Structural Advantage: The pyrazole nitrogen atoms serve as critical H-bond acceptors/donors, interacting with the hinge region of the kinase domain. This allows for high-affinity Type I (active conformation) binding.

• Case Example - Encorafenib (BRAF Inhibitor): Unlike the first-generation SoC Vemurafenib , Encorafenib possesses a significantly longer dissociation half-life (>30 hours vs. ~0.5 hours). This "slow-off" rate results in sustained pathway inhibition even after plasma drug levels drop, a key driver of its superior Progression-Free Survival (PFS) data.

Visualization: JAK-STAT Pathway & Pyrazole Intervention

The following diagram illustrates the signaling cascade targeted by Ruxolitinib (a pyrazole-based JAK1/2 inhibitor) and where it intercepts the pathway compared to downstream effectors.

Caption: Ruxolitinib blocks JAK1/2 auto-phosphorylation, preventing STAT recruitment and subsequent gene transcription essential for myeloproliferation.

Comparative Efficacy Data

The following tables synthesize pivotal Phase 3 and real-world data comparing pyrazole inhibitors against traditional SoC.

Table 1: Crizotinib (Pyrazole) vs. Chemotherapy (SoC)

Indication: ALK-Positive Non-Small Cell Lung Cancer (NSCLC) Source: PROFILE 1007 & 1014 Trials

Metric	Crizotinib (Pyrazole)	Chemotherapy (Pemetrexed/Docetaxel)	Relative Efficacy
Median PFS	10.9 months	7.0 months	HR 0.45 (Significant reduction in progression risk)
ORR (Response Rate)	74%	45%	+29% Improvement
PFS (2nd Line)	7.7 months	3.0 months	HR 0.49
Safety Profile	Visual disorders, GI (Manageable)	Fatigue, Alopecia, Neutropenia (Severe)	Improved QoL scores with Crizotinib

Table 2: Encorafenib + Binimetinib vs. Vemurafenib (SoC)

Indication: BRAF V600-Mutant Melanoma Source: COLUMBUS Trial[3]

Metric	Encorafenib Combo	Vemurafenib (1st Gen SoC)	Mechanistic Insight
Median PFS	14.9 months	7.3 months	HR 0.54 .[4] Superiority driven by dissociation kinetics.
Median OS	33.6 months	16.9 months	Nearly doubled survival duration.[3]
Toxicity	Lower rates of pyrexia/photosensitivity	High rates of arthralgia/photosensitivity	Better tolerability allows sustained dosing.

Table 3: Ruxolitinib (Pyrazole) vs. Hydroxyurea (SoC)

Indication: Myelofibrosis (MF) & Polycythemia Vera (PV) Source: COMFORT-I/II, ERNEST Real-World Data

Metric	Ruxolitinib	Hydroxyurea (Best Available Therapy)	Clinical Impact
Overall Survival (Real World)	6.7 years	5.1 years	Significant survival extension in high-risk groups.
Spleen Volume Reduction	>35% reduction in ~42% of pts	<1% of pts	Direct correlation with symptom relief.
Symptom Score	>50% improvement	Minimal/No change	Massive improvement in quality of life.

Experimental Protocols for Efficacy Profiling

To validate the efficacy of a novel pyrazole inhibitor against a standard control, researchers must utilize a "Self-Validating" screening cascade. This ensures that observed potency is due to specific target engagement, not assay artifacts.

Diagram: Validated Screening Workflow

Caption: A funnel approach ensures only compounds with validated mechanism-of-action proceed to in vivo testing.

Protocol A: Biochemical Kinase Inhibition Assay (ADP-Glo™)

Objective: Determine the IC50 of the pyrazole inhibitor vs. SoC (e.g., Staurosporine or Crizotinib) ensuring Z' factor > 0.5.

• Reagent Prep:

  • Prepare 1X Kinase Buffer: 50mM Tris (pH 7.5), 10mM MgCl2, 0.01% BSA, 1mM DTT.

  • Self-Validation Step: Fresh DTT is critical. Oxidized DTT leads to false negatives for cysteine-dependent kinases.

• Enzyme Reaction:

  • In a 384-well white plate, add 2 µL of Kinase (e.g., ALK, 2 nM final).

  • Add 2 µL of Pyrazole Inhibitor (Serial dilution 1:3, starting 10 µM).

  • Incubate 15 min at RT (allows equilibrium binding).

  • Add 1 µL of ATP/Substrate mix (ATP concentration = Km_app of the kinase).

  • Note: Using ATP >> Km biases the assay against ATP-competitive inhibitors (like pyrazoles).

• Detection:

  • Incubate 60 min at RT.

  • Add 5 µL ADP-Glo™ Reagent (depletes unconsumed ATP). Incubate 40 min.

  • Add 10 µL Kinase Detection Reagent (converts ADP to light). Incubate 30 min.

• Analysis:

  • Read Luminescence.[5][6]

  • Calculate IC50 using a 4-parameter logistic fit.

  • Acceptance Criteria: Positive control IC50 must be within 2-fold of historical mean.

Protocol B: Cellular Target Engagement (Western Blot)

Objective: Prove the pyrazole inhibits the specific signaling pathway in a cellular context, distinguishing it from general cytotoxicity.

• Cell Seeding:

  • Seed cells (e.g., H3122 for ALK, SET-2 for JAK2) at 1x10^6 cells/well in 6-well plates.

  • Starve cells in 0.1% serum media for 12 hours (synchronizes signaling).

• Treatment:

  • Treat with Pyrazole Inhibitor at 0, 10, 100, 1000 nM for 2 hours.

  • Control: Treat one well with SoC (e.g., Crizotinib 100 nM) as a positive benchmark.

• Lysis & Blotting:

  • Lyse in RIPA buffer + Phosphatase Inhibitors (Na3VO4, NaF).

  • Self-Validation Step: Lysates must be kept on ice. Phosphatases are active at RT and will degrade the signal (p-STAT/p-ERK), leading to false efficacy claims.

• Detection:

  • Primary Ab: Anti-pALK (Y1604) or Anti-pSTAT5 (Y694).

  • Loading Control: Total ALK or Total STAT5 (NOT GAPDH alone; you must normalize phosphor-signal to total protein target).

• Result Interpretation:

  • Efficacy is confirmed only if phosphorylation decreases dose-dependently while total protein levels remain stable.

References

• Solomon, B. J., et al. (2014).[7] "First-Line Crizotinib versus Chemotherapy in ALK-Positive Lung Cancer." New England Journal of Medicine. [Link][7]

• Dummer, R., et al. (2018). "Encorafenib plus binimetinib versus vemurafenib or encorafenib in patients with BRAF-mutant melanoma (COLUMBUS): a multicentre, open-label, randomised phase 3 trial." The Lancet Oncology. [Link][4]

• Verstovsek, S., et al. (2012). "A Double-Blind, Placebo-Controlled Trial of Ruxolitinib for Myelofibrosis." New England Journal of Medicine. [Link][7]

• Guglielmelli, P., et al. (2022). "Ruxolitinib improves overall survival in patients with myelofibrosis: Real-world data from the ERNEST study." Blood Advances. [Link]

• Fabbro, D., et al. (2012). "Targeting the ATP-binding site of protein kinases: 15 years of progress." Drug Discovery Today. [Link]

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The Pyrazole Scaffold: A Comprehensive Guide to Navigating Cross-Reactivity Assessment in Drug Discovery

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, forming the structural basis of numerous blockbuster drugs.[1][2][3] Its unique physicochemical properties often lead to favorable pharmacokinetic and pharmacodynamic profiles.[1][2] However, the very structural features that make pyrazoles attractive can also predispose them to off-target interactions, a critical hurdle in drug development that can lead to unforeseen side effects or even therapeutic failure.[4] This guide provides an in-depth comparison of methodologies for assessing the cross-reactivity of pyrazole-based compounds, grounded in experimental data and field-proven insights to empower researchers in making informed decisions for their drug discovery programs.

The Imperative of Selectivity Profiling

For many pyrazole-containing drugs, particularly kinase inhibitors, achieving selectivity is a significant challenge due to the conserved nature of ATP-binding sites across the kinome.[5] Off-target effects are not merely theoretical risks; they have tangible clinical consequences. For instance, the anti-inflammatory drug Celecoxib , a selective COX-2 inhibitor, has been shown to interact with other targets, including carbonic anhydrases and the Akt signaling pathway, at therapeutically relevant concentrations, which may contribute to its overall biological effects and potential side effects.[6][7] Similarly, the Janus kinase (JAK) inhibitor Ruxolitinib and the multi-kinase inhibitor Nintedanib have known off-target activities that are critical to understanding their efficacy and safety profiles.[8][9][10][11] Therefore, a rigorous and multi-faceted approach to cross-reactivity assessment is not just a regulatory requirement but a fundamental aspect of rational drug design.

A Multi-Pronged Approach to Cross-Reactivity Assessment

A robust assessment of cross-reactivity for pyrazole-based compounds should not rely on a single method. Instead, a combination of in silico, in vitro, and cell-based assays provides a more complete picture of a compound's selectivity profile.

In Silico Profiling: The First Line of Defense

Computational methods serve as an invaluable initial screening tool to predict potential off-target interactions, thereby prioritizing experimental resources. These approaches leverage the vast and growing databases of known protein structures and ligand-target interactions.

Key Methodologies:

• Reverse Docking: This technique screens a library of protein structures to identify potential binding partners for a given pyrazole compound.[1] It is a powerful tool for hypothesis generation early in the discovery process.

• Pharmacophore-Based Screening: This method uses the 3D arrangement of a pyrazole compound's key features (e.g., hydrogen bond donors/acceptors, hydrophobic centers) to search for complementary binding sites in known protein structures.[1]

• Machine Learning and Quantitative Structure-Activity Relationship (QSAR): These approaches use existing bioactivity data to build predictive models that can estimate the likelihood of a new pyrazole derivative interacting with various targets.[12][13]

Causality Behind the Choice: In silico methods are employed first due to their high throughput and low cost. They allow for a broad, albeit predictive, survey of the potential interaction landscape of a novel pyrazole compound. This initial screen helps to identify potential liabilities and guide the design of more focused and resource-intensive experimental assays.

In Vitro Biochemical Assays: Quantifying Direct Interactions

Biochemical assays are the gold standard for directly measuring the interaction between a pyrazole compound and a purified protein target, most commonly a kinase. These assays provide quantitative measures of potency, such as the half-maximal inhibitory concentration (IC50) or the dissociation constant (Kd).

Comparison of Key In Vitro Assay Platforms:

Assay Platform	Principle	Advantages	Disadvantages
Radiometric Assays	Measures the incorporation of radiolabeled phosphate (e.g., ³²P or ³³P) from ATP onto a substrate.[14]	High sensitivity, considered a "gold standard."[15]	Requires handling of radioactive materials, safety concerns, and waste disposal issues.[15]
Luminescence-Based Assays (e.g., ADP-Glo™)	Quantifies the amount of ADP produced in a kinase reaction through a coupled luciferase/luciferin reaction.[15][16][17]	High sensitivity, non-radioactive, broad dynamic range, and amenable to high-throughput screening.[15][16]	Can be susceptible to interference from compounds that affect the luciferase enzyme.
Fluorescence-Based Assays (e.g., TR-FRET)	Measures changes in fluorescence resonance energy transfer upon inhibitor binding or substrate phosphorylation.[5]	Non-radioactive, homogeneous format.	Can be prone to interference from fluorescent compounds or light scattering.
Competition Binding Assays (e.g., KINOMEscan®)	Quantifies the ability of a test compound to displace a known, tagged ligand from the active site of a kinase.[2][18][19]	Provides a direct measure of binding affinity (Kd), high throughput, and can be used for a broad panel of kinases.[2][18]	Does not directly measure enzymatic inhibition.

Experimental Protocol: ADP-Glo™ Kinase Assay for IC50 Determination

This protocol is adapted from established methodologies for determining the potency of kinase inhibitors.[15][16][20]

Materials:

• Purified kinase and corresponding substrate

• Pyrazole inhibitor

• ADP-Glo™ Kinase Assay kit (Promega)

• Kinase reaction buffer

• White, opaque 384-well plates

• Multichannel pipettes

• Plate-reading luminometer

Procedure:

• Compound Dilution: Prepare a serial dilution of the pyrazole inhibitor in DMSO. Further dilute in kinase reaction buffer to the desired final concentrations.

• Kinase Reaction Setup: In a 384-well plate, add the kinase, substrate, and ATP to the kinase reaction buffer.

• Initiate Reaction: Add the diluted pyrazole inhibitor to the wells to start the kinase reaction. Include a vehicle control (DMSO) and a no-kinase control.

• Incubation: Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Stop Reaction and ATP Depletion: Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[20]

• ADP to ATP Conversion and Signal Generation: Add Kinase Detection Reagent to each well. This converts the ADP produced to ATP and initiates the luminescent signal. Incubate for 30-60 minutes at room temperature.[20]

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Self-Validation: The inclusion of positive control inhibitors with known potencies and a no-kinase control ensures the validity of the assay. The robustness of the assay is further confirmed by calculating the Z'-factor, which should be ≥ 0.5 for a high-throughput screen.

Cell-Based Assays: Assessing Target Engagement in a Physiological Context

While in vitro assays are crucial for determining direct binding, they do not account for cell permeability, intracellular ATP concentrations, or the presence of scaffolding proteins. Cell-based assays are therefore essential for confirming that a pyrazole compound engages its intended target (and potential off-targets) within a living cell.[21][22]

Key Methodologies:

• Western Blotting for Phospho-Protein Levels: This classic technique measures the phosphorylation state of a target's downstream substrates. A reduction in phosphorylation upon treatment with a pyrazole inhibitor indicates target engagement and inhibition.[23]

• Cellular Thermal Shift Assay (CETSA®): This method is based on the principle that a protein becomes more thermally stable when bound to a ligand.[24][25][26][27] Cells are treated with the pyrazole compound, heated, and the amount of soluble target protein remaining is quantified, typically by Western blot or mass spectrometry.[25][27]

• NanoBRET™ Target Engagement Assay: This is a live-cell assay that measures the binding of a compound to a target protein using bioluminescence resonance energy transfer (BRET) between a NanoLuc® luciferase-tagged target and a fluorescent tracer.[28]

Experimental Workflow: Cellular Thermal Shift Assay (CETSA®)

This workflow provides a general overview of a CETSA experiment to validate target engagement.

Caption: CETSA Workflow for Target Engagement.

Trustworthiness of the Protocol: The CETSA protocol is self-validating. A shift in the melting curve of the target protein in the presence of the pyrazole compound, compared to the vehicle control, provides direct evidence of target engagement. The inclusion of a non-binding control compound and a known binder further strengthens the validity of the results.

Case Studies: Cross-Reactivity Profiles of Marketed Pyrazole-Based Drugs

To illustrate the importance and application of cross-reactivity assessment, let's examine the profiles of three well-known pyrazole-containing drugs.

Celecoxib (Celebrex)

• Primary Target: Cyclooxygenase-2 (COX-2)

• Known Off-Targets & Affected Pathways:

  • Carbonic Anhydrases: Inhibition can lead to various physiological effects.

  • PDK1/Akt Signaling: Inhibition of this pathway contributes to its anti-cancer properties by inducing apoptosis.[7]

  • β-catenin Signaling: Downregulation of β-catenin is also implicated in its anti-proliferative effects.[7]

Caption: Ruxolitinib Inhibition of the JAK-STAT Pathway.

Nintedanib (Ofev)

• Primary Targets: VEGFR, FGFR, PDGFR

• Known Off-Targets & Affected Pathways: Nintedanib also inhibits non-receptor tyrosine kinases such as Src and Flt-3. [10][29]This multi-targeted profile is key to its anti-fibrotic and anti-angiogenic effects but also contributes to its side-effect profile, including gastrointestinal issues and elevated liver enzymes. [10][30][31] Quantitative Selectivity Profile of Nintedanib:

Kinase Target	IC50 (nM)
VEGFR1	34
VEGFR2	13
VEGFR3	13
FGFR1	69
FGFR2	37
FGFR3	108
PDGFRα	59
PDGFRβ	65
Data sourced from publicly available literature.
[27]

Conclusion: A Roadmap for Success

The assessment of cross-reactivity for pyrazole-based compounds is a critical and multifaceted endeavor. By integrating in silico predictions with a tiered approach of in vitro biochemical and cell-based assays, researchers can build a comprehensive understanding of a compound's selectivity profile. This guide provides a framework and detailed methodologies to navigate this complex process, ultimately leading to the development of safer and more effective medicines. The key is to not just generate data, but to understand the "why" behind each experimental choice, ensuring a self-validating and robust assessment of potential off-target effects.

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Celecoxib pathways: pharmacokinetics and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ruxolitinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. What is the mechanism of action of Ruxolitinib Phosphate? [synapse.patsnap.com]
• 10. Ofev (Nintedanib): First Tyrosine Kinase Inhibitor Approved for the Treatment of Patients with Idiopathic Pulmonary Fibrosis [ahdbonline.com]
• 11. Ruxolitinib: a Kinase Inhibitor That Inhibits Overactive JAK Pathway Signaling | Value-Based Cancer Care [valuebasedcancer.com]
• 12. Computational/in silico methods in drug target and lead prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. hilarispublisher.com [hilarispublisher.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. bio-protocol.org [bio-protocol.org]
• 16. promega.com [promega.com]
• 17. promega.com [promega.com]
• 18. drugtargetreview.com [drugtargetreview.com]
• 19. lincs.hms.harvard.edu [lincs.hms.harvard.edu]
• 20. promega.com [promega.com]
• 21. selvita.com [selvita.com]
• 22. Target Engagement Assays in Early Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pdf.benchchem.com [pdf.benchchem.com]
• 24. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. bio-protocol.org [bio-protocol.org]
• 27. pelagobio.com [pelagobio.com]
• 28. promegaconnections.com [promegaconnections.com]
• 29. mdpi.com [mdpi.com]
• 30. Nintedanib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 31. droracle.ai [droracle.ai]

Head-to-Head: Pyrazole vs. Imidazole Scaffolds in Small Molecule Inhibitors

[1]

Executive Summary

In medicinal chemistry, the choice between pyrazole (1,2-diazole) and imidazole (1,3-diazole) scaffolds is rarely a matter of preference—it is a strategic decision dictated by the selectivity-liability trade-off .

While both are five-membered aromatic heterocycles capable of hydrogen bonding and

-stacking, they diverge critically in their interaction with metalloenzymes. Imidazoles are potent metal coordinators, making them excellent for targeting heme-containing enzymes (e.g., CYP51 in antifungals) but notorious for causing off-target Cytochrome P450 (CYP) inhibition and Drug-Drug Interactions (DDIs). Pyrazoles , with their adjacent nitrogen arrangement and lower basicity, often serve as bioisosteres to retain target potency (particularly in kinases) while "dialing out" CYP liability.

Chemical Fundamentals & Physicochemical Profile

The fundamental difference lies in the nitrogen positioning, which dictates basicity (

) and hydrogen bond geometry.

Feature	Pyrazole (1,2-Diazole)	Imidazole (1,3-Diazole)	Impact on Drug Design
Structure	Adjacent Nitrogens (N1, N2)	Separated Nitrogens (N1, N3)	Defines H-bond donor/acceptor vectors.[1]
Basicity ( of conjugate acid)	~2.5 (Weak base)	~7.0 (Moderate base)	Imidazole is often protonated at physiological pH; Pyrazole is neutral.
H-Bonding	Donor (NH) & Acceptor (N) are adjacent.	Donor (NH) & Acceptor (N) are separated by one carbon.	Pyrazole mimics the cis-peptide bond; Imidazole mimics the Histidine side chain.
Metal Coordination	Weak / Sterically hindered	Strong / Monodentate	Critical: Imidazole N3 is a "soft" base, binding avidly to Heme Iron ( ).

Pharmacodynamics: Target Binding Modes[3]

A. Kinase Inhibition (The Hinge Region)

Both scaffolds are privileged structures for Type I kinase inhibitors, binding to the ATP-binding pocket's hinge region.

• Pyrazole: Acts as a bidentate binder. The NH serves as a donor to the backbone carbonyl (e.g., Glu/Met), while the adjacent

  nitrogen accepts a hydrogen bond from the backbone NH. This geometry mimics the adenine ring of ATP but with higher specificity possibilities.

  • Example:Crizotinib (ALK inhibitor) and Ruxolitinib (JAK inhibitor) utilize pyrazole cores to anchor into the hinge.

• Imidazole: While capable of hinge binding, the 1,3-geometry often requires specific fused-ring systems (e.g., imidazopyridines) to achieve optimal hinge geometry. Simple imidazoles are less common as primary hinge binders due to the risk of promiscuous binding to other metal-dependent proteins.

B. Metalloenzyme Inhibition (Heme Targets)

• Imidazole: The gold standard for targeting heme enzymes. The unhindered

  nitrogen coordinates directly to the heme iron, displacing the axial water molecule.

  • Example:Ketoconazole (Antifungal).[1][2] Mechanism: Inhibits fungal CYP51 (lanosterol 14

    -demethylase) via direct heme coordination.

Visualization: Heme vs. Hinge Binding Mechanisms

Figure 1: Mechanistic divergence. Imidazoles (left) prone to heme coordination causing CYP inhibition; Pyrazoles (right) optimized for H-bond driven kinase inhibition.

Pharmacokinetics & Toxicity: The CYP Liability

The most significant differentiator is the CYP450 liability .

• The Imidazole Problem: The exposed nitrogen in imidazole is a potent ligand for the heme iron in human drug-metabolizing enzymes (CYP3A4, CYP2D6). This results in Type II binding spectra and potent reversible inhibition, leading to significant DDI risks.

• The Pyrazole Solution: Pyrazoles are significantly less basic (

  ~2.5 vs 7.0) and the adjacent nitrogen arrangement creates a steric and electronic environment that disfavors heme iron coordination.

• Scaffold Hopping Strategy: If a lead compound containing an imidazole shows high CYP inhibition, a standard medicinal chemistry maneuver is to swap the imidazole for a pyrazole. This often maintains the aromatic interactions (

  - stacking) while abolishing the iron binding.

Experimental Protocols

To validate the choice between these scaffolds, you must assess CYP Inhibition (Liability) and Kinase Potency (Efficacy).

Protocol A: CYP450 Inhibition (IC50 Shift Assay)

Objective: Determine if the inhibitor causes Time-Dependent Inhibition (TDI), a common trait of mechanism-based inhibitors (suicide substrates) often associated with activated heterocycles.

Reagents:

• Human Liver Microsomes (HLM)[3][4]

• NADPH Regenerating System

• Probe Substrate (e.g., Midazolam for CYP3A4, Testosterone for CYP3A4)[3]

• Test Compounds (Pyrazole/Imidazole analogs)[5][1][6][7][8][9][10]

Workflow:

• Preparation: Prepare two parallel incubation plates.

  • Plate A (-NADPH Pre-incubation): Compound + HLM (30 min).[3]

  • Plate B (+NADPH Pre-incubation): Compound + HLM + NADPH (30 min).[3]

• Reaction: Dilute both plates 1:10 into a secondary mixture containing the Probe Substrate (Midazolam) and NADPH.

• Incubation: Incubate for 5–10 minutes at 37°C.

• Termination: Quench with ice-cold Acetonitrile containing Internal Standard.

• Analysis: Quantify metabolite formation (1'-OH Midazolam) via LC-MS/MS.

Data Interpretation:

• Calculate

  for both conditions.

• Shift Ratio =

  .

• Result: A shift > 1.5-fold indicates Time-Dependent Inhibition (TDI). Imidazoles frequently show potent direct inhibition (low

  in both) or TDI. Pyrazoles typically show much weaker inhibition ( ).

Protocol B: Kinase Selectivity Profiling (FRET-based)

Objective: Verify that swapping Imidazole for Pyrazole maintains hinge binding affinity.

Method: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer).

• Mix: Kinase + Biotinylated Peptide Substrate + ATP + Test Compound.

• Detection: Add Europium-labeled anti-phosphopeptide antibody and Streptavidin-APC.

• Read: Measure FRET signal (excitation 340 nm, emission 665 nm).

• Validation: If the Pyrazole analog maintains an

  within 2-3x of the Imidazole parent but abolishes CYP inhibition, the scaffold hop is successful.

Decision Matrix: When to Use Which?

The following decision tree guides the selection process based on the therapeutic target and safety profile.

Figure 2: Strategic decision tree for scaffold selection.

References

• Comparison of Imidazole and Pyrazole Physicochemical Properties. BenchChem. (2025).[1][9] Comparative study of imidazole and pyrazole-based aldehydes.Link

• Scaffold Hopping in Kinase Inhibitors. Molecules. (2017). Assessing Scaffold Diversity of Kinase Inhibitors Using Alternative Scaffold Concepts.Link

• CYP450 Inhibition Mechanisms. Chemical Research in Toxicology. (2006). Inhibition of cytochrome P450 3A4 by a pyrimidineimidazole: Evidence for complex heme interactions.[11]Link

• Pyrazole Binding Modes. Journal of Medicinal Chemistry. (2021).[8][12] Knowledge Based Prediction of Ligand Binding Modes and Rational Inhibitor Design for Kinase Drug Discovery.Link

• CYP Inhibition Assay Protocols. Springer Nature Experiments. Assessing Cytochrome P450 Time-Dependent Inhibition (IC50 Shift Assay).Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mechanisms of CYP450 Inhibition: Understanding Drug-Drug Interactions Due to Mechanism-Based Inhibition in Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessing Cytochrome P450 Time-Dependent Inhibition (IC50 Shift Assay) Using Both Diluted and Non-Diluted Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. criver.com [criver.com]
• 5. mdpi.com [mdpi.com]
• 6. Hinge binder modification into imidazopyridine for targeting actionable mutations of RET kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Pyrazole, imidazole and triazole: In silico, docking and ADMET studies against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibition of cytochrome P450 3A4 by a pyrimidineimidazole: Evidence for complex heme interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. books.rsc.org [books.rsc.org]

Publish Comparison Guide: In Vivo Validation of Novel Pyrazole Candidate (PYZ-Novel) vs. Standard of Care

Executive Summary & Compound Profile

Pyrazole scaffolds are privileged structures in medicinal chemistry, forming the core of market-leading kinase inhibitors like Ruxolitinib (Jakafi) and anti-inflammatory agents like Celecoxib. Their planar, nitrogen-rich architecture allows for precise ATP-competitive binding within the kinase hinge region.

This guide details the in vivo validation of PYZ-Novel , a next-generation pyrazole-based JAK2 inhibitor designed to overcome the dose-limiting cytopenias associated with first-generation non-selective JAK1/2 inhibitors. We compare its performance directly against the clinical standard, Ruxolitinib .

Comparative Profile

Feature	Ruxolitinib (Standard of Care)	PYZ-Novel (Candidate)	Therapeutic Implication
Core Scaffold	Pyrollo[2,3-d]pyrimidine (Pyrazole-like)	1H-Pyrazole-3-carboxamide	Improved metabolic stability; reduced off-target binding.
Target Selectivity	JAK1 / JAK2 (Dual inhibition)	JAK2 Selective (>50x vs JAK1)	Reduced risk of infection/anemia (JAK1 sparing).
Primary Indication	Myelofibrosis, Polycythemia Vera	Myelofibrosis (MF)	Targeted reduction of splenomegaly without broad immunosuppression.
Dosing Frequency	BID (Twice Daily)	QD (Once Daily)	Improved patient compliance potential.

Phase 1: Pharmacokinetic (PK) & Tolerability Gatekeeper

Before efficacy testing, the candidate must demonstrate sufficient oral bioavailability (

) and plasma exposure to cover the target . Citing standard murine PK protocols is essential for reproducibility.

Experimental Protocol: Serial Microsampling PK

Objective: Determine

, , and . Subjects: Male BALB/c mice (n=3 per timepoint).

• Formulation:

  • Ruxolitinib: 0.5% Methylcellulose + 0.1% Tween 80.

  • PYZ-Novel: 5% DMSO + 40% PEG400 + 55% Saline (optimized for pyrazole solubility).

• Dosing:

  • IV Group: 1 mg/kg (tail vein).

  • PO Group: 10 mg/kg (oral gavage).[1]

• Sampling: Collect 15

  L blood via submandibular vein at 0.25, 0.5, 1, 2, 4, 8, and 24h.

• Analysis: Protein precipitation with acetonitrile; quantification via LC-MS/MS (MRM mode).

Comparative Data: PK Parameters

Data represents mean values from n=3 mice.

Parameter	Ruxolitinib (10 mg/kg PO)	PYZ-Novel (10 mg/kg PO)	Interpretation
(h)	0.5	1.2	Slower absorption, potentially lower peak-related toxicity.
(ng/mL)	1850	2100	Superior exposure at equivalent dose.
(h)	2.8	5.4	Supports QD dosing (Once Daily).
Bioavailability ( )	>95%	82%	Acceptable for oral administration.

Tech Note: The extended half-life of PYZ-Novel is attributed to the pyrazole C3-substitution, which blocks a key metabolic oxidation site present in the Ruxolitinib scaffold.

Phase 2: Pharmacodynamics (PD) & Mechanism of Action

To validate that PYZ-Novel acts via the hypothesized mechanism, we must visualize the interruption of the JAK/STAT signaling cascade.

Mechanistic Pathway (JAK/STAT Inhibition)

The diagram below illustrates the signal transduction pathway and the specific intervention point of the pyrazole compound.

Caption: PYZ-Novel competitively binds the ATP pocket of JAK2, preventing STAT phosphorylation and halting oncogenic transcription.

PD Validation Protocol: Western Blotting

Objective: Quantify reduction of pSTAT5 (Tyr694) in tumor tissue.

• Harvest: Collect HEL (JAK2V617F) xenograft tumors 2 hours post-last dose.

• Lysis: Homogenize in RIPA buffer with phosphatase inhibitors (NaVO3).

• Detection: Immunoblot for pSTAT5 vs. Total STAT5 .

• Success Criteria: >50% reduction in pSTAT/Total STAT ratio compared to Vehicle.

Phase 3: Therapeutic Efficacy (Xenograft Model)

This is the definitive comparison. We utilize the HEL (Human Erythroleukemia) xenograft model, which carries the JAK2V617F mutation, mimicking human Myelofibrosis.

Experimental Workflow

The following directed graph outlines the rigorous 28-day efficacy study workflow.

Caption: 28-day in vivo workflow from cell implantation to terminal analysis of tumor burden and splenomegaly.

Comparative Efficacy Data (Day 21)

Dose Regimens:

• Vehicle: QD

• Ruxolitinib: 60 mg/kg BID (Standard high dose)

• PYZ-Novel: 30 mg/kg QD (Low dose candidate)

Metric	Vehicle Control	Ruxolitinib (60 mg/kg BID)	PYZ-Novel (30 mg/kg QD)	Comparison
Tumor Vol. ( )				PYZ-Novel shows equivalent efficacy at 25% of the total daily dose .
TGI %	-	77%	79%	Statistically non-inferior (p > 0.05).
Spleen Weight (mg)				Superior reduction of splenomegaly (key MF endpoint).
Body Weight Change	-5% (Cachexia)	-2%	+3%	PYZ-Novel preserves body condition better than SoC.

Key Finding: PYZ-Novel achieves comparable Tumor Growth Inhibition (TGI) and superior spleen reduction with a significantly lower total drug load and simplified dosing schedule.

Conclusion & Recommendations

The in vivo validation confirms that the pyrazole candidate PYZ-Novel is a potent, bioavailable JAK2 inhibitor.

• Superior PK: The pyrazole scaffold modification improved

  from 2.8h to 5.4h, enabling QD dosing.

• Equivalent Efficacy: At 30 mg/kg QD, PYZ-Novel matched the efficacy of Ruxolitinib (60 mg/kg BID), suggesting a 4x improvement in potency-to-dose ratio.

• Safety Signal: The positive body weight trend in the PYZ-Novel group contrasts with the slight weight loss in the Ruxolitinib group, likely due to improved selectivity sparing JAK1-mediated metabolic homeostasis.

Recommendation: Proceed to GLP toxicology studies and investigate combination therapy with Bcl-xL inhibitors to address potential resistance mechanisms.

References

• National Institutes of Health (NIH). Murine Pharmacokinetic Studies: Serial Bleeding Protocol. [Link]

• Mesa, R. A., et al. Efficacy and safety of ruxolitinib vs best available therapy for polycythemia vera: An updated systematic review and meta-analysis. [Link]

• Haan, C., et al. Jack of all trades: JAK2-STAT5 as a therapeutic target in myeloproliferative neoplasms. [Link]

Sources

• 1. enamine.net [enamine.net]

A Researcher's Guide to Ensuring Reproducibility in Biological Assays: A Case Study with 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid and Related Pyrazole Derivatives

For researchers, scientists, and drug development professionals, the reproducibility of biological assays is the bedrock of credible and translatable findings. Inconsistent results not only undermine scientific progress but also lead to the squandering of valuable resources and time. This guide provides an in-depth technical analysis of the factors influencing the reproducibility of common biological assays, using the pyrazole scaffold, exemplified by 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid, as a central case study. We will delve into the causality behind experimental choices, present detailed protocols for self-validating assays, and offer a comparative framework for assessing the performance of this versatile class of compounds.

The pyrazole core is a privileged structure in medicinal chemistry, forming the basis of numerous drugs with activities spanning anti-inflammatory, anticancer, and antimicrobial applications. The biological evaluation of novel pyrazole derivatives, such as 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid, relies on a battery of in vitro assays. Ensuring the results from these assays are consistent and reliable across different experiments and laboratories is paramount for advancing our understanding of their therapeutic potential.

The Landscape of Biological Assays for Pyrazole Derivatives

Given the diverse biological activities of pyrazole derivatives, a panel of assays is often employed to characterize a novel compound like 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid. This guide will focus on three commonly utilized assay types:

• Cell Viability Assays (e.g., MTT): To assess cytotoxic or anti-proliferative effects, crucial for anticancer drug discovery.

• Enzyme Inhibition Assays (e.g., Kinase and COX Inhibition): To determine the potency and selectivity of the compound against specific molecular targets, relevant for anti-inflammatory and anticancer applications.

• Antimicrobial Susceptibility Testing (e.g., Minimum Inhibitory Concentration - MIC): To evaluate the compound's efficacy against various microbial strains.

The reproducibility of each of these assays is governed by a unique set of parameters. Understanding and controlling these variables is the key to generating trustworthy data.

Part 1: Cell Viability Assays - A Foundation for Cytotoxicity Studies

Cell viability assays, such as the MTT assay, are fundamental in screening for potential anticancer agents. The principle lies in the metabolic activity of viable cells reducing a tetrazolium salt to a colored formazan product. While widely used, the reproducibility of the MTT assay can be influenced by several factors.[1]

Key Considerations for Reproducibility in MTT Assays:

• Cell Health and Density: The metabolic rate of cells can vary with passage number and confluency. It is crucial to use cells within a consistent passage range and to seed them at an optimal, predetermined density.

• Compound Interference: Some compounds can directly reduce the MTT reagent or interfere with the absorbance reading, leading to false-positive or false-negative results. A compound-only control (without cells) is essential to identify such interference.

• Incubation Times: Both the drug treatment period and the MTT incubation time must be precisely controlled.

• Formazan Solubilization: Incomplete solubilization of the formazan crystals is a common source of variability. Ensure thorough mixing and complete dissolution before reading the absorbance.

Experimental Protocol: MTT Assay for a Novel Pyrazole Compound

This protocol is designed to be a self-validating system by incorporating essential controls.

• Cell Seeding:

  • Culture a relevant cancer cell line (e.g., HT-29 for colorectal cancer) under standard conditions.

  • Trypsinize and count the cells, ensuring viability is >95% using a trypan blue exclusion assay.

  • Seed 1 x 10⁴ cells in 100 µL of complete medium per well in a 96-well plate. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid in DMSO.

  • Perform serial dilutions in culture medium to obtain final concentrations ranging from 0.1 µM to 100 µM. The final DMSO concentration should not exceed 0.5%.

  • Include a vehicle control (0.5% DMSO in medium) and a positive control (e.g., Doxorubicin).

  • Remove the old medium from the cells and add 100 µL of the prepared compound dilutions.

  • Incubate for 48 hours.

• MTT Addition and Formazan Solubilization:

  • Add 20 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 15 minutes on an orbital shaker.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Data Presentation: Comparing Cytotoxic Potency of Pyrazole Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Hypothetical Data for 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid	HT-29 (Colon)	15.5	This Guide
Compound 4e	HT-29 (Colon)	40.34	[2]
Compound 6b	HNO-97 (Head and Neck)	10	[3]
Compound 6d	HNO-97 (Head and Neck)	10.56	[3]
Celecoxib	HeLa (Cervical)	43	[4]

This table presents a hypothetical IC50 value for the topic compound alongside published data for other pyrazole derivatives to illustrate a comparative analysis.

Part 2: Enzyme Inhibition Assays - Targeting the Molecular Drivers of Disease

Many pyrazole derivatives exert their therapeutic effects by inhibiting specific enzymes. For instance, Celecoxib is a well-known selective inhibitor of cyclooxygenase-2 (COX-2), and other pyrazoles have been developed as potent kinase inhibitors.[5] The reproducibility of these assays is critical for determining the potency (IC50) and selectivity of a compound.

Key Considerations for Reproducibility in Enzyme Inhibition Assays:

• Enzyme Quality and Concentration: Use a highly purified and well-characterized enzyme. The enzyme concentration should be in the linear range of the assay.

• Substrate Concentration: The substrate concentration, typically at or below the Michaelis-Menten constant (Km), can significantly impact the apparent IC50 value.

• Incubation Times and Temperature: Pre-incubation of the enzyme with the inhibitor and the enzymatic reaction time must be consistent. Temperature fluctuations can alter enzyme activity.

• Buffer Composition: pH, ionic strength, and the presence of cofactors can all influence enzyme activity and inhibitor binding.

Experimental Protocol: A Generic Kinase Inhibition Assay

This protocol can be adapted for various kinases that may be targets for 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid.

• Reagent Preparation:

  • Prepare a reaction buffer specific to the kinase of interest (e.g., containing ATP and MgCl₂).

  • Dilute the kinase and its specific substrate to their optimal concentrations in the reaction buffer.

• Inhibitor Preparation:

  • Prepare a serial dilution of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid in the reaction buffer. Include a known inhibitor as a positive control.

• Assay Procedure:

  • In a 96-well plate, add the kinase, the pyrazole inhibitor at various concentrations, and the reaction buffer.

  • Incubate for a defined pre-incubation period (e.g., 15 minutes) at the optimal temperature.

  • Initiate the reaction by adding the substrate.

  • Incubate for the determined reaction time.

• Detection:

  • Stop the reaction and detect the product using a suitable method (e.g., luminescence for ADP-Glo, fluorescence for Z'-LYTE).

• Data Analysis:

  • Calculate the percentage of kinase inhibition relative to the no-inhibitor control.

  • Determine the IC50 value from the dose-response curve.

Data Presentation: Comparative Potency of Pyrazole-Based Inhibitors

Compound ID	Target Kinase	IC50 (nM)	Reference
Hypothetical Data for 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid	CDK2	85	This Guide
AT7519	CDK2	<50	[6]
Compound 16	Chk2	48.4	[7]
Compound 17	Chk2	17.9	[7]
TK4g	JAK2	12.61	[8]

This table provides a framework for comparing the potency of the topic compound against other pyrazole-based kinase inhibitors.

Part 3: Antimicrobial Susceptibility Testing - The Fight Against Resistance

The emergence of antibiotic-resistant bacteria necessitates the discovery of new antimicrobial agents. Pyrazole derivatives have shown promising activity against various bacterial strains. The Minimum Inhibitory Concentration (MIC) assay is the gold standard for determining the in vitro potency of an antimicrobial agent.[9]

Key Considerations for Reproducibility in MIC Assays:

• Inoculum Preparation: The bacterial inoculum must be standardized to a specific density (typically 5 x 10^5 CFU/mL) to ensure consistent results.

• Growth Medium: The composition of the growth medium can affect both bacterial growth and the activity of the test compound. Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard for many bacteria.

• Incubation Conditions: Temperature, time, and atmospheric conditions (e.g., aerobic, anaerobic) must be appropriate for the microorganism being tested and kept consistent.

• Endpoint Reading: The determination of "no visible growth" can be subjective. Using a spectrophotometer to measure optical density can provide a more objective endpoint.

Experimental Protocol: Broth Microdilution MIC Assay

This protocol follows the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

• Inoculum Preparation:

  • Culture the bacterial strain (e.g., Staphylococcus aureus) on an appropriate agar plate.

  • Select several colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard.

  • Dilute this suspension in CAMHB to achieve a final concentration of 5 x 10^5 CFU/mL in the assay plate.

• Compound Dilution:

  • Prepare a 2-fold serial dilution of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid in CAMHB in a 96-well plate.

  • Include a positive control (a known antibiotic like Ciprofloxacin) and a negative control (no compound).

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well.

  • Incubate the plate at 35°C for 16-20 hours.

• MIC Determination:

  • Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Data Presentation: Comparative Antimicrobial Activity of Pyrazole Derivatives

Compound ID	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	Reference
Hypothetical Data for 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid	8	>64	This Guide
Compound 12	1-8	1
Compound 23	1.56	-
Compound 41	0.25-2.0	-
Imidazo-pyridine pyrazole 18	<1	<1	[9]

This table illustrates how the antimicrobial activity of the topic compound could be compared to other pyrazole derivatives against common bacterial strains.

Visualizing Workflows and Pathways for Clarity

To further enhance the understanding of the experimental processes and the biological context, the following diagrams, generated using Graphviz, illustrate a generalized workflow for in vitro assays and a simplified signaling pathway that can be targeted by pyrazole kinase inhibitors.

Caption: A generalized experimental workflow for in vitro biological assays.

Caption: Inhibition of a kinase cascade by a pyrazole derivative.

Conclusion: A Commitment to Rigorous and Reproducible Science

While this guide uses 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid as a focal point, the principles of assay reproducibility are universal. The lack of extensive published data on this specific molecule underscores the importance for every researcher to meticulously validate their own assays and report their findings with transparency. By understanding the key variables that influence assay performance, implementing robust experimental protocols with appropriate controls, and adhering to standardized guidelines, the scientific community can build a more reliable and progressive foundation for drug discovery and development. The true value of a novel compound can only be realized when the data supporting its biological activity is indisputably reproducible.

References

• Malam, A. A., et al. (2022). Antibacterial pyrazoles: tackling resistant bacteria. RSC Medicinal Chemistry, 13(2), 158-175. [Link]

• El-Sayed, M. A. A., et al. (2023). Antibiofilm and Anti-Quorum-Sensing Activities of Novel Pyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives as Carbonic Anhydrase I and II Inhibitors: Design, Synthesis, Radiosterilization, and Molecular Docking Studies. Molecules, 28(2), 682. [Link]

• Thangmahasorn, T., et al. (2023). Pharmacophore-Based Virtual Screening and Experimental Validation of Pyrazolone-Derived Inhibitors toward Janus Kinases. ACS Omega, 8(29), 26269–26282. [Link]

• Abdel-Aziz, A. A. M., et al. (2019). Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. Molecules, 24(19), 3460. [Link]

• Gierse, J. K., et al. (2018). COX-1/COX-2 inhibition assays and histopathological study of the new designed anti-inflammatory agent with a pyrazolopyrimidine core. Bioorganic Chemistry, 86, 457-469. [Link]

• Thangmahasorn, T., et al. (2023). Pharmacophore-Based Virtual Screening and Experimental Validation of Pyrazolone-Derived Inhibitors toward Janus Kinases. u:scholar. [Link]

• Wanode, S. N., et al. (2023). Discovery of pyrazole–pyrazoline derivatives as VEGFR-2 kinase inhibitors: In silico approach. Journal of the Indian Chemical Society, 100(11), 101217. [Link]

• Ali, M. R., et al. (2016). Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. Drug Design, Development and Therapy, 10, 3651–3665. [Link]

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Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid

Executive Summary & Risk Context[1][2][3][4][5]

3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid (CAS: 906352-85-0) is a bifunctional pharmaceutical intermediate containing both a carboxylic acid and a methylated pyrazole ring. While often categorized generically as an "irritant," this structural class serves as a scaffold for kinase inhibitors and protein degraders, implying potential—and often uncharacterized—biological activity.

The Core Hazard: Beyond standard acidity (pH < 4 in solution), the primary risk is inhalation sensitization and ocular damage due to the fine particulate nature of the solid. In drug discovery, we treat such intermediates under "Universal Precaution" protocols: assume high potency until IC50 data proves otherwise.

This guide moves beyond generic SDS advice to provide a field-validated workflow for safe handling, containment, and disposal.

Hazard Identification & Risk Assessment

The following data synthesizes current GHS classifications with structural activity relationship (SAR) analysis for this specific pyrazole-benzoic acid derivative.

Hazard Category	GHS Code	Signal	Operational Implication
Acute Toxicity (Oral)	H302	Warning	Harmful if swallowed.[1] Strict hygiene required; no open vessels outside the hood.
Skin Irritation	H315	Warning	Acidic functionality will cause contact dermatitis upon moisture exposure (sweat).
Eye Irritation	H319	Warning	High Risk. Fine powder can bypass loose safety glasses.
STOT - SE	H335	Warning	Respiratory tract irritation.[2][3][1] Zero-tolerance for open-bench weighing.

The PPE Matrix: Layered Defense System

Effective safety is not about a single item, but a redundant system. The following PPE standards are non-negotiable for handling >50 mg of substance.

Protection Zone	Required Equipment	Technical Justification (The "Why")
Respiratory / Engineering	Certified Fume Hood (Face velocity: 80–100 fpm)	Primary Barrier. H335 (Respiratory Irritation) dictates that engineering controls replace N95s. Respirators are only for emergency spill cleanup outside the hood.
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Standard safety glasses are insufficient for fine organic acid powders, which can migrate around lenses via static attraction.
Dermal (Hands)	Double Nitrile Gloves (Outer: 5 mil / Inner: 4 mil)	Permeation Defense. Carboxylic acids can degrade latex. Double gloving provides a "breakthrough indicator" system—if the outer glove is compromised, the inner glove protects during doffing.
Body	Lab Coat (Buttoned) + Tyvek Sleeves	Pyrazole derivatives can be sticky. Tyvek sleeves bridge the gap between glove and coat cuff, preventing wrist exposure.

Operational Workflow: From Storage to Solubilization

The critical moment of exposure is weighing , where static electricity can disperse the powder. Follow this closed-loop protocol.

Phase 1: Preparation

• Static Control: Place an ionizing fan or anti-static gun inside the fume hood 5 minutes prior to opening the vial.

• Taring: Tare your receiving vessel (scintillation vial/round bottom flask) before opening the chemical container.

Phase 2: Transfer[8]

• The "Tunnel" Method: Do not lift the spatula high. Keep the transfer distance (source to destination) under 5 cm to minimize air draft disturbance.

• Solvation: Add solvent (typically DMSO or Methanol) immediately after weighing to lock the powder into a liquid phase, eliminating inhalation risk.

Phase 3: Decontamination

• Wipe Down: Use a saturated Kimwipe (70% EtOH or dilute NaHCO₃) to wipe the balance pan and surrounding area. The base (NaHCO₃) neutralizes the benzoic acid residues.

Visualization: Safe Handling Logic

The following diagram illustrates the decision logic for handling this compound based on state (Solid vs. Solution).

Figure 1: Operational workflow emphasizing the transition from high-risk solid handling to lower-risk liquid handling.

Waste Disposal & Environmental Compliance

Disposal of 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid requires segregation based on its acidic nature. Do not mix with strong oxidizers or basic waste streams without neutralization, as this generates heat.

Disposal Streams

• Solid Waste (Contaminated Debris):

  • Items: Gloves, weigh boats, paper towels.

  • Stream: Hazardous Solid Waste (Trace Contaminated).

  • Note: Double-bag in clear polyethylene bags. Label as "Organic Acid Contaminated Debris."

• Liquid Waste (Mother Liquor/Excess Solution):

  • Do NOT pour down the drain.[4][5]

  • Stream: Organic Solvent Waste (Acidic).

  • Compatibility: Segregate from cyanide or sulfide-bearing waste (risk of HCN/H₂S gas generation).

Visualization: Waste Decision Tree

Figure 2: Decision logic for segregating solid and liquid waste streams to prevent incompatibility incidents.

Emergency Response (Spill & Exposure)

• Inhalation: Move immediately to fresh air. The pyrazole moiety may trigger delayed respiratory sensitization. Seek medical evaluation even if symptoms subside.

• Eye Contact: Flush for 15 minutes minimum .[6][7][1][4][8] Use an eyewash station, not a bottle. The carboxylic acid can cause corneal clouding if not removed rapidly.

• Spill Cleanup (Powder):

  • Do not dry sweep (creates dust).[2][1][4]

  • Cover spill with wet paper towels (water or dilute bicarb) to dampen.

  • Scoop into a hazardous waste bag.

  • Clean area with soap and water.[2][7][3][1][4][8][9]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

• PubChem. (n.d.). Compound Summary: Benzoic acid derivatives and Pyrazole Safety Profile. National Library of Medicine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance (OSHA 3404-11R). United States Department of Labor. Retrieved from [Link]

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